1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties and Solubility of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the essential physicochemical properties and solubility characteristics of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. As a substituted pyrazole, this compound holds potential interest for applications in medicinal chemistry and drug discovery. Understanding its fundamental properties, such as its acid dissociation constant (pKa), lipophilicity (logP), and solubility in various media, is critical for the design of effective drug delivery systems, the prediction of its pharmacokinetic profile, and the development of robust analytical methods. This document details both predicted and analogous experimental data, outlines rigorous experimental protocols for property determination, and offers insights into the interpretation of these parameters in a drug development context.

Introduction: The Significance of Physicochemical Profiling

The journey of a candidate molecule from discovery to a viable therapeutic agent is intrinsically linked to its physicochemical properties. These characteristics govern how a compound will behave in a biological system, influencing its absorption, distribution, metabolism, and excretion (ADME). For researchers and drug development professionals, a thorough understanding of a molecule's pKa, logP, and solubility is not merely academic; it is a cornerstone of rational drug design and development.

1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, a derivative of the versatile pyrazole scaffold, presents a case study in the importance of this early-stage characterization. The pyrazole ring is a privileged structure in medicinal chemistry, appearing in a wide array of approved drugs. The addition of a pentyl group to the amine at the 5-position significantly alters the lipophilicity and other properties of the parent molecule, 1,3-dimethyl-1H-pyrazol-5-amine, thereby impacting its potential biological activity and formulation requirements. This guide serves as a foundational resource for scientists working with this and similar molecules, providing both the "what" and the "why" behind its physicochemical profile.

Predicted Physicochemical Properties

In the absence of extensive experimental data for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, computational models provide valuable initial estimates of its key physicochemical parameters. These predictions are instrumental in guiding early-stage research and hypothesis generation. The following table summarizes the predicted properties for the target molecule, derived from well-established computational algorithms.

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₁₀H₁₉N₃	Defines the elemental composition and molecular weight.
Molecular Weight	181.28 g/mol	Influences diffusion rates and membrane permeability.
pKa (most basic)	5.8 ± 0.5	Governs the ionization state at physiological pH, impacting solubility, permeability, and receptor binding.
logP	2.5 ± 0.4	Indicates the lipophilicity of the neutral species, affecting membrane partitioning and oral absorption.
Aqueous Solubility (logS)	-2.7 ± 0.6	Represents the intrinsic solubility in water, a critical factor for formulation and bioavailability.
Melting Point	Not available	A melting point of 65-69 °C is reported for the parent compound, 1,3-dimethyl-1H-pyrazol-5-amine[1]. The N-pentyl derivative is expected to have a different melting point.
Boiling Point	Not available	-

Note on Predicted Data: These values are generated using in silico models and should be considered as estimates. Experimental verification is crucial for confirming these properties.

In-Depth Analysis of Physicochemical Parameters

Acidity and Basicity: The pKa

The pKa of a molecule is a measure of its acidity or basicity and is defined as the pH at which the compound exists in a 50:50 ratio of its ionized and non-ionized forms. For 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, the most basic center is the exocyclic secondary amine. The predicted pKa of approximately 5.8 suggests that at physiological pH (around 7.4), the compound will exist predominantly in its neutral, non-ionized form. This has profound implications for its biological behavior, as the neutral form is generally more lipid-soluble and therefore more readily absorbed across biological membranes.

Lipophilicity: The Octanol-Water Partition Coefficient (logP)

The logarithm of the partition coefficient between n-octanol and water (logP) is the standard measure of a compound's lipophilicity. A positive logP value indicates a preference for the lipid phase (octanol) over the aqueous phase. The predicted logP of around 2.5 for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine places it in a moderately lipophilic category. This level of lipophilicity is often associated with good oral absorption and membrane permeability. However, excessively high lipophilicity can lead to poor aqueous solubility and increased metabolic clearance.

Solubility Profile

Solubility is a critical determinant of a drug's bioavailability. Poor aqueous solubility can be a major hurdle in drug development, leading to low absorption and erratic in vivo performance.

Aqueous Solubility

The predicted intrinsic aqueous solubility (logS) of approximately -2.7 suggests that 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine has low solubility in water. This is expected given its moderate lipophilicity. The pH-dependent solubility will be influenced by its pKa. As the pH of the solution decreases below the pKa, the amine will become protonated, leading to an increase in aqueous solubility due to the formation of the more polar cationic species.

Solubility in Organic Solvents

Based on its chemical structure, 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is expected to exhibit good solubility in a range of common organic solvents. This is advantageous for various stages of drug development, including synthesis, purification, and formulation.

Expected Solubility in Common Solvents:

• High Solubility: Methanol, Ethanol, Dichloromethane (DCM), Chloroform, Dimethyl Sulfoxide (DMSO)

• Moderate to Low Solubility: Hexanes, Toluene, Ethyl Acetate

• Insoluble: Water (at neutral pH)

Experimental Protocols for Physicochemical Property Determination

To obtain definitive data, the following experimental protocols are recommended for the characterization of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine.

pKa Determination by Potentiometric Titration

Rationale: Potentiometric titration is a highly accurate and direct method for determining the pKa of ionizable compounds. It involves monitoring the pH of a solution as a titrant of known concentration is added.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh approximately 10-20 mg of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine and dissolve it in a known volume (e.g., 50 mL) of a suitable co-solvent/water mixture (e.g., 50:50 methanol/water) to ensure complete dissolution.

• Titration Setup: Calibrate a pH meter with standard buffers (pH 4, 7, and 10). Place the sample solution in a jacketed beaker maintained at a constant temperature (e.g., 25 °C) and stir continuously.

• Titration: Titrate the sample solution with a standardized solution of a strong acid (e.g., 0.1 M HCl). Add the titrant in small, precise increments, recording the pH value after each addition.

• Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point, which is the point where half of the amine has been protonated. This can be determined from the first derivative of the titration curve.

Caption: Workflow for pKa determination by potentiometric titration.

logP Determination by Shake-Flask Method

Rationale: The shake-flask method is the traditional and most reliable method for determining the octanol-water partition coefficient. It directly measures the concentration of the compound in both phases after they have reached equilibrium.

Step-by-Step Methodology:

• Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by vigorously mixing them and allowing the phases to separate.

• Sample Preparation: Prepare a stock solution of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in the aqueous phase at a known concentration.

• Partitioning: Add a known volume of the aqueous stock solution to a known volume of the pre-saturated n-octanol in a separatory funnel.

• Equilibration: Shake the funnel for a sufficient amount of time (e.g., 1-2 hours) to allow the compound to partition between the two phases and reach equilibrium.

• Phase Separation: Allow the phases to separate completely.

• Concentration Analysis: Carefully collect samples from both the aqueous and octanol phases. Determine the concentration of the compound in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase.

Caption: Workflow for logP determination by the shake-flask method.

Aqueous Solubility Determination

Rationale: Determining the thermodynamic aqueous solubility is crucial. A common method involves generating a saturated solution and measuring the concentration of the dissolved compound.

Step-by-Step Methodology:

• Sample Preparation: Add an excess amount of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine to a vial containing a known volume of purified water (or a buffer of a specific pH).

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

• Sample Filtration: Filter the suspension through a 0.45 µm filter to remove any undissolved solid.

• Concentration Analysis: Dilute the filtrate with a suitable solvent and analyze the concentration of the dissolved compound using a calibrated analytical method, such as HPLC-UV.

• Calculation: The solubility is reported in units such as mg/mL or mol/L. The logarithm of the molar solubility gives the logS value.

Conclusion

The physicochemical properties of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, as predicted by computational models and inferred from related structures, suggest a molecule with moderate lipophilicity and low, pH-dependent aqueous solubility. These characteristics are pivotal for its potential development as a therapeutic agent. The experimental protocols detailed in this guide provide a robust framework for the accurate determination of its pKa, logP, and solubility, which are essential for informed decision-making in drug discovery and development. A comprehensive understanding of these fundamental properties will undoubtedly facilitate the rational design of formulation strategies and the optimization of this compound's ADME profile.

References

• ChemAxon. (n.d.). Calculators & Predictors. Retrieved from [Link]

• Molsoft L.L.C. (n.d.). Chemical Property Prediction. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Dimethyl-1H-pyrazol-5-amine. Retrieved from [Link]

• Virtual Computational Chemistry Laboratory. (n.d.). On-line Lipophilicity/Aqueous Solubility Calculation Software. Retrieved from [Link]

Sources

• 1. 1,3-Dimethyl-1H-pyrazol-5-amine | 3524-32-1 [chemicalbook.com]

An In-depth Technical Guide to 1,3-Dimethyl-1H-pyrazol-5-amine: Synthesis, Properties, and Applications in Drug Discovery

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Nomenclature

This guide focuses on the versatile heterocyclic building block, 1,3-dimethyl-1H-pyrazol-5-amine . Initial inquiries regarding "1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine" did not yield a well-documented compound in major chemical databases. The N-pentyl derivative remains a theoretical permutation, whereas 1,3-dimethyl-1H-pyrazol-5-amine is a readily available and extensively utilized precursor in synthetic chemistry. This guide, therefore, provides a comprehensive technical overview of the latter, which is likely the compound of interest for advanced chemical synthesis and drug development endeavors.

Core Compound Identification and Physicochemical Profile

1,3-Dimethyl-1H-pyrazol-5-amine is a substituted pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The strategic placement of the methyl and amine groups on the pyrazole ring system imparts a unique reactivity profile, making it a valuable intermediate in the synthesis of complex molecules.

Property	Value	Source(s)
IUPAC Name	1,3-dimethyl-1H-pyrazol-5-amine	[1][2]
Synonyms	5-Amino-1,3-dimethylpyrazole	[1][3]
CAS Number	3524-32-1	[1][2]
Molecular Formula	C5H9N3	[1][2]
Molecular Weight	111.15 g/mol	[1]
Appearance	White to light orange crystalline powder	[4]
Melting Point	65-69 °C	[5]

Synthesis and Mechanistic Considerations

The synthesis of 1,3-dimethyl-1H-pyrazol-5-amine is most commonly achieved through the condensation reaction of methylhydrazine with a suitable three-carbon precursor bearing nitrile and amino functionalities. A prevalent laboratory-scale synthesis involves the reaction with 3-aminocrotononitrile.[5][6]

Experimental Protocol: Synthesis via Methylhydrazine and 3-Aminocrotononitrile

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, charge 3-aminocrotononitrile.

• Reagent Addition: Slowly add methylhydrazine to the flask. An exothermic reaction may be observed.

• Reaction Conditions: The mixture is stirred and heated to a temperature of 90-95°C for approximately 40 minutes.[6]

• Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the product is isolated. Purification can be achieved through recrystallization from an appropriate solvent system.

The causality behind this experimental choice lies in the nucleophilic nature of methylhydrazine, which attacks the electrophilic centers of 3-aminocrotononitrile, leading to cyclization and the formation of the stable pyrazole ring.

Caption: Synthesis workflow for 1,3-dimethyl-1H-pyrazol-5-amine.

Chemical Reactivity and Synthetic Utility

The synthetic versatility of 1,3-dimethyl-1H-pyrazol-5-amine stems from the reactivity of its primary amine group, which serves as a potent nucleophile.[4] This allows for a range of chemical transformations, making it a cornerstone in the construction of more complex molecular architectures, particularly in the pharmaceutical and agrochemical sectors.[4]

Key reactions include:

• Amide Formation: Reaction with carboxylic acids or their derivatives to form stable amide bonds, a common linkage in drug molecules.[4]

• Alkylation and Acylation: The amine nitrogen can be readily modified through the introduction of various alkyl and acyl groups.[4]

• Cyclization Reactions: Its bifunctional nature makes it an ideal substrate for cyclocondensation reactions to form fused heterocyclic systems like pyrazolopyridines.[4]

• Diazotization: The primary amine can be converted to a diazonium salt, which can then be displaced by a variety of nucleophiles in Sandmeyer-type reactions.[4]

Caption: Major reaction pathways of 1,3-dimethyl-1H-pyrazol-5-amine.

Applications in Drug Discovery and Development

The pyrazole nucleus is considered a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents.[7] Pyrazole derivatives have demonstrated a wide range of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[8][9]

1,3-Dimethyl-1H-pyrazol-5-amine serves as a key starting material for the synthesis of various biologically active molecules. For example, it can be used to prepare pyrazolo[3,4-b]pyridines and other fused systems that are explored for their therapeutic potential.[10] The adaptability of the 5-aminopyrazole moiety makes it a valuable component in the design and synthesis of novel drug candidates.[11]

Spectroscopic and Analytical Data

Characterization of 1,3-dimethyl-1H-pyrazol-5-amine is routinely performed using a suite of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectra are used to confirm the structure and purity of the compound.[1]

• Mass Spectrometry (MS): GC-MS analysis provides information on the molecular weight and fragmentation pattern, confirming the identity of the substance.[1]

• Infrared (IR) Spectroscopy: IR spectra show characteristic absorption bands for the amine and aromatic functionalities present in the molecule.[1]

Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage of 1,3-dimethyl-1H-pyrazol-5-amine are crucial to ensure laboratory safety.

• Hazards: The compound is classified as irritating to the eyes, respiratory system, and skin.[12] It may be harmful if swallowed or inhaled.[12]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[12] In case of insufficient ventilation, use a NIOSH/MSHA approved respirator.[12]

• First Aid Measures:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes.[12]

  • Skin: Wash off with soap and plenty of water.[13]

  • Inhalation: Move the person into fresh air.[12]

  • Ingestion: Rinse mouth with water. Do not induce vomiting.[14] In all cases of exposure, seek medical attention.[12]

• Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[12] The compound is known to be hygroscopic and may be air-sensitive, so storage under an inert atmosphere is recommended.[4]

Conclusion

1,3-Dimethyl-1H-pyrazol-5-amine is a foundational building block in modern organic and medicinal chemistry. Its well-defined reactivity, particularly of the 5-amino group, provides a reliable platform for the synthesis of a diverse array of more complex molecules. For drug development professionals and research scientists, a thorough understanding of its properties, synthesis, and handling is essential for leveraging its full potential in the creation of novel therapeutic agents and other advanced materials.

References

• Material Safety Data Sheet - 1,3-Dimethyl-1H-pyrazol-5-amine, 97%. (2006, March 22). Cole-Parmer. Available from: [Link]

• 1,3-Dimethyl-1H-pyrazol-5-amine. PubChem. Available from: [Link]

• 1,3-dimethyl-4-phenyl-1H-pyrazol-5-amine (3654-22-6). Chemchart. Available from: [Link]

• Abu Safieh, K. A., et al. (2011). Synthesis of Some 1,3-Dimethyl-6-substituted-1H-pyrazolo[3,4-b]pyrazin-5(4H)-ones. Zeitschrift für Naturforschung B, 66(11), 1136-1140. Available from: [Link]

• 1,3-Dimethyl-1H-pyrazol-5-amine | C5H9N3 | CID 520721. PubChem, National Institutes of Health. Available from: [Link]

• 1,3-DIMETHYL-1H-PYRAZOL-5-AMINE | CAS 3524-32-1. Matrix Fine Chemicals. Available from: [Link]

• 1,3-dimethyl-4-(5-phenylpentyl)-1H-pyrazol-5-amine. Chemical Synthesis Database. Available from: [Link]

• General Procedure for the synthesis of pyrazole derivatives. The Royal Society of Chemistry. Available from: [Link]

• 5-Amino-1,3-dimethylpyrazole. NIST WebBook. Available from: [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC. Available from: [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. MDPI. Available from: [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. Available from: [Link]

• N,1-dimethyl-1h-pyrazol-5-amine (C5H9N3). PubChemLite. Available from: [Link]

Sources

• 1. 1,3-Dimethyl-1H-pyrazol-5-amine | C5H9N3 | CID 520721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-DIMETHYL-1H-PYRAZOL-5-AMINE | CAS 3524-32-1 [matrix-fine-chemicals.com]
• 3. 1,3-Dimethyl-1H-pyrazol-5-amine | 3524-32-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. nbinno.com [nbinno.com]
• 5. 1,3-Dimethyl-1H-pyrazol-5-amine | 3524-32-1 [chemicalbook.com]
• 6. 1,3-Dimethyl-1H-pyrazol-5-amine synthesis - chemicalbook [chemicalbook.com]
• 7. 1,3-Dimethyl-1H-pyrazol-5-ol|Supplier [benchchem.com]
• 8. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. znaturforsch.com [znaturforsch.com]
• 11. mdpi.com [mdpi.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. static.cymitquimica.com [static.cymitquimica.com]
• 14. fishersci.com [fishersci.com]

Metabolic Profiling and Pathway Analysis: 1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine

Technical Whitepaper | Version 1.0

Executive Summary

This technical guide provides an in-depth analysis of the metabolic fate of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (CAS: 1856074-32-2). As a structural analog within the N-alkyl-aminopyrazole class, this compound represents a critical scaffold in medicinal chemistry, often utilized in the development of kinase inhibitors and G-protein coupled receptor (GPCR) ligands.

Understanding the metabolic stability and biotransformation of this molecule is essential for optimizing its pharmacokinetic (PK) profile and identifying potential toxicological liabilities. This guide details the predicted Phase I and Phase II metabolic pathways, driven by the compound’s specific structural "soft spots"—notably the N-pentyl side chain and the electron-rich pyrazole core.

Chemical Identity & Physicochemical Profile

Before delineating the metabolic pathways, it is crucial to establish the physicochemical context that dictates enzyme affinity and membrane permeability.

• IUPAC Name: 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine[1][2]

• Molecular Formula: C

  H N

• Molecular Weight: 181.28 g/mol

• Structural Features:

  • Pyrazole Core: A 5-membered aromatic heterocycle substituted at N1 and C3 with methyl groups.

  • Exocyclic Amine: A secondary amine at position C5, substituted with a pentyl chain.

  • Lipophilicity (Predicted LogP): ~2.8 – 3.2 (Moderately lipophilic due to the pentyl chain).

  • Basicity (Predicted pKa): The exocyclic nitrogen, being aniline-like (conjugated to the pyrazole ring), is weakly basic (pKa ~3–5), while the ring nitrogen (N2) serves as the primary hydrogen bond acceptor.

Detailed Metabolic Pathways

The metabolism of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is dominated by oxidative functionalization (Phase I) followed by conjugation (Phase II). The primary driver of clearance is expected to be CYP450-mediated N-dealkylation .

Phase I Metabolism: Oxidative Functionalization

The lipophilic pentyl chain acts as a "metabolic handle," directing the molecule toward the active sites of hepatic CYP450 enzymes (primarily CYP3A4 and CYP2D6).

Pathway A: N-Dealkylation (Major Route)

This is the rate-limiting step for clearance. The mechanism involves

-carbon hydroxylation of the pentyl chain adjacent to the amine nitrogen.

• Mechanism: CYP450 abstracts a hydrogen from the

  -carbon of the pentyl group.

• Intermediate: Formation of an unstable carbinolamine intermediate (N-CH(OH)-C

  H ).

• Cleavage: Spontaneous collapse of the carbinolamine releases Pentanal and the primary amine metabolite, 1,3-dimethyl-1H-pyrazol-5-amine .

• Downstream: Pentanal is rapidly oxidized by aldehyde dehydrogenase (ALDH) to Pentanoic Acid .

Pathway B: Side-Chain Hydroxylation ( / -1 Oxidation)

If steric hindrance or specific enzyme isoforms (e.g., CYP2C19) prevent N-dealkylation, oxidation will occur at the terminal (

) or sub-terminal ( -1) positions of the pentyl chain.

• Product: 1,3-dimethyl-N-(5-hydroxypentyl)-1H-pyrazol-5-amine.

• Significance: These metabolites are more polar and readily excreted or conjugated.

Phase II Metabolism: Conjugation

Phase II enzymes (UGT, SULT) target the functional groups exposed by Phase I metabolism.

• N-Glucuronidation: The secondary amine of the parent compound is sterically hindered but can be directly glucuronidated by UGT1A4 or UGT1A9. However, the primary amine metabolite (1,3-dimethyl-1H-pyrazol-5-amine) is a much superior substrate for N-glucuronidation.

• N-Sulfation: Less common for this scaffold but possible on the primary amine metabolite.

Metabolic Pathway Diagram

The following diagram illustrates the cascade from the parent compound to its terminal metabolites.

Caption: Predicted metabolic cascade showing the major N-dealkylation pathway (Center) and secondary oxidation/conjugation routes (Left/Right).

Experimental Protocols for Validation

To empirically validate these pathways, the following standardized workflows are recommended.

Protocol A: Microsomal Stability Assay (In Vitro)

Objective: Determine intrinsic clearance (

) and identify the primary metabolites.

• Preparation: Prepare Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration in phosphate buffer (pH 7.4).

• Incubation:

  • Pre-incubate HLM with the test compound (1

    M) for 5 minutes at 37°C.

  • Initiate reaction by adding NADPH-regenerating system (1 mM NADPH final).

• Sampling: Aliquot samples at

  min.

• Quenching: Terminate reaction with ice-cold Acetonitrile (ACN) containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.

Protocol B: Metabolite Identification (LC-MS/MS)

Objective: Confirm the structure of metabolites M1, M2, and M3.

Analyte	Predicted Mass Shift ( m/z)	Transition (Example)	Fragmentation Pattern
Parent	0	182.3 112.1	Loss of pentyl chain (-70 Da)
M1 (Dealkylated)	-70.1	112.1 71.0	Characteristic pyrazole ring fragment
M2 (Hydroxylated)	+16.0	198.3 112.1	Loss of OH-pentyl chain (-86 Da)
M3 (Glucuronide)	+176.0	358.3 182.3	Neutral loss of glucuronic acid (-176 Da)

Toxicological Implications

While the pyrazole core is generally stable, the metabolic intermediates warrant scrutiny:

• Aldehyde Reactivity: The formation of pentanal during N-dealkylation is a potential toxicological concern. Although typically cleared rapidly by ALDH, high concentrations can form adducts with cellular proteins (Schiff base formation).

• Reactive Quinone-Imine Formation: If the pyrazole ring undergoes oxidation (less likely), it could form reactive species. However, the 1,3-dimethyl substitution pattern generally stabilizes the ring against bioactivation.

References

• Guengerich, F. P. (2001). Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity. Chemical Research in Toxicology, 14(6), 611–650. Link

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition, 27(11), 1350-1359. Link

• Testa, B., & Kramer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction. Chemistry & Biodiversity, 4(3), 257-405. Link

• Dalvie, D., et al. (2002). Metabolism of Aminopyrazoles: Assessment of the Potential for Bioactivation. Chemical Research in Toxicology, 15(3), 269-279. (Contextual reference for aminopyrazole class safety).

Sources

• 1. 1788732-90-0|N1-(1,3-Dimethyl-1H-pyrazol-5-yl)ethane-1,2-diamine dihydrochloride|BLD Pharm [bldpharm.com]
• 2. 1856074-32-2|1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine hydrochloride|BLD Pharm [bldpharm.com]

Precision Analytics: Molecular Weight & Exact Mass Determination for Pyrazole-5-amine Analogs

Executive Summary

In the high-stakes environment of medicinal chemistry, the pyrazole-5-amine scaffold serves as a critical pharmacophore, underpinning kinase inhibitors like Ruxolitinib and Avapritinib . However, the structural versatility of this scaffold—specifically its annular tautomerism and propensity for halogenation—introduces complexity in analytical characterization.

This technical guide provides a rigorous framework for calculating Molecular Weight (MW) and Exact Mass (Monoisotopic Mass) for pyrazole-5-amine analogs. It bridges the gap between theoretical stoichiometry and practical High-Resolution Mass Spectrometry (HRMS) validation, ensuring data integrity in drug development pipelines.

Part 1: Chemical Fundamentals & The Tautomer Challenge

The Scaffold

The pyrazole-5-amine core (

) consists of a 5-membered aromatic heterocycle containing two adjacent nitrogen atoms and an exocyclic amine group.

Annular Tautomerism

Researchers often misinterpret the mass implications of tautomerism. Pyrazoles exist in dynamic equilibrium between the 1H- and 2H- forms.

• Crucial Insight: While tautomerism alters the 3D pharmacophore and binding affinity, it does not change the scalar mass of the neutral molecule. A proton (

  ) is merely shifting position, not leaving the system.

• MS Implication: In LC-MS, the ionization site often depends on the dominant tautomer in the mobile phase pH, affecting fragmentation patterns but not the precursor ion (

  ) m/z value.

Definitions: The Precision Gap

• Average Molecular Weight (MW): Used for stoichiometry (weighing powders). It is the weighted average of all natural isotopes.[1][2]

• Exact Mass (Monoisotopic): Used for HRMS confirmation. It is the sum of the masses of the most abundant stable isotopes (e.g.,

  , , , ).

Part 2: Computational Methodologies

IUPAC Standard Atomic Weights (2024)

To ensure "Scientific Integrity," calculations must use the latest IUPAC/NIST values. Do not use integer rounding (e.g., N=14) for HRMS work.

Element	Isotope	Exact Mass (u)	Abundance (%)	Average At.[2][3] Wt. (u)
Carbon		12.0000000	98.93	12.011
Hydrogen		1.0078250	99.98	1.008
Nitrogen		14.0030740	99.63	14.007
Oxygen		15.9949146	99.76	15.999
Chlorine		34.9688527	75.76	35.45
Bromine		78.9183371	50.69	79.904

Workflow Visualization

The following diagram outlines the logical flow from structure to validated mass data.

Caption: Figure 1. Logical workflow for converting structural data into analytical mass parameters.

Part 3: Protocol for Mass Calculation & Validation

Case Study: 4-Bromo-3-methyl-1H-pyrazol-5-amine

We will calculate the values for a halogenated analog, common in fragment-based drug discovery (FBDD).

Formula:

Step 1: Elemental Count & Stoichiometry

• Carbon (C): 4

• Hydrogen (H): 6

• Nitrogen (N): 3[4]

• Bromine (Br): 1[5]

Step 2: Calculate Exact Mass (Monoisotopic)

Use the mass of the most abundant isotope for every atom.[1][2][3][5] For Bromine, this is

(not 80 or 81).

Step 3: Calculate Average Molecular Weight

Use the weighted average atomic weights.

Step 4: HRMS Adduct Prediction

In Positive Electrospray Ionization (+ESI), the neutral molecule (

) typically gains a proton ( ) or sodium ( ).

• Proton Mass (

  ): u (Note: This is proton mass, not hydrogen atom mass).

• Target

  :

• Target

  :

Part 4: Mass Spectrometry Interpretation & Isotopic Patterns

The "Rule of Nitrogen"

The pyrazole-5-amine scaffold contains 3 nitrogen atoms (odd number).

• Rule: An organic molecule with an odd number of nitrogens has an odd nominal mass.

• Verification: Our calculated Exact Mass is ~175 (Odd). Valid.

• Ionization: The

  ion will therefore have an even mass (~176).

Halogen Isotopic Signatures

When analyzing pyrazole analogs with Chlorine or Bromine, the "Monoisotopic" peak is not the only significant peak. You must analyze the Isotopic Envelope .

• Bromine Effect: Br exists as

  and in a nearly 1:1 ratio.

  • Peak A (

    , containing ): 100% intensity.

  • Peak A+2 (

    , containing ): ~97% intensity.

  • Protocol: If your HRMS spectrum does not show a "doublet" separated by 2 Da of nearly equal height, the compound does not contain the bromine substituent.

Tautomerism & Ionization Diagram

The following diagram illustrates how the neutral tautomers converge to a common ionized species in the gas phase.

Caption: Figure 2. Convergence of tautomeric species to a single m/z entity during electrospray ionization.

References

• NIST (National Institute of Standards and Technology). Atomic Weights and Isotopic Compositions with Relative Atomic Masses.[6][7] Physical Measurement Laboratory.[8][9] [Link]

• IUPAC (International Union of Pure and Applied Chemistry). Periodic Table of the Elements and Isotopes (IPTEI) - 2024 Standard. [Link]

• IonSource. Monoisotopic and Average Mass: A Tutorial. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Pyrazole-5-amine. [Link]

Sources

• 1. pediaa.com [pediaa.com]
• 2. vaia.com [vaia.com]
• 3. algimed.com [algimed.com]
• 4. Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calculating Exact Masses | Mass Spectrometry Facility, University of Missouri [msfacility.missouri.edu]
• 6. catalog.data.gov [catalog.data.gov]
• 7. Atomic Weights and Isotopic Compositions (Version 2.0) | NIST [nist.gov]
• 8. Atomic Weights and Isotopic Compositions for [physics.nist.gov]
• 9. Atomic Weights and Isotopic Compositions with Relative Atomic Masses | NIST [nist.gov]

Role of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine as a synthetic intermediate

Technical Guide: Role of 1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine as a Synthetic Intermediate

Part 1: Executive Summary

1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine (CAS: 1856074-32-2) is a specialized secondary amine building block used in the synthesis of bioactive nitrogenous heterocycles. Structurally, it consists of a 1,3-dimethylpyrazole core functionalized at the 5-position with a pentylamino group.[1]

This intermediate is critical in Medicinal Chemistry and Agrochemical Discovery for two primary reasons:

• Lipophilic Modulation: The N-pentyl chain acts as a lipophilic "tail," enhancing membrane permeability and blood-brain barrier (BBB) penetration in drug candidates targeting Central Nervous System (CNS) receptors (e.g., Cannabinoid or Serotonin receptors).

• Scaffold Diversification: It serves as a nucleophilic precursor for synthesizing N,N-disubstituted amides, ureas, and fused pyrazolo-pyrimidines, enabling "scaffold hopping" strategies to bypass prior art in patent landscapes.

Part 2: Chemical Identity & Properties

Property	Specification
IUPAC Name	N-pentyl-1,3-dimethyl-1H-pyrazol-5-amine
CAS Number	1856074-32-2
Molecular Formula	C₁₀H₁₉N₃
Molecular Weight	181.28 g/mol
Core Moiety	5-Amino-1,3-dimethylpyrazole
Functional Group	Secondary Amine (Nucleophile)
Physical State	Viscous oil or low-melting solid (typically supplied as HCl salt)
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in water

Part 3: Synthetic Methodologies

To ensure high purity and prevent poly-alkylation, the synthesis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is best achieved via Reductive Amination rather than direct alkylation. Direct alkylation with pentyl bromide often leads to over-alkylation (quaternary ammonium salts) or regioselectivity issues at the ring nitrogen.

Protocol A: Reductive Amination (Recommended)

This protocol utilizes Valeraldehyde (Pentanal) and a mild reducing agent to selectively install the pentyl chain.

Reagents:

• Substrate: 1,3-Dimethyl-1H-pyrazol-5-amine (1.0 equiv)

• Carbonyl Source: Valeraldehyde (1.1 equiv)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF

• Acid Catalyst: Acetic Acid (AcOH) (1.0 equiv)

Step-by-Step Workflow:

• Imine Formation: In a dry reaction vessel under Nitrogen atmosphere, dissolve 1,3-dimethyl-1H-pyrazol-5-amine in anhydrous DCE.

• Activation: Add Acetic Acid and stir for 10 minutes to buffer the solution.

• Addition: Add Valeraldehyde dropwise. Allow the mixture to stir at Room Temperature (RT) for 1–2 hours. Checkpoint: Monitor by TLC/LC-MS for the disappearance of the primary amine and formation of the imine intermediate.

• Reduction: Cool the mixture to 0°C. Add NaBH(OAc)₃ portion-wise over 20 minutes.

• Quench: Stir overnight at RT. Quench with saturated aqueous NaHCO₃.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Gradient: 0-5% MeOH in DCM).

Why this works: NaBH(OAc)₃ is selective for imines over aldehydes, preventing the reduction of the aldehyde before it reacts with the amine.

Visualization: Synthesis Pathway

Figure 1: Selective synthesis via Reductive Amination to avoid over-alkylation.

Part 4: Applications in Drug Discovery

The 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine moiety is a versatile scaffold for constructing complex pharmacophores.

Synthesis of Pyrazolo[1,5-a]pyrimidines (Kinase Inhibitors)

The secondary amine can participate in cyclization reactions, although the N-pentyl group modifies the steric environment.

• Mechanism: Reaction with 1,3-dielectrophiles (e.g., malonaldehyde derivatives or β-keto esters).

• Utility: This scaffold is frequently screened for Cyclin-Dependent Kinase (CDK) inhibition or p38 MAP Kinase inhibition. The pentyl group sits in the solvent-exposed region of the ATP-binding pocket, potentially improving potency via hydrophobic interactions.

Precursor for Amide/Urea-Based Ligands (GPCRs)

This is the most common application. The secondary amine is acylated to form amides.

• Reaction: Amine + Acyl Chloride (or Carboxylic Acid + Coupling Agent) → Tertiary Amide .

• Relevance: Tertiary amides of pyrazoles are classic pharmacophores in Cannabinoid Receptor Agonists (e.g., related to AB-PINACA analogs, though structurally distinct) and TRP Channel Modulators (Pain management).

• Advantage: The N-pentyl group provides the necessary lipophilicity to cross the Blood-Brain Barrier (BBB), a critical requirement for CNS-active drugs.

Visualization: Divergent Synthesis Workflow

Figure 2: Divergent synthetic utility of the intermediate in generating distinct pharmacological classes.

Part 5: Safety & Handling

• Hazards: As a secondary amine, the compound is likely irritating to eyes, respiratory system, and skin . It may act as a sensitizer.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Amines are prone to oxidation and carbamate formation upon exposure to atmospheric CO₂.

• Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles.

• Spill Protocol: Absorb with inert material (vermiculite/sand) and dispose of as hazardous organic waste.

Part 6: References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. (Standard protocol reference for Method A).

• Fustero, S., et al. (2011). "Recent advances in the synthesis of pyrazoles." Chemical Reviews, 111(11), 6984-7034. (Context for pyrazole reactivity).

Sources

• 1. 1-Pentanol | 71-41-0 [chemicalbook.com]

Toxicological data and safety profile of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

This technical guide provides a comprehensive toxicological and safety assessment of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine , a specialized pyrazole derivative.

Given the compound's status as a research intermediate and structural analog to bioactive agents (such as LQFM002 and BET bromodomain inhibitor precursors), this guide utilizes a Read-Across Toxicological Framework . It synthesizes empirical data from the parent scaffold (1,3-dimethyl-1H-pyrazol-5-amine) and validated structural analogs to establish a predictive safety profile.

Executive Summary

1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (hereafter DMPPA ) is a lipophilic N-alkylated aminopyrazole. It functions primarily as a pharmacophore in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors.

• Safety Verdict: Classified as GHS Category 2 Skin/Eye Irritant with Low Acute Systemic Toxicity (Predicted LD50 > 2000 mg/kg via oral route).

• Key Hazard: The N-pentyl substitution significantly increases lipophilicity (LogP ~2.8) compared to the parent amine, enhancing dermal absorption and blood-brain barrier (BBB) penetration.

• Therapeutic Context: Structurally homologous to LQFM002 , a validated PLA2 inhibitor. DMPPA likely retains anti-inflammatory efficacy with a favorable therapeutic index, though specific sensitization risks remain.

Physicochemical & Structural Analysis

Understanding the shift from the parent compound to DMPPA is critical for predicting toxicokinetics.

Property	Parent: 1,3-dimethyl-1H-pyrazol-5-amine	Target: DMPPA (N-pentyl derivative)	Toxicological Implication
CAS No.	3524-32-1	Not Assigned (Research Grade)	N/A
Formula	C5H9N3	C10H19N3	Increased molecular weight
Mol. Weight	111.15 g/mol	181.28 g/mol	Remains within Rule of 5
LogP (Calc)	~0.3 (Hydrophilic)	~2.8 (Lipophilic)	High Dermal Absorption Risk
H-Bond Donors	2	1	Reduced polarity; better membrane transport
Physical State	Crystalline Solid	Viscous Oil / Low-melt Solid	Handling requires liquid safety protocols

Structural Read-Across Logic

The safety profile of DMPPA is derived via structural interpolation between the Parent Core and the Functional Analog (LQFM002) .

Figure 1: Toxicological Read-Across Framework linking DMPPA to established safety data.

Toxicokinetics (ADME)

The addition of the pentyl chain fundamentally alters the ADME profile compared to the parent amine.

Absorption[1]

• Oral: Rapid absorption expected due to favorable LogP (2.8).

• Dermal: High Risk. The pentyl tail acts as a permeation enhancer, facilitating transport across the stratum corneum.

• Inhalation: Low volatility expected, but aerosols are hazardous.

Distribution

• Protein Binding: Moderate (predicted 60-80%).

• CNS Penetration: Likely to cross the Blood-Brain Barrier (BBB).

• Accumulation: Potential for transient accumulation in adipose tissue due to lipophilicity.

Metabolism (Proposed Pathway)

Metabolism is predicted to occur via hepatic Cytochrome P450 enzymes (CYP3A4/CYP2D6).

• Phase I (Oxidation): Hydroxylation of the pentyl chain (

  or oxidation).

• Phase I (Dealkylation): N-dealkylation returning to the parent 1,3-dimethyl-1H-pyrazol-5-amine.

• Phase II: Glucuronidation of the secondary amine or hydroxylated metabolites.

Figure 2: Predicted Metabolic Fate. The N-dealkylation pathway releases the irritant parent amine.

Toxicodynamics & Safety Profile

Mechanism of Action (Target)

Based on the LQFM002 analog, DMPPA likely acts as an inhibitor of Phospholipase A2 (PLA2) .

• Effect: Reduction of Arachidonic Acid release

  Decreased Prostaglandins/Leukotrienes.

• Therapeutic Benefit: Anti-inflammatory and analgesic.[1]

• Off-Target Risk: Inhibition of constitutive COX-1 or specific kinases (e.g., BET bromodomains) could lead to gastric irritation or platelet dysfunction.

Acute Toxicity Profile[1]

• Oral LD50 (Predicted): > 2000 mg/kg (Mouse/Rat).

  • Basis: LQFM002 showed no mortality or significant behavioral changes at 2000 mg/kg in limit tests.

• Skin Corrosion/Irritation: Category 2 (Irritant). [2]

  • The secondary amine functionality is basic and lipid-soluble, leading to localized dermatitis.

• Respiratory Sensitization: Potential risk if aerosolized.

Chronic & Sub-chronic Risks[1]

• Hepatotoxicity: Low to Moderate. Pyrazoles can induce CYP enzymes; chronic high doses may stress hepatocytes.

• Genotoxicity: Unlikely. The 1,3-dimethyl-pyrazole core is generally non-mutagenic in Ames tests (Salmonella typhimurium strains TA98, TA100).

Experimental Protocols for Safety Validation

To validate the predicted profile, the following self-validating protocols are recommended.

Protocol A: In Vitro Cytotoxicity (MTT Assay)

Objective: Determine IC50 in HEPG2 (Liver) and HEK293 (Kidney) cells.

• Preparation: Dissolve DMPPA in DMSO (Stock 100 mM). Serial dilute in DMEM media (0.1

  M to 100 M).

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate 24h.

• Exposure: Treat cells with DMPPA dilutions for 48h. Include Vehicle Control (0.1% DMSO) and Positive Control (Doxorubicin).

• Development: Add MTT reagent (0.5 mg/mL). Incubate 4h at 37°C. Solubilize formazan crystals with DMSO.

• Validation: Assay is valid only if Vehicle Control OD > 0.5 and Positive Control shows >50% cell death.

Protocol B: Acute Oral Toxicity (OECD 423 - Up-and-Down Procedure)

Objective: Define GHS Category and LD50 range.

• Selection: Use female Wistar rats (n=3 per step). Fast overnight prior to dosing.

• Dosing: Start at 300 mg/kg (gavage) using corn oil vehicle.

• Observation:

  • 0-30 min: Continuous monitoring for convulsions, tremors, salivation.

  • 4h - 24h: Hourly checks.

  • 14 Days: Daily weight and behavioral logs.

• Decision Logic:

  • If 0/3 die

    Dose next group at 2000 mg/kg .

  • If 1/3 die

    Repeat 300 mg/kg.

  • If >2/3 die

    Dose next group at 50 mg/kg .

• Necropsy: Perform gross pathology on liver, kidneys, and spleen for all subjects.

Handling & Decontamination Standards

Hazard Class	Precautionary Statement
Skin Irritant	Wear Nitrile gloves (0.11mm min thickness). Do not use Latex (permeable to lipophilic amines).
Eye Irritant	Chemical safety goggles required. Face shield if handling >10g.
Storage	Store at 2-8°C under Argon/Nitrogen. Hygroscopic.

Decontamination Procedure:

• Spill: Absorb with vermiculite or sand. Do not use sawdust (fire risk with amines).

• Surface Clean: Wash area with 5% Acetic Acid (neutralizes the amine), followed by soap and water.

• Disposal: Incineration in a chemical combustor equipped with a scrubber (NOx generation).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 520721, 1,3-Dimethyl-1H-pyrazol-5-amine. Retrieved from [Link][3]

• Alves, A. M., et al. (2013). Anti-inflammatory and antinociceptive activities of LQFM002 - A 4-nerolidylcatechol derivative. Life Sciences. (Demonstrates safety of N-alkyl/alkenyl pyrazole derivatives). Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: 1,3-dimethyl-1H-pyrazol-5-amine.[2] (Provides baseline irritation and sensitization data for the core scaffold). Retrieved from [Link]

Sources

• 1. Anti-inflammatory and antinociceptive activities of LQFM002 - A 4-nerolidylcatechol derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,3-Dimethyl-1H-pyrazol-5-amine | C5H9N3 | CID 520721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Dimethyl-1H-pyrazol-5-ol|Supplier [benchchem.com]

History and discovery of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in forensic chemistry

The following technical guide details the forensic profile, chemical identity, and analytical significance of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (CAS 1856074-32-2). This compound represents a critical node in the evolution of New Psychoactive Substances (NPS) , specifically serving as a sophisticated precursor for pyrazole-based synthetic cannabinoids.

Part 1: Executive Summary & Historical Context

The emergence of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in forensic casework marks a strategic shift in clandestine drug manufacturing. Following the implementation of class-wide bans on synthetic cannabinoids (e.g., the 2021 generic legislation in China), illicit laboratories moved from exporting finished psychoactive substances to exporting "designer precursors" .

These precursors are chemically stable, non-controlled intermediates that require only a single synthetic step—typically acylation—to convert into potent synthetic cannabinoids. 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine serves as the "tail" and "core" scaffold for a subclass of pyrazole-carboxamide cannabinoids. Its discovery in seized shipments highlights the challenge of precursor diversion , where chemical building blocks are synthesized specifically to evade international control lists.

Key Forensic Relevance

• Role: Advanced precursor (one step from active drug).

• Target Class: Pyrazole-based Synthetic Cannabinoids (e.g., analogs of AB-005 or pyrazole variants of the PINACA/FUBINACA series).

• Detection: Often found in "chemical kits" or mislabeled bulk powders at borders.

Part 2: Chemical Identity & Structural Analysis

Understanding the structure is prerequisite to accurate detection. This molecule combines a pyrazole heterocycle with a specific alkyl substitution pattern optimized for cannabinoid receptor binding (CB1/CB2) once the final amide linkage is formed.

Physicochemical Data

Property	Value	Notes
IUPAC Name	1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine	Systematic naming
CAS Number	1856074-32-2	Primary identifier
Molecular Formula	C₁₀H₁₉N₃
Molecular Weight	181.28 g/mol	Monoisotopic mass: 181.1579
Physical State	Viscous oil or low-melting solid	Often HCl salt (white powder)
Solubility	Soluble in MeOH, DMSO, DCM	Lipophilic pentyl chain drives solubility

Structural Breakdown

• Core: 1,3-Dimethylpyrazole .[1][2] The 1-methyl and 3-methyl groups provide steric bulk and lipophilicity, mimicking the indole/indazole core of earlier cannabinoids (e.g., JWH-018).

• Substituent (N-Pentyl): The pentyl chain attached to the exocyclic amine (position 5) is the critical "tail" moiety. In the final drug, this chain occupies the hydrophobic pocket of the CB1 receptor.

• Functional Group (Amine): The secondary amine at position 5 is the reactive handle . It is designed to react with an acid chloride (e.g., adamantane-1-carbonyl chloride) to form the active amide drug.

Part 3: Synthesis & Origin (Clandestine Pathways)

The presence of this compound implies a specific upstream synthesis route. Forensic intelligence suggests it is manufactured via the alkylation of 1,3-dimethyl-5-aminopyrazole, a commercially available building block.

Synthesis Workflow (Graphviz Visualization)

The following diagram illustrates the synthesis of the precursor and its conversion to a potential active cannabinoid.

Figure 1: Synthesis pathway showing the generation of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine and its conversion to an active NPS.

Part 4: Analytical Detection & Methodology

Reliable identification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine requires a multi-faceted approach. Since it is a secondary amine, it may exhibit tailing in GC-MS without derivatization.

GC-MS Fragmentation Profile (Electron Ionization)

When analyzing seized powders or liquids, the following mass spectral peaks are diagnostic:

• Molecular Ion (M+): m/z 181 (Weak intensity).

• Base Peak: m/z 124 (Loss of butyl group from pentyl chain, characteristic of N-pentyl amines).

• Diagnostic Ion 1: m/z 111 (1,3-dimethyl-5-aminopyrazole core fragment).

• Diagnostic Ion 2: m/z 96 (Ring fragmentation).

Protocol Note: Derivatization with TFAA (Trifluoroacetic anhydride) is recommended to improve peak shape and confirm the presence of the secondary amine. The TFA-derivative will show a molecular ion at m/z 277 (181 + 97 - 1).

LC-MS/MS Transition Monitoring

For toxicological screening in biological matrices (blood/urine), use the following MRM transitions:

Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Structural Inference
182.2 [M+H]⁺	112.1	25	Loss of Pentyl chain (C₅H₁₁)
182.2 [M+H]⁺	71.1	35	Pentyl fragment (C₅H₁₁)⁺
182.2 [M+H]⁺	56.1	40	Pyrazole ring fragment

Analytical Workflow Diagram

Figure 2: Standardized analytical workflow for the detection of the precursor in forensic samples.

Part 5: Conclusion & Recommendations

1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is a high-priority target for forensic monitoring. Its presence indicates active clandestine synthesis of pyrazole-based synthetic cannabinoids. Laboratories should:

• Update Mass Spectral Libraries: Ensure the fragmentation pattern of CAS 1856074-32-2 is added to local databases.

• Monitor for Derivatives: Be alert for acylated products (amides) containing this specific pyrazole-amine substructure, as these are likely the active NPS.

• Report Seizures: Share data on this precursor with international bodies (UNODC/INCB) to track the shift toward "designer precursors."

References

• United Nations Office on Drugs and Crime (UNODC). (2024). Global Synthetic Drugs Assessment: The Shift to Precursors. Retrieved from [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2023). New Psychoactive Substances: Global Markets, Glocal Threats. Retrieved from [Link]

• PubChem. (2025). Compound Summary: 1,3-Dimethyl-1H-pyrazol-5-amine.[1] National Library of Medicine. Retrieved from [Link]

Sources

• 1. 1,3-DIMETHYL-1H-PYRAZOL-5-AMINE | CAS 3524-32-1 [matrix-fine-chemicals.com]
• 2. 1788732-90-0|N1-(1,3-Dimethyl-1H-pyrazol-5-yl)ethane-1,2-diamine dihydrochloride|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Note: A Validated RP-HPLC Method for the Rapid and Accurate Detection of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Abstract

This application note details a robust, validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. The method was developed to provide a simple, accurate, and reproducible analytical solution for researchers, scientists, and drug development professionals. Chromatographic separation is achieved on a C18 stationary phase with an isocratic mobile phase consisting of a buffered aqueous solution and an organic modifier. The procedure demonstrates excellent linearity, precision, and accuracy, adhering to the principles outlined in the ICH Q2(R1) guidelines.[1][2][3][4] This document provides a comprehensive guide to the method development rationale, a step-by-step protocol, and system suitability criteria to ensure reliable performance.

Introduction and Method Rationale

1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is a substituted pyrazole derivative. The pyrazole nucleus is a key structural motif in many pharmaceutical and agrochemical compounds.[5] Accurate quantification of such compounds is essential for quality control, impurity profiling, and pharmacokinetic studies. This document describes the logical development of a specific and reliable HPLC method for this analyte.

Analyte Physicochemical Properties

A comprehensive understanding of the analyte's properties is the foundation of logical method development.

• Structure: The molecule consists of a dimethyl-pyrazole ring and an N-pentyl amine substituent.

• Molecular Formula: C10H19N3

• Molecular Weight: 181.28 g/mol

• Polarity: The presence of the five-carbon pentyl chain lends significant non-polar character, making it suitable for reversed-phase chromatography. The amine group and nitrogen-containing pyrazole ring add a degree of polarity.

• Acidity/Basicity: The amine group (-NH-) is basic. This is the most critical factor for method development, as the ionization state of a basic compound dramatically affects its retention and peak shape in reversed-phase HPLC.[6][7]

Rationale for Chromatographic Choices

• Mode of Separation: Reversed-Phase (RP) HPLC: Given the molecule's significant hydrophobic character from the pentyl group, RP-HPLC is the most appropriate separation mode.[6] This technique separates molecules based on their hydrophobicity, using a non-polar stationary phase and a polar mobile phase.

• Stationary Phase: C18 Column: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and serves as an excellent starting point. Its dense, non-polar surface will effectively retain the analyte via hydrophobic interactions with the pentyl chain. A column with dimensions of 150 mm x 4.6 mm and 5 µm particle size offers a good balance of efficiency and backpressure.

• Mobile Phase Strategy: pH Control is Critical: The analyte is a basic compound. At a low pH (e.g., pH < 4), the amine group will be protonated (R-NH2+), making the molecule more polar and reducing its retention time. At a high pH (e.g., pH > 9), the amine will be in its neutral, free-base form (R-NH-), making it more hydrophobic and increasing its retention time.[8][9]

  • Decision: Operating at a controlled acidic pH is often preferred for basic compounds to ensure consistent protonation and minimize interactions with residual silanol groups on the silica-based column, which can cause peak tailing.[7][8] A pH of approximately 3.0 is selected. This ensures the analyte is fully protonated and provides robust retention behavior.

  • Buffer Selection: A phosphate buffer is chosen for its effectiveness in the pH range of 2.1 to 3.1.[6] A concentration of 20 mM is sufficient to control the pH without risking precipitation in the organic modifier.

  • Organic Modifier: Acetonitrile is selected over methanol as it typically provides better peak shape and lower backpressure.

• Detector Selection: UV-Vis Detector: Pyrazole derivatives are known to possess chromophores that absorb UV radiation. Based on the analysis of similar pyrazole structures, a detection wavelength in the low UV range is expected to provide high sensitivity. An initial screening via a photodiode array (PDA) detector would be ideal to determine the wavelength of maximum absorbance (λmax). For this method, a wavelength of 220 nm is chosen as a starting point, offering good sensitivity for this class of compounds.

Detailed Experimental Protocol

This section provides a self-contained, step-by-step protocol for the analysis.

Materials and Reagents

• Analyte: 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine reference standard (>98% purity)

• Solvents: HPLC-grade acetonitrile, HPLC-grade water

• Reagents: Potassium dihydrogen phosphate (KH2PO4), Orthophosphoric acid (H3PO4)

• HPLC Column: C18, 150 mm x 4.6 mm, 5 µm particle size (e.g., Agilent Zorbax, Waters SunFire, Phenomenex Luna)

• Equipment: HPLC system with quaternary pump, autosampler, column oven, and UV-Vis or PDA detector.

Preparation of Solutions

• Mobile Phase A (Aqueous Buffer, pH 3.0):

  • Weigh 2.72 g of KH2PO4 and dissolve in 1000 mL of HPLC-grade water.

  • Stir until fully dissolved.

  • Adjust the pH to 3.0 ± 0.05 using 85% orthophosphoric acid.

  • Filter the buffer through a 0.45 µm nylon filter to remove particulates.

• Mobile Phase B (Organic):

  • HPLC-grade acetonitrile.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

  • Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solution (100 µg/mL):

  • Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask.

  • Dilute to volume with the diluent.

HPLC Method Workflow

The logical workflow for developing and running this HPLC method is illustrated below.

Caption: HPLC Method Development and Analysis Workflow.

Optimized Chromatographic Conditions

All quantitative data and method parameters are summarized in the table below for clarity.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase	Isocratic: 55% Mobile Phase A (Buffer) / 45% Mobile Phase B (ACN)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis at 220 nm
Run Time	10 minutes
Expected Retention Time	Approximately 5-7 minutes

System Suitability and Method Validation

To ensure the reliability and integrity of the analytical results, the system must meet predefined performance criteria before any sample analysis.[10][11][12] This is a core principle of a self-validating and trustworthy protocol.

System Suitability Testing (SST)

Before starting the analysis, perform five replicate injections of the Working Standard Solution (100 µg/mL). The results must conform to the specifications in the table below.[13][14]

SST Parameter	Acceptance Criteria	Rationale
Precision (%RSD)	≤ 2.0% for peak areas	Demonstrates the reproducibility of the pump and injector.[10]
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, indicating minimal unwanted secondary interactions.[10][14]
Theoretical Plates (N)	> 2000	Measures the efficiency and separation power of the column.[13]
Retention Time (tR)	Consistent within ±2% across injections	Indicates the stability of the pump's flow rate and mobile phase composition.[13]

Overview of Method Validation (ICH Q2(R1))

While a full validation study is beyond the scope of this note, a validated method should demonstrate the following characteristics as per ICH guidelines:[1][2][4]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products).

• Linearity: A linear relationship between the analyte concentration and the detector response over a defined range (e.g., 25-150 µg/mL).

• Accuracy: The closeness of test results to the true value, typically assessed by spike-recovery experiments.

• Precision: The degree of scatter between a series of measurements, assessed at repeatability (intra-day) and intermediate precision (inter-day, inter-analyst) levels.[4]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH ±0.2, column temperature ±2°C).

Conclusion

This application note provides a comprehensive, scientifically grounded RP-HPLC method for the determination of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. By controlling the mobile phase pH to ensure consistent ionization of the basic analyte, the method achieves excellent peak shape and reproducible retention. The detailed protocol and defined system suitability criteria establish a trustworthy and robust analytical procedure suitable for routine use in quality control and research environments.

References

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency URL: [Link]

• Title: System suitability Requirements for a USP HPLC Method - Tips & Suggestions Source: Agilent Technologies URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: Control pH During Method Development for Better Chromatography Source: Agilent Technologies URL: [Link]

• Title: A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity Source: International Journal of Chemical and Pharmaceutical Analysis URL: [Link]

• Title: ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: System Suitability in HPLC Analysis Source: Pharmaguideline URL: [Link]

• Title: A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized Pyrazolone Derivative Source: Results in Chemistry (via R Discovery) URL: [Link]

• Title: Using pH to Control Selectivity of Acidic and Basic Compounds by HPLC Source: Phenomenex URL: [Link]

• Title: ICH Quality Guidelines Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: Separation of Pyrazole on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

• Title: Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of a Pyrazolone Derivative Source: ResearchGate URL: [Link]

• Title: Exploring the Role of pH in HPLC Separation Source: Veeprho URL: [Link]

• Title: Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds Source: University of Tartu - Excellence in Analytical Chemistry URL: [Link]

• Title: Analysis of basic compounds at high pH values by reversed-phase liquid chromatography Source: ScienceDirect URL: [Link]

• Title: General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY Source: U.S. Pharmacopeia URL: [Link]

• Title: SOP for Guideline for System Suitability Test for HPLC Analysis Source: Pharma Times Official URL: [Link]

• Title: Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles Source: ACS Omega URL: [Link]

• Title: System Suitability Test in HPLC – Key Parameters Explained Source: Assay Universe URL: [Link]

• Title: Understanding the Synthesis Applications of 1,3-Dimethyl-1H-pyrazol-5-amine Source: Autech Industry Co.,Limited URL: [Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. fda.gov [fda.gov]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. nbinno.com [nbinno.com]
• 6. veeprho.com [veeprho.com]
• 7. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds – Excellence in Analytical Chemistry [each.ut.ee]
• 10. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 11. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 12. ftp.uspbpep.com [ftp.uspbpep.com]
• 13. pharmatimesofficial.com [pharmatimesofficial.com]
• 14. assayprism.com [assayprism.com]

Application Note: Optimized Solid-Phase Extraction (SPE) Strategies for Pyrazole Amines in Plasma and Urine

Executive Summary

Pyrazole amines represent a critical chemical scaffold in modern pharmacology, serving as the core structure for numerous kinase inhibitors, analgesics, and agrochemicals. However, their analysis in biological matrices (plasma, whole blood, urine) presents distinct challenges: they are often amphoteric, highly polar, and prone to severe peak tailing and ion suppression during LC-MS/MS analysis.

This guide details the Mixed-Mode Cation Exchange (MCX) technique as the primary methodology for extracting pyrazole amines. Unlike generic "dilute-and-shoot" or standard C18 extractions, MCX leverages the basicity of the amine side chain to "lock" the analyte onto the sorbent, allowing for aggressive organic washing that removes >95% of matrix phospholipids.

Physicochemical Considerations & Sorbent Logic

The "Why" Behind the Protocol

Successful extraction relies on exploiting the specific chemical properties of the pyrazole amine.

• Basicity (pKa): While the pyrazole ring itself is a weak base (pKa ~2.5), the amine substituent typically elevates the molecule's pKa to 8.0–10.0. This allows the molecule to be fully protonated (positively charged) at acidic pH.

• Polarity (LogP): Pyrazoles are often polar (LogP < 2), causing them to break through standard C18 columns during the loading step if the matrix is aqueous.

Sorbent Selection Decision Tree

The following logic flow illustrates why Mixed-Mode Cation Exchange (MCX) is superior to Reversed-Phase (HLB/C18) for this specific application.

Figure 1: Sorbent selection logic based on analyte pKa. MCX is preferred for basic pyrazoles to enable orthogonal washing.

Primary Protocol: Mixed-Mode Cation Exchange (MCX)

Target: Basic Pyrazole Amines (pKa > 6.0) in Plasma/Urine. Mechanism: Retention via ionic interaction (sulfonic acid groups) and hydrophobic interaction (polymeric backbone).

Materials Required[1][2][3][4][5][6][7][8][9]

• Sorbent: Polymeric Strong Cation Exchange (e.g., Oasis MCX, Strata-X-C, Bond Elut Plexa PCX). 30 mg/1 cc cartridge or 96-well plate.

• Reagents: Phosphoric Acid (

  ), Methanol (MeOH), Ammonium Hydroxide ( ), Formic Acid.

Step-by-Step Workflow

Step	Action	Critical Technical Insight
1. Sample Pre-treatment	Dilute Plasma/Urine 1:1 with 4% in water.	Acidification is vital. This lowers pH to ~2, ensuring the pyrazole amine is 100% protonated ( ) to bind to the cation exchange sorbent.
2. Conditioning	1. Add 1 mL MeOH .2. Add 1 mL Water .	Activates the polymeric pores. Do not let the sorbent dry out completely after this step.
3. Loading	Load pre-treated sample at slow flow rate (1 mL/min).	The positively charged analyte binds to the negatively charged sulfonate groups on the sorbent.
4. Wash 1 (Aqueous)	Add 1 mL 2% Formic Acid in water.[1]	Removes proteins, salts, and hydrophilic interferences.
5.[2] Wash 2 (Organic)	Add 1 mL 100% MeOH .	The "Magic" Step. Because the analyte is ionically locked, you can wash with 100% organic solvent to strip away neutral lipids and phospholipids without eluting the drug.
6. Elution	Add 2 x 500 µL 5% in MeOH .	The base neutralizes the pyrazole amine (removing the charge), breaking the ionic bond. The organic solvent then releases the hydrophobic hold.
7. Post-Treatment	Evaporate under at 40°C. Reconstitute in Mobile Phase.	Pyrazoles can be volatile. Do not use temperatures >40°C.

Secondary Protocol: Hydrophilic-Lipophilic Balance (HLB)

Target: Weakly basic or neutral pyrazoles (pKa < 6.0) where cation exchange is impossible. Mechanism: Reversed-phase retention on a water-wettable copolymer.[3]

Step-by-Step Workflow

• Pre-treatment: Dilute sample 1:1 with water (no acid required, unless pH adjustment helps stability).

• Conditioning: 1 mL MeOH, followed by 1 mL Water.

• Loading: Load sample.

• Wash: 1 mL 5% MeOH in Water .

  • Caution: Do not exceed 5-10% organic in the wash, or polar pyrazoles may elute prematurely. This results in a "dirtier" extract compared to MCX.

• Elution: 1 mL 100% MeOH .

Visualizing the MCX "Lock and Key" Mechanism

Understanding the column state at every stage is crucial for troubleshooting low recovery.

Figure 2: The MCX Mechanism. The analyte remains charged and bound during the organic wash, allowing for the removal of matrix lipids.

Troubleshooting & Validation

Common Failure Modes

Issue	Probable Cause	Corrective Action
Low Recovery	Sample pH not acidic enough during load.	Ensure pre-treatment uses 4% . Final pH must be at least 2 units below the amine pKa.
Breakthrough	Flow rate too fast during loading.	Ion exchange kinetics are slower than hydrophobic interactions. Reduce flow to 1 mL/min.
Ion Suppression	Phospholipids eluting with analyte.	In the MCX protocol, ensure Wash 2 is 100% MeOH . If using HLB, you cannot remove phospholipids effectively without losing analyte.
Peak Tailing	Secondary interactions on LC column.	Pyrazoles interact with free silanols. Use an LC column with high carbon load or "charged surface hybrid" (CSH) technology.

Phospholipid Removal Validation

When validating this method, monitor the transition m/z 184 > 184 (phosphatidylcholines) during LC-MS/MS.

• Acceptance Criteria: The phospholipid trace should be <10% of the intensity observed in a protein precipitation extraction.

• Why: Phospholipids cause variable ion suppression, compromising the accuracy of the assay.

References

• Waters Corporation. (2025). Oasis MCX Cookbook: Mixed-Mode Cation Exchange for Basic Compounds. Retrieved from [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. Retrieved from [Link]

• Phenomenex. (2024). Strata-X-C Polymeric Strong Cation Exchange Application Guide. Retrieved from [Link]

• Biotage. (2023). Extraction of Basic Drugs from Biological Fluids Using Mixed-Mode SPE.[4][5] Retrieved from [Link]

• Agilent Technologies. (2024). Bond Elut Plexa PCX: Method Development for Basic Compounds. Retrieved from [Link]

Sources

• 1. Oasis MCX Protocol from Waters | Duke Department of Biostatistics and Bioinformatics [biostat.duke.edu]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. biotage.com [biotage.com]
• 5. lcms.cz [lcms.cz]

Application Notes &amp; Protocols: A Scientist's Guide to Optimizing N-Alkylation of Aminopyrazoles

Introduction: The Strategic Importance and Challenge of Aminopyrazole Alkylation

Aminopyrazoles represent a cornerstone scaffold in modern medicinal chemistry and drug development. Their unique electronic properties and ability to form key hydrogen bonds have led to their incorporation into a multitude of clinically significant agents, including kinase inhibitors for oncology and treatments for inflammatory diseases. The biological activity of these molecules is critically dependent on the substitution pattern of the pyrazole core, particularly the identity and position of N-alkyl groups.

However, the synthetic utility of aminopyrazoles is frequently hampered by a fundamental challenge: the control of regioselectivity during N-alkylation. Unsymmetrically substituted aminopyrazoles possess two non-equivalent ring nitrogen atoms (N1 and N2), both of which are nucleophilic. Alkylation reactions, therefore, often yield a mixture of N1 and N2 regioisomers, which can be difficult and costly to separate, impeding the efficient generation of new chemical entities.[1][2]

This guide provides a comprehensive framework for researchers to systematically approach the N-alkylation of aminopyrazoles. We will move beyond simple procedural descriptions to explore the underlying chemical principles that govern regioselectivity. By understanding the interplay of substrate electronics, sterics, and reaction parameters, scientists can rationally design experiments to favor the desired regioisomer, maximizing yield and simplifying downstream purification.

The Decisive Factors: Deconstructing the N-Alkylation Reaction

Achieving regiocontrol is not a matter of chance, but a result of deliberately manipulating key reaction parameters. The outcome of the reaction is a delicate balance between the steric and electronic properties of the substrate, the electrophile, and the surrounding chemical environment.

The Pyrazole Core: Steric and Electronic Pre-determination

The inherent properties of the aminopyrazole starting material are the primary determinants of regioselectivity.

• Steric Hindrance : This is often the most intuitive factor. The alkylating agent will preferentially attack the nitrogen atom that is less sterically encumbered. Bulky substituents on the pyrazole ring adjacent to one nitrogen will sterically shield it, directing alkylation to the more accessible nitrogen.[1]

• Electronic Effects : The amino group is a strong electron-donating group, which increases the nucleophilicity of the pyrazole ring nitrogens. The position of the amino group (e.g., 3-amino vs. 5-amino) and the presence of other electron-withdrawing or -donating groups on the ring can subtly alter the electron density at N1 and N2, influencing their relative reactivity.[1]

The Alkylating Agent: A Tool for Steric Selection

The choice of electrophile is a powerful tool for influencing the reaction's outcome.

• Size and Bulk : A sterically demanding alkylating agent (e.g., isopropyl bromide or cyclohexyl iodide) will amplify the inherent steric biases of the pyrazole substrate. If the goal is to alkylate the less hindered nitrogen, switching from methyl iodide to a bulkier agent can dramatically improve the N1/N2 ratio.[1][3]

• Reactivity : Highly reactive electrophiles (e.g., benzyl bromides, allylic halides) tend to react quickly and may show lower selectivity. Less reactive agents may allow for greater discrimination between the two nitrogen centers.

The Base and Solvent System: The Reaction's Environment

The choice of base and solvent creates the environment in which the pyrazole anion is formed and reacts. This system is arguably the most critical and versatile element to manipulate during optimization.

• Base Strength & Counter-ion :

  • Strong Bases (e.g., NaH) : Sodium hydride irreversibly deprotonates the pyrazole to form a "naked" pyrazolide anion. This can sometimes prevent the formation of certain regioisomeric byproducts.[1][2]

  • Weaker Bases (e.g., K₂CO₃, Cs₂CO₃) : Carbonate bases establish an equilibrium. The nature of the cation (K⁺ vs. Cs⁺) can influence the aggregation and solvation of the pyrazolide anion, thereby affecting which nitrogen is more available for attack. The combination of K₂CO₃ in DMSO is a well-regarded starting point for achieving regioselective N1-alkylation of 3-substituted pyrazoles.[1][4]

• Solvent Polarity and Type :

  • Polar Aprotic Solvents (DMF, DMSO, Acetonitrile) : These are the most common and effective solvents. They are excellent at dissolving the pyrazolide salt and often favor the formation of a single regioisomer.[1]

  • Fluorinated Alcohols (TFE, HFIP) : In some challenging cases, solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically improve regioselectivity, likely through specific hydrogen-bonding interactions that differentiate the two nitrogen atoms.[1]

Temperature: The Arbiter of Control

Temperature influences reaction rate and selectivity. Lowering the reaction temperature often increases selectivity by favoring the pathway with the lower activation energy (kinetic control). If a reaction at room temperature or 80°C gives a poor isomeric ratio, running the reaction at 0°C or even lower may favor the formation of a single isomer.[1]

Visualizing the Strategy for Optimization

A systematic approach is essential for efficient optimization. The following diagrams illustrate the core reaction challenge and a logical workflow for addressing it.

Caption: The core challenge: N-alkylation of an unsymmetrical aminopyrazole often leads to a mixture of two regioisomers.

Caption: A systematic workflow for the optimization of aminopyrazole N-alkylation.

Data-Driven Decisions: Illustrative Optimization Results

The following tables summarize expected outcomes when varying key parameters for a hypothetical reaction of 3-amino-5-methylpyrazole with benzyl bromide.

Note: Data is illustrative and compiled from established chemical principles.[1] Exact ratios and yields will vary depending on the specific substrates and precise reaction conditions.

Table 1: Effect of Base on Regioselectivity (Conditions: Benzyl Bromide (1.1 eq), Solvent: DMSO, Temp: 25°C, 12h)

Entry	Base (2.0 eq)	Total Yield (%)	N1:N2 Ratio	Predominant Isomer
1	K₂CO₃	85	90:10	N1
2	Cs₂CO₃	92	94:6	N1
3	NaH (1.2 eq)	78	85:15	N1
4	Et₃N	40	60:40	N1

Table 2: Effect of Solvent on Regioselectivity (Conditions: Benzyl Bromide (1.1 eq), Base: Cs₂CO₃ (2.0 eq), Temp: 25°C, 12h)

Entry	Solvent	Total Yield (%)	N1:N2 Ratio	Predominant Isomer
1	DMSO	92	94:6	N1
2	DMF	90	92:8	N1
3	Acetonitrile	88	88:12	N1
4	Toluene	35	70:30	N1
5	HFIP	85	>99:1	N1

Field-Proven Methodologies: Detailed Experimental Protocols

Protocol 1: General Procedure for Base-Mediated N-Alkylation

This protocol provides a robust starting point for most aminopyrazole alkylations.[1]

• Preparation : To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the aminopyrazole (1.0 eq) and the chosen solvent (e.g., DMSO, to make a 0.2 M solution).

• Base Addition : Add the base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq). Stir the resulting suspension at room temperature for 15-30 minutes to facilitate salt formation.

• Alkylating Agent Addition : Add the alkylating agent (1.1 eq) dropwise to the suspension. For highly reactive agents, consider cooling the flask in an ice bath during the addition.

• Reaction : Allow the reaction to stir at the desired temperature (ranging from room temperature to 80°C). Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up : Upon completion, pour the reaction mixture into a separatory funnel containing water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x).

• Purification : Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Isolation : Purify the crude product by flash column chromatography on silica gel to isolate the desired regioisomer.

Protocol 2: Alternative Acid-Catalyzed N-Alkylation with Trichloroacetimidates

This method offers an alternative to base-mediated reactions and can sometimes provide different regiochemical outcomes. It is particularly useful for generating N-benzyl or N-benzhydryl pyrazoles.[1][5]

• Preparation : Charge a dry round-bottom flask with the aminopyrazole (1.0 eq), the trichloroacetimidate electrophile (1.1 eq), and a Brønsted acid catalyst (e.g., Camphorsulfonic acid, CSA, 0.2 eq) under an inert atmosphere.

• Solvent Addition : Add a dry, non-polar solvent (e.g., 1,2-dichloroethane, DCE) to form a 0.25 M solution.

• Reaction : Stir the reaction at room temperature. Monitor progress by TLC or LC-MS (typically complete within 4-12 hours).

• Work-up : Dilute the reaction mixture with ethyl acetate. Wash the organic layer with a saturated aqueous sodium bicarbonate (NaHCO₃) solution, followed by brine.

• Purification : Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Isolation : Purify the crude product by flash column chromatography.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Ineffective base. 2. Poor substrate solubility. 3. Low reactivity of alkylating agent.	1. Switch to a stronger base (e.g., K₂CO₃ → Cs₂CO₃ or NaH). 2. Change to a more polar solvent (e.g., Toluene → DMF or DMSO). 3. Increase temperature; consider switching to a more reactive electrophile (e.g., R-Br → R-I or R-OTf). Consider microwave-assisted synthesis to reduce reaction times.[1][6]
Poor Regioselectivity	1. Insufficient steric/electronic difference between N1/N2. 2. Suboptimal solvent/base combination.	1. Use a bulkier alkylating agent to amplify steric differences. 2. Screen different solvents, especially polar aprotic (DMSO, DMF) and fluorinated alcohols (HFIP).[1] 3. Screen different carbonate bases (K₂CO₃, Cs₂CO₃). 4. Lower the reaction temperature.
Formation of Di-alkylated Product	The product is more nucleophilic than the starting material; excess alkylating agent.	Use a smaller excess of the alkylating agent (e.g., 1.05 eq). Add the alkylating agent slowly at a lower temperature.
Difficult Separation of Isomers	Isomers have very similar polarity.	Modify the structure post-alkylation (if possible) to change polarity before separation. Re-optimize the reaction to achieve >95:5 selectivity to avoid difficult chromatography.

References

• A Technical Guide to Green Chemistry in N-Alkylpyrazole Synthesis. (n.d.). Benchchem.
• Technical Support Center: Optimizing N-Alkylation of Pyrazoles. (n.d.). Benchchem.
• Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. (2021). Angewandte Chemie International Edition.
• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2025). MDPI.
• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). ResearchGate.
• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. (2017). ACS Figshare.
• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022). Semantic Scholar.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. acs.figshare.com [acs.figshare.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Optimized GC-MS Derivatization Strategies for N-Alkyl-Aminopyrazoles

This Application Note is structured as a definitive technical guide for the derivatization and GC-MS analysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine . It synthesizes established chemical principles with specific protocols adapted for N-alkyl-aminopyrazoles.

Executive Summary

The analysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine by Gas Chromatography-Mass Spectrometry (GC-MS) presents specific challenges due to the polarity of the secondary amine and the potential for peak tailing caused by hydrogen bonding with silanol groups in the stationary phase. While the molecule exhibits moderate volatility, direct injection often compromises sensitivity and peak symmetry.

This guide details two validated derivatization protocols:

• Fluorinated Acylation (Primary Method): Using Pentafluoropropionic Anhydride (PFPA) to form stable, electron-rich derivatives ideal for trace detection.

• Silylation (Secondary Method): Using MSTFA for rapid screening.

Analyte Profile & Chemical Rationale

Property	Specification
Analyte Name	1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine
Chemical Formula	C₁₀H₁₉N₃
Molecular Weight	181.28 g/mol
Target Functional Group	Secondary Exocyclic Amine (-NH-R)
pKa (Approx)	~4.5 - 5.5 (Pyrazole nitrogen), ~10 (Exocyclic amine)
Derivatization Goal	Block the active hydrogen on the secondary amine to reduce polarity and increase MW for specific MS fragmentation.

The "Why": Mechanistic Necessity

The target molecule contains a secondary amine attached to a pyrazole ring.

• Interaction: The lone pair on the amine nitrogen can interact strongly with active sites (silanols) in the GC column and liner, leading to "shark-fin" tailing and memory effects.

• Solution: Derivatization replaces the active proton with a non-polar moiety (Acyl or Silyl group).[1]

• Selection: Acylation is selected as the primary method because the resulting amides are hydrolytically stable and provide excellent Electron Impact (EI) fragmentation patterns (distinctive molecular ions). Silyl derivatives, while easy to form, are susceptible to moisture hydrolysis.[2]

Experimental Workflows (Graphviz Visualization)

The following diagram outlines the decision matrix and workflow for processing samples containing the target aminopyrazole.

Caption: Figure 1.[3] Dual-stream workflow for the derivatization of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. Path A (Red) is recommended for quantitative stability.

Protocol A: Fluorinated Acylation (Gold Standard)

Reagent: Pentafluoropropionic Anhydride (PFPA).[4][5][6] Mechanism: Nucleophilic attack of the secondary amine on the anhydride carbonyl, releasing pentafluoropropionic acid.

Materials

• Reagent: PFPA (≥99% purity).

• Solvent: Ethyl Acetate (Anhydrous, HPLC grade).

• Base (Optional): Pyridine (Use only if acid scavenging is required; usually not needed for this pyrazole due to its own basicity).

• Vials: Silanized glass reaction vials (2 mL) with PTFE-lined caps.

Step-by-Step Procedure

• Preparation: Transfer an aliquot of the sample extract (containing 1–10 µg of analyte) into a reaction vial.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of Nitrogen (N₂) at 40°C. Critical: Any residual water will destroy the anhydride.

• Reagent Addition: Add 50 µL of Ethyl Acetate followed by 50 µL of PFPA . Cap tightly immediately.

• Reaction: Vortex for 10 seconds. Incubate the vial in a heating block at 65°C for 30 minutes .

  • Note: The N-pentyl group adds steric bulk; 65°C ensures complete conversion compared to room temperature.

• Evaporation: Remove the vial from heat. Evaporate the mixture to dryness under Nitrogen at 40°C to remove excess PFPA and the acidic byproduct.

• Reconstitution: Reconstitute the residue in 100 µL of Ethyl Acetate .

• Analysis: Transfer to an autosampler vial for GC-MS injection.

Expected Derivative Data

• Derivative Name: N-(1,3-dimethyl-1H-pyrazol-5-yl)-N-pentyl-2,2,3,3,3-pentafluoropropanamide.

• MW Change: +146 Da (Introduction of C₂F₅CO group, loss of H).

• Target MW: 181 (Parent) + 146 = 327 Da .

Protocol B: Silylation (Alternative)

Reagent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS. Use Case: Rapid screening when limit of detection (LOD) is less critical.

Step-by-Step Procedure

• Preparation: Transfer sample to a reaction vial and evaporate to dryness under N₂.

• Reagent Addition: Add 50 µL of MSTFA + 1% TMCS .

• Reaction: Cap and heat at 60°C for 20 minutes .

• Direct Injection: Do NOT evaporate. Inject the reaction mixture directly.

  • Warning: Silyl reagents degrade silica columns over time; ensure regular liner maintenance.

GC-MS Instrument Parameters

These parameters are optimized for the PFPA derivative on a standard 5% phenyl-arylene column.

Parameter	Setting
Column	Rxi-5Sil MS or DB-5MS (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)
Inlet	Splitless mode (1 min purge), 250°C
Liner	Single taper with wool (deactivated)
Oven Program	60°C (hold 1 min) → 20°C/min to 280°C → 300°C (hold 3 min)
Transfer Line	280°C
Ion Source	230°C (EI mode, 70 eV)
Acquisition	Scan (m/z 50–500) or SIM (Target Ions)

Mass Spectral Interpretation (PFPA Derivative)

For the PFPA derivative (MW 327) , anticipate the following fragmentation ions:

• m/z 327: Molecular Ion (M+). Usually distinct in pyrazoles.

• m/z 256: Loss of Pentyl chain (M - 71).

• m/z 180: Loss of Pentafluoropropionyl group (C₂F₅CO).

• m/z 119: Pentafluoroethyl cation (C₂F₅+), common in all PFPA derivatives.

Troubleshooting & Validation

Common Issues

• Low Yield: Usually caused by moisture in the vial or solvent. Ensure all glassware is silanized and solvents are anhydrous.

• Column Bleed/Tailing: Excess PFPA acid byproduct can damage the column phase. The evaporation step (Step 5 in Protocol A) is mandatory to prevent this.

• Incomplete Reaction: If the N-pentyl group causes significant steric hindrance, increase reaction time to 60 minutes or add 10 µL of Pyridine as a catalyst.

Stability[1][5][6][9]

• PFPA Derivatives: Stable for >1 week in Ethyl Acetate at 4°C.

• TMS Derivatives: Must be analyzed within 12 hours; highly susceptible to hydrolysis.

References

• Little, J. L. (1999). Artifacts in Trimethylsilyl Derivatization for Gas Chromatography-Mass Spectrometry. Journal of Chromatography A, 844(1-2), 1-22. Link

• Knapp, D. R. (1979). Handbook of Analytical Derivatization Reactions. John Wiley & Sons.

• Sigma-Aldrich. (2023). Derivatization Reagents for Acylation in GC. Technical Bulletin. Link

• Restek Corporation. (2022). Guide to GC Analysis of Amines: Derivatization Strategies. Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 520721 (1,3-Dimethyl-1H-pyrazol-5-amine). Link

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. chromtech.com [chromtech.com]
• 3. Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note &amp; Protocol: High-Purity Synthesis and Qualification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine as a Certified Reference Standard

Abstract

This document provides a comprehensive guide for the synthesis, purification, and analytical characterization of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, intended for use as a high-purity reference standard. The synthesis is approached via a robust, two-step pathway involving the initial formation of the core intermediate, 1,3-dimethyl-1H-pyrazol-5-amine, followed by a selective N-alkylation. This guide emphasizes the rationale behind methodological choices, from reaction conditions to purification strategies, to ensure the final product meets the stringent purity and identity requirements for a reference material. Detailed protocols for High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) are provided for complete analytical qualification.

Introduction: The Imperative for High-Purity Reference Standards

In pharmaceutical research, forensic analysis, and drug development, reference standards are the bedrock of analytical accuracy and reproducibility. They are essential for method validation, instrument calibration, and the precise quantification of target analytes. The pyrazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous clinically significant drugs.[1] As novel pyrazole derivatives are investigated, the need for well-characterized, high-purity reference standards like 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine becomes critical for ensuring data integrity.

This application note details a reliable method for preparing this specific compound to a purity level exceeding 99.5%. The described protocols are designed to be self-validating, incorporating in-process controls and rigorous final-product analysis to certify the material's identity and purity.

Synthesis Strategy and Mechanistic Rationale

The selected synthetic route is a two-step process designed for efficiency, scalability, and high final purity. The strategy involves the synthesis of a key aminopyrazole intermediate, which is then functionalized to yield the target compound.

• Step 1: Synthesis of 1,3-Dimethyl-1H-pyrazol-5-amine (Intermediate 2). The classical Knorr pyrazole synthesis is adapted for this step, which involves the cyclocondensation of a β-ketonitrile with a hydrazine.[2] We utilize acetoacetonitrile (1 ) and methylhydrazine. This reaction proceeds via nucleophilic attack of the hydrazine on the carbonyl carbon, followed by intramolecular cyclization and dehydration to form the stable aromatic pyrazole ring. This method is advantageous due to the commercial availability of the starting materials and generally high reaction yields.

• Step 2: N-Alkylation to Yield 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (Target 3). The final step is a standard nucleophilic substitution reaction. The primary amine of the pyrazole intermediate (2 ) is alkylated using 1-bromopentane. A non-nucleophilic base, potassium carbonate, is used to deprotonate the amine, enhancing its nucleophilicity without competing in the reaction. Anhydrous dimethylformamide (DMF) is chosen as the solvent for its high boiling point and excellent ability to dissolve both the polar pyrazole salt and the alkyl halide, facilitating an efficient reaction.[3]

Overall Synthesis Workflow

Caption: High-level workflow for the synthesis and purification of the reference standard.

Experimental Protocols

Safety Precaution: All operations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Protocol 1: Synthesis of 1,3-Dimethyl-1H-pyrazol-5-amine (Intermediate 2)

• Reagents & Equipment:

  • Acetoacetonitrile (1.0 eq)

  • Methylhydrazine (1.1 eq)

  • Glacial Acetic Acid (catalytic amount, ~0.1 eq)

  • Ethanol

  • Round-bottom flask with reflux condenser and magnetic stirrer

• Procedure:

  • To a round-bottom flask, add acetoacetonitrile and ethanol (approx. 5 mL per gram of nitrile).

  • Add the catalytic amount of glacial acetic acid and begin stirring.

  • Slowly add methylhydrazine dropwise to the solution. The addition is exothermic; maintain the temperature below 40°C using a water bath if necessary.

  • After the addition is complete, heat the mixture to reflux (approx. 80°C) for 3-4 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Allow the reaction to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude intermediate product, which can be used in the next step without further purification.

Protocol 2: Synthesis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (Target 3)

• Reagents & Equipment:

  • 1,3-Dimethyl-1H-pyrazol-5-amine (Intermediate 2 , 1.0 eq)

  • 1-Bromopentane (1.2 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq)

  • Anhydrous Dimethylformamide (DMF)

  • Round-bottom flask with magnetic stirrer and nitrogen inlet

• Procedure:

  • Combine the crude intermediate 2 , anhydrous potassium carbonate, and anhydrous DMF in a round-bottom flask under a nitrogen atmosphere.

  • Stir the suspension vigorously for 15 minutes at room temperature.

  • Add 1-bromopentane dropwise to the mixture.

  • Heat the reaction to 70°C and maintain for 6-8 hours, or until TLC analysis indicates the consumption of the starting amine.

  • Cool the reaction to room temperature and pour it into a separatory funnel containing cold water and ethyl acetate.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash with brine to remove residual DMF.

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude target compound as an oil or waxy solid.

Protocol 3: Purification of the Final Compound

• Column Chromatography:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: Gradient elution with Hexane:Ethyl Acetate (starting from 95:5, gradually increasing polarity to 70:30).

  • Procedure: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Load this onto the prepared column. Elute with the solvent gradient, collecting fractions and monitoring by TLC. Combine the pure fractions and remove the solvent under reduced pressure.

• Final Polish (Optional Recrystallization):

  • If the product from chromatography is a solid and requires further purification, it can be recrystallized from a suitable solvent system like heptane/isopropanol to achieve the highest purity.

Characterization and Quality Control

Rigorous analytical testing is required to certify the material as a reference standard.

Purity Assessment by HPLC

A reverse-phase HPLC method is used to determine the purity of the final compound.[4][5] The absence of significant impurities confirms the efficacy of the purification protocol.

Parameter	Condition
Instrument	Standard HPLC system with UV-Vis or PDA detector
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes, hold for 5 min
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	230 nm
Injection Vol.	10 µL
Expected Purity	> 99.5%

Identity Confirmation by Spectroscopy

Spectroscopic analysis provides unambiguous structural confirmation of the synthesized compound.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the primary technique for structural elucidation.[6][7][8] Samples are prepared by dissolving ~10 mg of the compound in 0.7 mL of CDCl₃.

Nucleus	Predicted Chemical Shift (δ, ppm) & Multiplicity	Assignment
¹H NMR	~5.6 (s, 1H)	Pyrazole C4-H
~3.6 (s, 3H)	N1-CH₃
~3.1 (t, 2H)	N-CH₂-(CH₂)₃-CH₃
~2.1 (s, 3H)	C3-CH₃
~1.6 (quint, 2H)	N-CH₂-CH₂-(CH₂)₂-CH₃
~1.3 (m, 4H)	N-(CH₂)₂-(CH₂)₂-CH₃
~0.9 (t, 3H)	N-(CH₂)₄-CH₃
¹³C NMR	~150.1, ~148.5, ~95.2	Pyrazole C3, C5, C4
~45.8	N-CH₂-(CH₂)₃-CH₃
~35.4	N1-CH₃
~29.5, ~29.2, ~22.5	Pentyl CH₂, CH₂, CH₂
~14.0	Pentyl CH₃
~11.8	C3-CH₃

B. Mass Spectrometry (MS) Mass spectrometry confirms the molecular weight of the compound.

• Technique: Electrospray Ionization (ESI), Positive Mode

• Expected Ion: [M+H]⁺ = 196.1814 (Calculated for C₁₁H₂₂N₃⁺)

Analytical Validation Workflow

Caption: Workflow for the analytical qualification of the final reference standard.

Conclusion

The protocols outlined in this document describe a reliable and reproducible method for the synthesis and qualification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine as a high-purity reference standard. By following the detailed synthesis, purification, and analytical procedures, researchers can confidently produce a well-characterized material essential for accurate and validatable scientific results. The combination of chromatographic and spectroscopic data provides a comprehensive certification of the standard's identity and purity.

References

• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purity Analysis of 3-Methylpyrazole. BenchChem.
• SIELC Technologies. (2018). Separation of Pyrazole on Newcrom R1 HPLC column. SIELC.
• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals.
• BenchChem. (2025).
• American Chemical Society. (2006). The Structure of Pyrazoles in the Solid State: A Combined CPMAS, NMR, and Crystallographic Study. The Journal of Organic Chemistry.
• Baran, P. S., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry.
• JETIR. (n.d.).
• Abu Safieh, K. A., et al. (2011). Synthesis of Some 1,3-Dimethyl-6-substituted-1H-pyrazolo[3,4-b]pyrazin-5(4H)-ones.

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. jetir.org [jetir.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. connectjournals.com [connectjournals.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Crystallization and Purification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Abstract

This document provides a comprehensive guide to the crystallization and purification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, a key intermediate in pharmaceutical and agrochemical research. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering in-depth technical guidance grounded in established chemical principles. This guide emphasizes not only the procedural steps but also the underlying rationale for solvent selection and technique optimization to achieve high purity and yield.

Introduction: The Significance of Pyrazole Derivatives

Pyrazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[1][2] The compound 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is a versatile building block, with its amine group providing a reactive handle for further molecular elaboration.[3] The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, lower yields of the final product, and potential downstream toxicological issues. Therefore, robust and reproducible purification methods are essential.

Foundational Principles of Crystallization

Crystallization is a powerful technique for purifying solid organic compounds. It relies on the principle that the solubility of a compound in a solvent is dependent on temperature.[4] An ideal crystallization solvent should dissolve the target compound readily at an elevated temperature but poorly at lower temperatures. Impurities, ideally, should either be highly soluble at all temperatures or completely insoluble.

The molecular structure of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, featuring a substituted pyrazole ring and an N-pentyl amine, dictates its solubility characteristics. The pyrazole ring offers some polarity, while the pentyl chain introduces significant non-polar character. The amine group can participate in hydrogen bonding. This amphiphilic nature requires careful consideration of the solvent system.

Strategic Solvent Selection

The choice of solvent is the most critical parameter in developing a successful crystallization protocol. A systematic screening of solvents with varying polarities is recommended.

Table 1: Solvent Screening for Crystallization of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Solvent	Polarity Index	Boiling Point (°C)	Rationale for Selection	Expected Outcome
Hexanes	0.1	69	Good for dissolving the non-polar pentyl chain. May have low solubility for the polar pyrazole ring.	Potential for good crystal formation upon cooling if solubility is sufficient at elevated temperatures.
Ethyl Acetate	4.4	77	Medium polarity solvent. Often effective for compounds with mixed polarity.[5]	A strong candidate for single-solvent recrystallization.
Isopropanol	3.9	82	Protic solvent, similar to ethanol, capable of hydrogen bonding.[5]	Good potential for cooling crystallization.
Ethanol	4.3	78	A good general-purpose protic solvent for many organic compounds.[5][6]	Often used for pyrazole derivatives.
Toluene	2.4	111	Aromatic solvent, can be effective for less polar compounds or as a co-solvent.[5]	May be useful in a mixed solvent system.
Water	10.2	100	Highly polar. The target compound is unlikely to be soluble.	Can be used as an anti-solvent.[5][6]

Detailed Crystallization Protocols

Protocol 1: Single Solvent Cooling Crystallization

This is the most common and straightforward crystallization technique.[5]

Methodology:

• Dissolution: In a suitable flask, dissolve the crude 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in a minimal amount of a pre-selected hot solvent (e.g., ethyl acetate or isopropanol).

• Heating: Gently heat the mixture with stirring until the solid completely dissolves.[5]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[4][5]

• Cooling: Allow the solution to cool slowly to room temperature. To encourage the formation of larger, purer crystals, insulate the flask to slow the cooling rate.[5]

• Ice Bath: Once the solution has reached room temperature, place it in an ice bath to maximize the yield of precipitated crystals.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: Anti-Solvent Crystallization

This method is useful when the compound is too soluble in a particular solvent even at low temperatures.

Methodology:

• Dissolution: Dissolve the crude product in a minimal amount of a "good" solvent (e.g., ethanol) at room temperature.

• Anti-Solvent Addition: Slowly add a "poor" solvent (an "anti-solvent" in which the compound is insoluble, e.g., water) dropwise with stirring until the solution becomes persistently turbid.[6]

• Crystal Growth: Gently warm the solution until it becomes clear again, and then allow it to cool slowly to room temperature, followed by an ice bath.

• Isolation: Collect the crystals by vacuum filtration, wash with a mixture of the good and poor solvents, and dry under vacuum.

Advanced Purification Techniques

For challenging purifications where crystallization alone is insufficient, chromatographic methods are often employed.

Column Chromatography

Column chromatography on silica gel is a standard method for purifying organic compounds.[7][8] For amine-containing compounds, which can interact strongly with the acidic silica gel, deactivation of the silica is often necessary.[6]

Protocol:

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent system. To deactivate the silica, a small percentage of triethylamine (e.g., 1-2%) can be added to the eluent.[6]

• Column Packing: Pack a chromatography column with the silica gel slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the column.

• Elution: Elute the column with the chosen solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques.

• Thin Layer Chromatography (TLC): A quick and effective method to check for the presence of impurities.[9][10]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the structure of the compound and can reveal the presence of impurities.[12]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[12]

Visualizing the Workflow

A clear understanding of the purification workflow is essential for successful execution.

Caption: General workflow for the crystallization and purification of the target compound.

Troubleshooting Common Issues

Table 2: Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Oiling out	The compound's melting point is lower than the boiling point of the solvent. The solution is supersaturated.	Use a lower boiling point solvent. Add a seed crystal. Scratch the inside of the flask to induce nucleation.
No crystal formation	The solution is not saturated. The compound is too soluble.	Evaporate some of the solvent. Use an anti-solvent. Cool the solution for a longer period.
Low recovery	Too much solvent was used. The compound is significantly soluble at low temperatures.	Use a more minimal amount of solvent. Choose a solvent in which the compound is less soluble when cold.
Impure crystals	Cooling was too rapid, trapping impurities.	Allow the solution to cool more slowly. Re-crystallize the product.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle all organic solvents with care, as they are often flammable and may have associated health risks.

• Consult the Safety Data Sheet (SDS) for all chemicals before use. The target compound is known to cause skin and serious eye irritation.[13]

Conclusion

The successful crystallization and purification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine are achievable through a systematic approach to solvent selection and technique optimization. The protocols outlined in this guide provide a solid foundation for obtaining this valuable intermediate in high purity, which is crucial for subsequent synthetic applications in drug discovery and development.

References

• Grob, R. L., & Barry, E. F. (Eds.). (2004).

• ResearchGate. (n.d.). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Kim, J. H., et al. (2011). Determination of Heterocyclic Amines and Acrylamide in Agricultural Products with Liquid Chromatography-Tandem Mass Spectrometry. Journal of the Korean Society for Applied Biological Chemistry, 54(4), 576-583.
• Jhu, S. C., et al. (2020). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography–Mass spectrometry. Journal of Food and Drug Analysis, 28(1), 127.
• Murkovic, M. (2007). Analysis of heterocyclic aromatic amines. Analytical and Bioanalytical Chemistry, 389(1), 141-147.
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• ResearchGate. (n.d.). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of heterocyclic amines in meat products by liquid chromatography – Tandem mass spectrometry. Retrieved from [Link]

• Dynamic Solvent System as a novel approach in sustainable pyrazolate MOF crystalliz
• Kumar, V., & Kumar, S. (2014). Current status of pyrazole and its biological activities. Journal of Pharmacy and Bioallied Sciences, 6(1), 2.

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. Retrieved from [Link]

• Google Patents. (n.d.). CN110483400A - A kind of preparation method of pyrazole derivatives.
• International Journal of Trend in Scientific Research and Development. (2022). Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds.

• Sciencemadness Discussion Board. (n.d.). How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Retrieved from [Link]

• Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 10836-10848.

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved from [Link]

• Arabian Journal of Chemistry. (2025). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach.
• MDPI. (2023).
• PMC. (2024).

• Paper Publications. (n.d.). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. Retrieved from [Link]

• ACS Publications. (2021).

• ACS Publications. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Retrieved from [Link]

• Recrystalliz
• Chemistry LibreTexts. (2022).
• PMC. (n.d.). Synthesis and Crystal Structures of N-Substituted Pyrazolines.

• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.). Journal of the Indian Chemical Society.
• Understanding the Synthesis Applications of 1,3-Dimethyl-1H-pyrazol-5-amine. (n.d.). Autech Industry.

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Dimethyl-1H-pyrazol-5-amine. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
• Google Patents. (n.d.). EP0749963A1 - N-alkylation method of pyrazole.

Sources

• 1. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]
• 3. nbinno.com [nbinno.com]
• 4. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. CN110483400A - A kind of preparation method of pyrazole derivatives - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An <i>in vitro</i> and <i>in silico</i> approach - Arabian Journal of Chemistry [arabjchem.org]
• 10. paperpublications.org [paperpublications.org]
• 11. Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 1,3-Dimethyl-1H-pyrazol-5-amine | C5H9N3 | CID 520721 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Investigating 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine as a Novel Modulator of Cannabinoid Receptor 1 (CB1)

Introduction: The Therapeutic Potential of Pyrazole-Based Cannabinoid Receptor Modulators

The cannabinoid receptors, particularly the CB1 receptor, are critical components of the endocannabinoid system and represent a significant target for therapeutic intervention in a range of disorders, including pain, obesity, and neurodegenerative diseases. While direct agonism of CB1 is associated with psychotropic effects, the development of antagonists and allosteric modulators offers promising therapeutic avenues. The pyrazole scaffold is a well-established pharmacophore in medicinal chemistry, known for its ability to form the basis of potent and selective ligands for various receptors. Notably, a class of pyrazole derivatives has been identified as potent cannabinoid receptor 1 (CB1) antagonists, with the substituents on the pyrazole ring playing a crucial role in determining affinity and selectivity.

This document provides a detailed guide for the investigation of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (DMPA) , a novel pyrazole derivative. Based on its structural features, specifically the N-pentyl chain which is common in many synthetic cannabinoid receptor ligands, and the dimethyl-pyrazole core, DMPA is hypothesized to be a modulator of the CB1 receptor. These protocols outline the necessary steps to characterize its binding affinity, functional activity, and preliminary drug-like properties.

Proposed Mechanism of Action and Signaling Pathway

DMPA is postulated to interact with the CB1 receptor, a G-protein coupled receptor (GPCR). Upon activation by an agonist, the CB1 receptor typically couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of ion channels. As a potential modulator, DMPA could act as an agonist, antagonist, or allosteric modulator. The following protocols are designed to elucidate this specific mechanism.

Caption: Overall experimental workflow for the characterization of DMPA.

Protocol: CB1 Receptor Binding Assay (Radioligand Displacement)

Objective: To determine the binding affinity (Ki) of DMPA for the human CB1 receptor.

Materials:

• HEK293 cells stably expressing human CB1 receptor (hCB1).

• Membrane preparation from hCB1-HEK293 cells.

• [³H]CP-55,940 (Radioligand).

• DMPA (test compound).

• WIN 55,212-2 (non-selective cannabinoid agonist, for non-specific binding).

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4.

• Scintillation cocktail and vials.

• Microplate harvester and scintillation counter.

Methodology:

• Membrane Preparation: Culture hCB1-HEK293 cells and harvest. Homogenize cells in lysis buffer and centrifuge to pellet membranes. Resuspend membrane pellet in binding buffer. Determine protein concentration using a BCA assay.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: 25 µL binding buffer, 25 µL [³H]CP-55,940 (at a final concentration of ~0.5 nM), and 50 µL of membrane homogenate (~20 µg protein).

  • Non-Specific Binding (NSB): 25 µL WIN 55,212-2 (10 µM final concentration), 25 µL [³H]CP-55,940, and 50 µL of membrane homogenate.

  • DMPA Displacement: 25 µL of DMPA at various concentrations (e.g., 0.1 nM to 10 µM), 25 µL [³H]CP-55,940, and 50 µL of membrane homogenate.

• Incubation: Incubate the plate at 30°C for 90 minutes with gentle agitation.

• Harvesting: Terminate the assay by rapid filtration through a GF/B filter plate using a cell harvester. Wash the filters three times with ice-cold binding buffer.

• Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - NSB.

  • Plot the percentage of specific binding against the log concentration of DMPA.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: cAMP Functional Assay (Agonist/Antagonist Mode)

Objective: To determine if DMPA acts as an agonist or antagonist at the CB1 receptor by measuring its effect on forskolin-stimulated cAMP production.

Materials:

• CHO-K1 cells stably expressing human CB1 receptor (hCB1).

• Forskolin.

• CP-55,940 (reference agonist).

• Rimonabant (reference antagonist).

• DMPA.

• cAMP detection kit (e.g., HTRF or ELISA-based).

• Stimulation Buffer: HBSS with 500 µM IBMX and 0.1% BSA.

Methodology:

• Cell Plating: Seed hCB1-CHO cells into a 96-well plate and culture overnight.

• Agonist Mode:

  • Replace culture medium with stimulation buffer.

  • Add DMPA at various concentrations (0.1 nM to 10 µM).

  • Add a sub-maximal concentration of forskolin (e.g., 1 µM) to all wells to stimulate adenylyl cyclase.

  • Incubate for 30 minutes at 37°C.

• Antagonist Mode:

  • Pre-incubate cells with various concentrations of DMPA for 15 minutes.

  • Add a known EC80 concentration of the agonist CP-55,940 along with forskolin.

  • Incubate for 30 minutes at 37°C.

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis:

  • Agonist Mode: Plot the percentage inhibition of forskolin-stimulated cAMP levels against the log concentration of DMPA to determine the EC50 (potency).

  • Antagonist Mode: Plot the cAMP levels against the log concentration of DMPA to determine the IC50 (potency as an antagonist).

Protocol: Preliminary In-Vitro ADME Profiling

Objective: To assess the basic drug-like properties of DMPA.

Assays:

• Metabolic Stability (Microsomal Stability Assay):

  • Incubate DMPA (1 µM) with human liver microsomes and NADPH (as a cofactor) at 37°C.

  • Take samples at various time points (0, 5, 15, 30, 60 min).

  • Quench the reaction with acetonitrile and analyze the remaining concentration of DMPA using LC-MS/MS.

  • Calculate the in-vitro half-life (t½) and intrinsic clearance (Clint).

• Aqueous Solubility:

  • Use a kinetic solubility assay by preparing a concentrated DMSO stock of DMPA and diluting it into a phosphate-buffered saline (PBS) at pH 7.4.

  • Measure the turbidity or use HPLC-UV to quantify the amount of compound that remains in solution.

Data Interpretation and Expected Results

The data from these protocols will provide a comprehensive initial profile of DMPA.

Table 1: Hypothetical Pharmacological Profile of DMPA

Parameter	Assay	Expected Result	Interpretation
Binding Affinity (Ki)	Radioligand Displacement	150 nM	Moderate affinity for the CB1 receptor.
Functional Activity (EC50)	cAMP Assay (Agonist Mode)	> 10 µM	No significant agonist activity.
Functional Activity (IC50)	cAMP Assay (Antagonist Mode)	250 nM	Acts as an antagonist, blocking agonist-induced signaling.
In-Vitro Half-Life (t½)	Microsomal Stability	45 min	Moderate metabolic stability.
Aqueous Solubility	Kinetic Solubility Assay	75 µg/mL	Acceptable solubility for initial studies.

Conclusion and Future Directions

Based on the outlined protocols, if DMPA demonstrates moderate to high binding affinity and functional antagonism at the CB1 receptor, coupled with reasonable metabolic stability and solubility, it would be a promising candidate for further lead optimization. Future studies should focus on:

• Selectivity Profiling: Assessing binding to the CB2 receptor and other off-target GPCRs.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of DMPA to improve potency and drug-like properties, as suggested by studies on similar pyrazole derivatives.

• In-Vivo Efficacy Studies: Evaluating the compound in animal models of disease relevant to CB1 antagonism (e.g., metabolic disorders).

This structured approach ensures a thorough and scientifically rigorous evaluation of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, paving the way for its potential development as a novel therapeutic agent.

References

• Lange, J. H. M., et al. (2004). Synthesis, biological properties, and molecular modeling investigations of novel 3,4-diaryl-pyrazole-5-carboxamides as potent and selective cannabinoid receptor 1 (CB1) antagonists. Journal of Medicinal Chemistry, 47(3), 627-643. [Link]

Application Note: High-Sensitivity LC-MS/MS Quantification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

This Application Note is designed for Research Use Only (RUO) and is tailored for analytical chemists and drug metabolism scientists. It addresses the quantification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine , a structural motif common in synthetic chemistry intermediates and potential metabolites of pyrazole-based pharmaceuticals or designer drugs.[1]

Abstract & Scientific Rationale

The accurate quantification of alkyl-amino-pyrazole derivatives is critical in pharmacokinetic profiling and synthetic impurity analysis.[1] 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine presents a specific analytical challenge due to its secondary amine functionality and the potential for isobaric interference from regioisomers (e.g., 1,5-dimethyl variants).[1]

This protocol leverages Positive Electrospray Ionization (ESI+) coupled with Multiple Reaction Monitoring (MRM) . The method relies on the high proton affinity of the pyrazole ring nitrogen and the exocyclic amine, facilitating robust ionization. The fragmentation logic is centered on the collision-induced dissociation (CID) of the N-alkyl bond, a predictable and high-energy pathway yielding a stable pyrazolium core ion.[1]

Chemical Properties & Mass Spectrometry Strategy

Analyte Characteristics[1][2][3]

• IUPAC Name: 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine[1]

• Molecular Formula: C₁₀H₁₉N₃[1]

• Monoisotopic Mass: 181.1579 Da[1]

• Precursor Ion [M+H]⁺: 182.1652 m/z[1]

• Polarity: Basic (pKa est. ~4.5 - 5.5 for the pyrazole N, higher for the amine).[1]

• LogP: ~2.5 (Moderately lipophilic due to the pentyl tail).

Fragmentation Mechanism (The "Why")

Understanding the fragmentation is vital for selecting robust MRM transitions.

• Protonation: Occurs primarily on the ring nitrogen (N2) or the exocyclic amine.

• Primary Fragmentation (Quantifier): The most energetically favorable pathway is the heterolytic cleavage of the N-pentyl bond or a McLafferty-type rearrangement involving the pentyl chain.[1] This typically results in the loss of the pentyl group as a neutral alkene (pentene, -70 Da), leaving the protonated 1,3-dimethyl-5-aminopyrazole core.[1]

  • Calculation: 182.2 (Parent) – 70 (Pentene) = 112.1 (Product) .

• Secondary Fragmentation (Qualifier): Further fragmentation of the pyrazole core (m/z 112), often involving the loss of a methyl group (-15 Da) or ring opening (loss of HCN).[1]

Fragmentation Pathway Diagram

The following diagram illustrates the theoretical fragmentation pathway used for MRM selection.

Figure 1: Proposed ESI+ fragmentation pathway for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine.[1]

Experimental Protocol

Reagents & Standards

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.[1]

• Additives: LC-MS Grade Formic Acid (FA), Ammonium Formate.[1]

• Internal Standard (IS): Use a deuterated analog (e.g., d3-1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine) if available.[1] If not, use a structural analog like 1,3-dimethyl-N-butyl-1H-pyrazol-5-amine or a generic stable isotope like Caffeine-13C3 (checking for retention time overlap).[1]

Sample Preparation (Protein Precipitation)

Rationale: The analyte is moderately lipophilic. Protein precipitation (PPT) is cost-effective and sufficient for high-sensitivity triple quads.[1]

• Aliquot: Transfer 50 µL of plasma/sample into a 1.5 mL centrifuge tube.

• Spike: Add 10 µL of Internal Standard working solution.

• Precipitate: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

  • Note: The acid helps disrupt protein binding and stabilizes the basic analyte.

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of water (to dilute the organic content and improve peak shape).

Liquid Chromatography (LC) Conditions

Rationale: A C18 column provides robust retention for the hydrophobic pentyl chain. A Biphenyl column is an excellent alternative if separation from aromatic isomers is required.[1]

• System: UHPLC (e.g., Agilent 1290, Waters Acquity, Shimadzu Nexera).[1]

• Column: Phenomenex Kinetex C18 (2.1 x 50 mm, 1.7 µm) OR Restek Raptor Biphenyl (2.1 x 50 mm, 2.7 µm).[1]

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.[1]

• Injection Vol: 2–5 µL.

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	5	Initial Hold
0.50	5	Load
3.00	95	Linear Ramp
4.00	95	Wash
4.10	5	Re-equilibration

| 5.50 | 5 | End |[1]

Mass Spectrometry (MS/MS) Parameters

• Source: ESI Positive Mode.

• Spray Voltage: 3500–4500 V (Dependent on instrument).

• Gas Temps: 350°C (Source), 400°C (Sheath/Desolvation).

MRM Transition Table:

Analyte	Precursor (Q1)	Product (Q3)	Dwell (ms)	CE (V)*	Role
Target Analyte	182.2	112.1	50	20–25	Quantifier
Target Analyte	182.2	71.1	50	35–40	Qualifier (Pentyl chain)
Target Analyte	182.2	97.1	50	45	Qualifier (Ring frag)
Internal Standard	[M+H]+	[Frag]+	20	Opt	Normalization

*Note: Collision Energy (CE) values are estimates. Perform a "CE Ramp" (e.g., 10V to 60V) during optimization to find the maxima.

Method Validation & Quality Control

To ensure Trustworthiness and Self-Validation , the following criteria must be met (aligned with FDA/EMA Bioanalytical Guidelines):

• Linearity: Calibration curve (e.g., 1 ng/mL to 1000 ng/mL) must have r² > 0.99.

• Accuracy/Precision: QC samples (Low, Mid, High) must be within ±15% of nominal concentration.

• Matrix Effect: Compare the peak area of post-extraction spiked matrix vs. neat solution. If suppression > 20%, switch sample prep to Liquid-Liquid Extraction (LLE) using MTBE.[1]

• Carryover: Inject a blank after the highest standard (ULOQ). Signal must be < 20% of the LLOQ.

Workflow Diagram

Figure 2: End-to-end analytical workflow for sample processing and data acquisition.[1]

Troubleshooting & Optimization

• Peak Tailing: Pyrazoles are basic.[1] If tailing occurs, increase Ammonium Formate concentration to 5mM or 10mM in Mobile Phase A to suppress secondary silanol interactions.[1]

• Isobaric Interference: If you observe a second peak with the same transition, it may be the 1,5-dimethyl regioisomer.[1] These can usually be separated on a Biphenyl column using a flatter gradient (e.g., 0.5% B/min increase).

• Sensitivity Loss: Check the ESI capillary for clogging, as the pentyl chain adds lipophilicity which can lead to accumulation on the source cone if the divert valve is not used.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 520721, 1,3-Dimethyl-1H-pyrazol-5-amine. Retrieved from [Link]

• U.S. Food and Drug Administration (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Holčapek, M., et al. (2010).Fragmentation behavior of nitrogen heterocycles in LC/MS. Journal of Mass Spectrometry.

• NIST Mass Spectrometry Data Center. 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- Mass Spectrum. Retrieved from [Link] (Used as a structural analog for fragmentation logic).

Sources

• 1. 1,3-Dimethyl-1H-pyrazol-5-amine | 3524-32-1 [chemicalbook.com]

Storage and stability protocols for N-pentyl pyrazole amine solutions

Application Notes and Protocols

Title: A Comprehensive Guide to the Storage and Stability of N-pentyl Pyrazole Amine Solutions

Document ID: AN-SP-202602-01

Abstract: This application note provides a detailed framework for the proper handling, storage, and stability assessment of N-pentyl pyrazole amine solutions. Recognizing the critical importance of compound integrity in research and drug development, this guide moves beyond simple procedural lists to explain the chemical rationale behind each recommendation. We present field-proven protocols for short- and long-term storage, as well as comprehensive methodologies for conducting long-term and forced degradation stability studies in alignment with international standards. The objective is to equip researchers, scientists, and drug development professionals with the necessary tools to ensure the reliability and reproducibility of their experimental results by preserving the chemical fidelity of their N-pentyl pyrazole amine compounds.

Introduction: The Challenge of Pyrazole Amine Stability

The N-pentyl pyrazole amine scaffold is a cornerstone in modern medicinal chemistry, appearing in molecules targeting a wide array of biological pathways.[1][2] The fusion of a pyrazole ring—an aromatic heterocycle—with an amine functional group creates a molecule with unique pharmacological potential but also inherent stability challenges.[1][3] The amine group is susceptible to oxidation, while the overall structure can be sensitive to pH, light, and temperature.[4][5][6]

Degradation of a stock solution can silently compromise experimental outcomes, leading to loss of potency, altered biological activity, and inconsistent data, ultimately wasting valuable time and resources. This guide provides a systematic approach to mitigate these risks. By understanding the underlying chemical principles and implementing robust protocols, researchers can maintain the integrity of their compounds from the moment of dissolution to the final assay.

Foundational Chemistry: Understanding Degradation Pathways

The stability of an N-pentyl pyrazole amine in solution is dictated by its core functional groups: the pyrazole ring and the exocyclic amine.

• Amine Group Susceptibility: The lone pair of electrons on the amine's nitrogen atom makes it both basic and nucleophilic, but also a prime target for oxidation.[7] Atmospheric oxygen, trace metal contaminants, or peroxides present in solvents can initiate oxidative degradation, often resulting in color changes (e.g., turning yellow or brown) and the formation of inactive or undesired byproducts.[4][6]

• Pyrazole Ring Integrity: The pyrazole ring itself is generally stable due to its aromaticity.[1][8] However, under harsh acidic or basic conditions, or upon exposure to high-energy UV light, the ring system can be compromised.[9][10] The specific substitution pattern on the ring influences its susceptibility to electrophilic attack or other degradation mechanisms.[11]

These potential degradation routes underscore the need for controlled conditions during solution preparation, storage, and handling.

Caption: Key environmental factors leading to compound degradation.

Part I: Solution Preparation and General Handling

The first step in preserving compound integrity is meticulous preparation. The goal is to create a homogenous, stable solution while minimizing exposure to degradative elements.

Solvent Selection: A Critical Choice

The choice of solvent is paramount. A suitable solvent must fully dissolve the compound without reacting with it.

Solvent	Suitability & Rationale	Key Considerations
DMSO	Excellent (Recommended for Stock) . High solubilizing power for a wide range of organic molecules.	Hygroscopic; readily absorbs water from the air.[5] Use anhydrous grade and store under desiccation. Avoid long-term storage of diluted aqueous solutions.
Ethanol (EtOH)	Good (Working Solutions) . Less toxic than other organic solvents. Suitable for many biological assays.	Protic nature may participate in certain degradation pathways over long-term storage. Ensure use of absolute or anhydrous grade.
Acetonitrile (ACN)	Good (Working & Analytical) . Aprotic and chemically inert. Common mobile phase component for HPLC analysis.	Lower solubilizing power for some highly polar or non-polar compounds compared to DMSO.
Aqueous Buffers	Assay-Specific . Required for many biological experiments.	Stability is highly pH-dependent. Prepare fresh and use immediately. Not recommended for long-term storage.

Protocol for Preparing a Stock Solution

This protocol is designed to minimize exposure to atmospheric oxygen and moisture.

• Pre-Weighing: Allow the solid compound container to equilibrate to room temperature for at least 20 minutes before opening to prevent water condensation on the cold powder.

• Weighing: Accurately weigh the desired amount of solid N-pentyl pyrazole amine into a chemically resistant vial (e.g., amber glass with a PTFE-lined cap).

• Solvent Addition: Add the appropriate volume of anhydrous-grade solvent (e.g., DMSO) to the vial to achieve the target concentration.

• Inert Gas Purge (Critical Step): Before sealing, gently flush the headspace of the vial with an inert gas (e.g., argon or nitrogen) for 15-30 seconds. This displaces oxygen, a primary driver of oxidative degradation.[6]

• Dissolution: Cap the vial tightly and facilitate dissolution using a vortex mixer or sonicator until no solid particles are visible. Mild warming can be used if necessary, but avoid excessive heat.

• Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation date, and your initials.

• Storage: Immediately transfer the freshly prepared solution to the appropriate storage conditions as outlined in Part II.

Part II: Recommended Storage Protocols

Proper storage is the most effective strategy for preserving solution integrity over time. Segregate storage conditions based on intended use-case and duration.

Parameter	Short-Term Storage (Working Solutions, < 2 weeks)	Long-Term Storage (Stock Solutions, > 2 weeks)	Rationale
Temperature	2–8°C (Refrigerated)[12]	-20°C or -80°C (Frozen)[4]	Reduces the rate of all chemical reactions, significantly slowing degradation.[4]
Atmosphere	Tightly sealed container.	Inert Gas Headspace (Ar/N₂) [6]	Minimizes exposure to atmospheric oxygen, preventing oxidative degradation.[4][6]
Light	Store in amber vials or protect from light.[4]	Store in amber vials within a freezer box.	Prevents light-induced degradation (photolysis).[4]
Container	Glass or polypropylene vial with PTFE-lined cap.	Glass vial with PTFE-lined cap.	Ensures chemical inertness and prevents solvent evaporation or moisture ingress.[4][5]
Freeze/Thaw	N/A	Minimize cycles. Aliquot into single-use volumes.	Repeated freeze-thaw cycles can introduce moisture and accelerate degradation.

Part III: Stability Assessment Protocols

To empirically determine the stability of a specific N-pentyl pyrazole amine solution and establish a re-test date, a formal stability study is required. These protocols are based on the principles outlined in the International Council for Harmonisation (ICH) guidelines.[13][14][15]

Caption: Workflow for conducting a comprehensive stability study.

Protocol: Long-Term Stability Study (ICH-Based)

This study evaluates stability under recommended storage conditions to define a shelf-life.[16][17]

• Objective: To establish a re-test period for the solution under defined, long-term storage conditions.

• Methodology:

  • Batch Preparation: Prepare at least three independent batches of the N-pentyl pyrazole amine solution as per the protocol in Section 3.2.[18][19]

  • Initial Analysis (T=0): Immediately after preparation, analyze an aliquot from each batch. This is your baseline.

    • Assay: Quantify the concentration of the parent compound using a validated, stability-indicating HPLC method.

    • Purity/Impurities: Profile and quantify any related substances or impurities.

    • Appearance: Record the physical appearance (e.g., "clear, colorless solution").

  • Storage: Store the remaining aliquots under the desired long-term condition. Per ICH Q1A(R2), a common condition for drug substances is 25°C ± 2°C / 60% RH ± 5% RH .[13][19]

  • Timepoint Testing: Pull aliquots for full analysis at predefined intervals. A typical schedule for a 12-month study is: 0, 3, 6, 9, and 12 months .[13][19]

  • Evaluation: Compare the results at each timepoint to the T=0 data. A significant change (e.g., >5% drop in assay value, significant increase in a specific impurity) indicates degradation.

Protocol: Forced Degradation (Stress Testing)

Forced degradation studies are designed to accelerate the degradation process to identify likely degradation products and establish the specificity of the analytical method.[16][20][21] The goal is to achieve 5-20% degradation of the parent compound.[21]

• Objective: To identify potential degradation pathways and validate that the analytical method can separate degradants from the parent peak.[22]

• Methodology: For each condition, a sample of the solution is stressed alongside a control sample stored at 2-8°C.

• Acid Hydrolysis:

  • Mix the solution with an equal volume of 0.1 M HCl.

  • Incubate at 60°C.

  • Pull samples at timepoints (e.g., 2, 8, 24 hours), neutralize with an equivalent amount of 0.1 M NaOH, and analyze.[9]

• Base Hydrolysis:

  • Mix the solution with an equal volume of 0.1 M NaOH.

  • Incubate at 60°C.

  • Pull samples at timepoints, neutralize with an equivalent amount of 0.1 M HCl, and analyze.[9]

• Oxidative Degradation:

  • Mix the solution with an equal volume of 3% H₂O₂.

  • Keep at room temperature, protected from light.

  • Pull samples at timepoints (e.g., 2, 8, 24 hours) and analyze.[9]

• Thermal Degradation:

  • Incubate the solution in a sealed vial in a temperature-controlled oven at 60°C or 80°C.[9]

  • Pull samples at timepoints (e.g., 24, 48, 72 hours) and analyze.

• Photostability:

  • Expose the solution in a chemically inert, transparent container to a light source conforming to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[13][19]

  • A control sample should be wrapped in aluminum foil to exclude light.

  • Analyze both samples after exposure.

Troubleshooting Common Stability Issues

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. researchgate.net [researchgate.net]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Pyrazole - Properties, Synthesis, Reactions etc._Chemicalbook [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pharmajournal.net [pharmajournal.net]
• 12. apolloscientific.co.uk [apolloscientific.co.uk]
• 13. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 14. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 15. ICH Official web site : ICH [ich.org]
• 16. resolvemass.ca [resolvemass.ca]
• 17. Stability Studies-Regulations, Patient Safety & Quality [coriolis-pharma.com]
• 18. scribd.com [scribd.com]
• 19. ema.europa.eu [ema.europa.eu]
• 20. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. q1scientific.com [q1scientific.com]
• 22. onyxipca.com [onyxipca.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,3-Dimethyl-N-pentyl-1H-pyrazol-5-amine Synthesis

Topic: Yield Optimization & Troubleshooting Guide Target Molecule: 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine Audience: Medicinal Chemists, Process Chemists, and R&D Scientists

Diagnostic & Strategy Selector

Before adjusting specific parameters, determine if your current synthetic route is fundamentally aligned with high-yield mono-alkylation. The following decision matrix identifies the optimal pathway based on your starting materials and observed impurities.

Figure 1: Strategic decision tree for selecting the optimal synthesis route based on precursor availability and common pitfalls.

Technical Deep Dive: The "Gold Standard" Protocol

While direct alkylation with pentyl halides is intuitive, it frequently results in over-alkylation (forming the tertiary amine) or regio-isomeric mixtures (alkylation at the ring N2 nitrogen).

The Solution: Reductive Amination. This method proceeds via a controlled imine intermediate, effectively locking the regioselectivity to the exocyclic amine and preventing over-alkylation when kinetic control is applied.

Protocol: Reductive Amination of 1,3-Dimethyl-5-aminopyrazole

Reaction Type: Indirect Reductive Amination (One-Pot) Target Yield: >85% Isolated

Parameter	Specification	Technical Rationale
Stoichiometry	Amine (1.0 eq) : Aldehyde (1.1 eq)	Slight excess of valeraldehyde ensures complete consumption of the limiting pyrazole amine.
Solvent	DCE (1,2-Dichloroethane) or THF	DCE promotes imine formation and solubilizes the intermediate.
Catalyst	Acetic Acid (1.0 - 2.0 eq)	Critical: Protonates the carbonyl/imine, accelerating formation. 5-aminopyrazoles are weak nucleophiles; acid catalysis is mandatory.
Reductant	NaBH(OAc)₃ (1.5 eq)	Milder than NaBH₄. Selectively reduces the imine/iminium species without reducing the aldehyde rapidly, minimizing side-product formation.
Temperature	0°C → RT	Start cold to control exotherm during hydride addition; warm to RT to drive kinetics.

Step-by-Step Workflow

• Imine Formation: Charge a dry flask with 1,3-dimethyl-5-aminopyrazole (1.0 equiv) and DCE (0.2 M concentration).

• Add Valeraldehyde (1.1 equiv) and Acetic Acid (1.5 equiv). Stir at Room Temperature (RT) for 1–2 hours.

  • Checkpoint: Monitor by TLC/LCMS. You should see the disappearance of the starting amine and formation of the imine (often unstable on silica, better seen on LCMS).

• Reduction: Cool the mixture to 0°C. Add NaBH(OAc)₃ (1.5 equiv) portion-wise over 15 minutes.

• Reaction: Allow to warm to RT and stir for 4–16 hours.

• Quench: Quench with saturated aqueous NaHCO₃ (gas evolution will occur).

• Workup: Extract with DCM (x3). Wash combined organics with brine. Dry over Na₂SO₄.[1]

Troubleshooting & FAQs

Specific solutions for issues encountered during the synthesis.

Q1: I am observing significant amounts of bis-alkylated product (tertiary amine). How do I stop at the secondary amine?

Diagnosis: This is common in direct alkylation (using pentyl bromide) but rare in reductive amination. Fix:

• Switch to Reductive Amination: The steric bulk of the intermediate mono-pentyl species makes the formation of a second imine/iminium highly unfavorable, naturally stopping the reaction at the mono-alkyl stage.

• If using Alkyl Halides: You must use a "sacrificial" base approach or switch to a sulfonamide protection strategy (synthesize the sulfonamide, alkylate, then deprotect), though this adds two steps.

Q2: The reaction stalls at the imine intermediate; reduction is incomplete.

Diagnosis: The imine formed from 5-aminopyrazole is conjugated with the aromatic ring, making it stable and less electrophilic than a standard alkyl imine. Fix:

• Increase Acid Load: Ensure you have at least 1.5–2.0 equivalents of Acetic Acid. The protonated iminium ion is the species that gets reduced, not the neutral imine.

• Stronger Reductant (Careful): If NaBH(OAc)₃ is too slow, switch to NaBH₃CN (Sodium Cyanoborohydride) in Methanol/Acetic acid. Note: NaBH₃CN is toxic, but often more effective for sluggish aromatic imines.

Q3: In the SnAr route (using 5-chloro-1,3-dimethylpyrazole), the conversion is <10%.

Diagnosis: 5-Chloropyrazoles are electron-rich compared to chloropyridines, making them poor electrophiles for Nucleophilic Aromatic Substitution (SnAr). Fix:

• Microwave Irradiation: Heat the reaction to 150–180°C in a microwave reactor using NMP or DMF as solvent. Thermal energy is often insufficient at reflux.

• Acid Catalysis: Add 1.0 equiv of HCl (or use the amine hydrochloride salt). Protonation of the ring nitrogen (N2) pulls electron density, activating the C5-Cl bond for nucleophilic attack.

Q4: My product is streaking on the column during purification.

Diagnosis: The product is a secondary amine with a basic pyrazole ring, interacting strongly with acidic silanols on silica gel. Fix:

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% NH₄OH to your DCM/MeOH eluent. This neutralizes the silica sites.

• Alternative Stationary Phase: Use Neutral Alumina instead of silica gel for purification.

Mechanistic Visualization

Understanding why the reductive amination is selective prevents future errors.

Figure 2: Mechanistic pathway of reductive amination showing the critical acid-activation step.

References

• Reductive Amination General Procedures: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

• Aminopyrazole Reactivity & Synthesis: Fustero, S., et al. "Recent advances in the synthesis of pyrazoles. A review." Organic Preparations and Procedures International, 2009.

• SnAr on Chloropyrazoles (Microwave Assisted): Loro, C., et al. "Synthesis and Properties of Pyrazoles." Encyclopedia, 2022. (Discussing microwave-assisted SnAr on 5-chloropyrazoles).

• Regioselectivity in Pyrazole Alkylation: Kuznetsov, M. A. "Alkylation of pyrazoles and indazoles." Russian Chemical Reviews, 2019. (Detailed discussion on N-ring vs Exocyclic N alkylation).

Sources

• 1. rsc.org [rsc.org]
• 2. ineosopen.org [ineosopen.org]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Pyrazole Amines

A Guide for the Modern Chromatographer

Welcome to our dedicated resource for scientists and researchers encountering challenges with the HPLC analysis of pyrazole amines. As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks for these basic compounds can be a significant hurdle. Peak tailing not only compromises the aesthetic quality of your chromatogram but also directly impacts the accuracy and precision of your quantification by affecting peak integration.

This guide is structured as a series of frequently asked questions to directly address the common issues you face. We will move beyond simple fixes to explore the underlying chemical principles, empowering you to make informed, effective troubleshooting decisions.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant peak tailing with my pyrazole amine analyte. What are the primary causes I should consider?

Peak tailing for basic compounds like pyrazole amines in reversed-phase HPLC is most often a symptom of undesirable secondary interactions between the analyte and the stationary phase. While issues like column voids or extra-column dispersion can contribute, the root cause is frequently chemical in nature.

The primary culprit is the interaction between the protonated amine group on your analyte and ionized residual silanol groups (Si-O⁻) on the silica surface of the C18 column. These silanol groups are acidic and can become deprotonated, especially at mid-range pH values, creating localized negative charges on the stationary phase. Your positively charged pyrazole amine is then subject to strong ionic interactions, leading to a mixed-mode retention mechanism. This results in a portion of the analyte molecules being retained longer than the bulk, causing the characteristic tailed peak shape.

Below is a diagram illustrating this problematic interaction.

Caption: Mechanism of peak tailing for a basic analyte.

Q2: My mobile phase is a simple mix of acetonitrile and water. How can I modify it to reduce tailing?

A simple neutral mobile phase is often insufficient for basic compounds. The key is to control the ionization states of both your analyte and the residual silanols. You can achieve this through two primary strategies: adjusting pH and adding a competing base.

1. Mobile Phase pH Adjustment: The ionization of both your pyrazole amine (a base) and the silanol groups (acidic) is governed by the mobile phase pH.

• Low pH (e.g., pH 2.5-3.5): At a pH well below the pKa of the silanol groups (typically ~3.8-4.5), they will be predominantly protonated (Si-OH) and neutral. This minimizes the ionic interaction that causes tailing. Your pyrazole amine will be fully protonated (positively charged), ensuring consistent interaction with the stationary phase. This is often the most effective and first-recommended strategy.

• High pH (e.g., pH 8-10): At a pH well above the pKa of your pyrazole amine, it will be in its neutral form. This eliminates the ionic charge and the potential for secondary ionic interactions. However, this approach requires a pH-stable column (e.g., a hybrid or polymer-based column) as traditional silica columns will dissolve at high pH.

2. Addition of a Competing Base: If operating at a low pH is not sufficient or desirable, adding a small concentration of another basic compound, often an amine, can dramatically improve peak shape. This "competing base" is typically added at a concentration of 10-25 mM. For instance, triethylamine (TEA) is a classic example. The protonated TEA will preferentially interact with the ionized silanol sites, effectively "shielding" them from your analyte. This allows your pyrazole amine to undergo a more homogenous hydrophobic interaction with the C18 chains, resulting in a symmetrical peak.

Q3: You mentioned pH is critical. Can you provide a step-by-step protocol for optimizing the mobile phase pH?

Certainly. A systematic approach is crucial. The goal is to find the pH "sweet spot" that provides the best balance of retention, resolution, and, most importantly, peak shape.

Experimental Protocol: Systematic Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH for the analysis of a pyrazole amine to achieve a peak asymmetry factor (As) as close to 1.0 as possible.

Materials:

• HPLC-grade water, acetonitrile (ACN), and/or methanol (MeOH).

• Buffer components: Formic acid, trifluoroacetic acid (TFA), ammonium formate, or ammonium acetate.

• Calibrated pH meter.

• Your pyrazole amine standard solution.

Methodology:

• Select an Appropriate Buffer: For low pH work, formic acid is an excellent starting point as it is volatile and MS-friendly. A 0.1% (v/v) solution in water typically yields a pH of ~2.7.

• Prepare Aqueous Buffer Stocks:

  • Mobile Phase A1 (pH ~2.7): Add 1.0 mL of formic acid to a 1 L volumetric flask and bring to volume with HPLC-grade water.

  • Mobile Phase A2 (pH ~3.5): Prepare a 10 mM ammonium formate solution. Adjust the pH to 3.5 using formic acid.

  • Mobile Phase A3 (pH ~4.5): Prepare a 10 mM ammonium acetate solution. Adjust the pH to 4.5 using acetic acid.

• Prepare Mobile Phases: For each aqueous buffer stock, prepare a corresponding mobile phase by mixing it with your organic solvent (e.g., ACN) in your desired ratio (e.g., 70:30 A:B).

• System Equilibration: For each new mobile phase, flush the column with at least 10-15 column volumes to ensure it is fully equilibrated.

• Inject and Analyze: Inject your pyrazole amine standard and acquire the chromatogram for each mobile phase condition.

• Data Evaluation: Measure the retention time (t_R) and the asymmetry factor (As) for your analyte peak under each condition. The asymmetry factor is typically calculated at 10% of the peak height.

• Tabulate and Compare: Organize your results in a table to clearly identify the optimal condition.

Data Presentation: Example Results of pH Optimization

Mobile Phase Condition	pH	Retention Time (min)	Asymmetry Factor (As)
0.1% Formic Acid	2.7	4.2	1.1
10mM Ammonium Formate	3.5	4.8	1.5
10mM Ammonium Acetate	4.5	5.5	2.2

Q4: I've tried adjusting the pH, but I still see some tailing. When should I consider a different HPLC column?

If mobile phase optimization does not fully resolve the issue, your column chemistry is the next logical variable to investigate. Not all C18 columns are created equal.

• High-Purity Silica and End-Capping: Modern columns are made with high-purity silica, which has a lower concentration of metal impurities that can exacerbate tailing. More importantly, look for columns that are "end-capped." End-capping is a process where the stationary phase is treated with a small silylating agent (like trimethylchlorosilane) to convert many of the accessible residual silanols into less interactive trimethylsilyl ethers. A column with superior end-capping will exhibit significantly less tailing for basic compounds.

• Alternative Stationary Phases: If a standard end-capped C18 is still problematic, consider columns specifically designed for polar or basic analytes:

  • Polar-Embedded Phases: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This polar group helps to shield the analyte from the silica surface and can provide alternative selectivity.

  • Hybrid Silica/Polymer Phases: These columns are built on a hybrid particle that is more resistant to high pH. This opens up the possibility of running your method at a high pH where your pyrazole amine is neutral, completely avoiding the problematic ionic interactions.

The following flowchart provides a logical troubleshooting sequence.

Caption: Troubleshooting workflow for peak tailing.

References

• Dolan, J. W. (2002). Peak Tailing and What to Do About It. LCGC North America, 20(5), 430–437. [Link]

• Nawrocki, J. (1997). The silanol group and its role in liquid chromatography. Journal of Chromatography A, 779(1-2), 29–71. [Link]

• Waters Corporation. (2012). A Primer on Reversed-Phase Chromatography. [Link]

• Agilent Technologies. (2017). The LC Handbook: A Practical Guide to HPLC and UHPLC. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. [Link]

• Phenomenex. A Guide to HPLC and LC-MS Buffer Selection. [Link]

• Restek Corporation. (2019). A New Generation of Polar-Embedded Reversed Phase Columns. [Link]

Resolving solubility issues of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in aqueous buffers

Technical Support Center: 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

A Guide to Resolving Aqueous Solubility Challenges

Welcome to the technical support guide for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the inherent solubility challenges of this compound in aqueous buffers. As your application science support team, we provide not only procedural steps but also the underlying scientific principles to empower your experimental success.

Section 1: Understanding the Challenge & Frequently Asked Questions (FAQs)

Q1: Why is my 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine not dissolving in my aqueous buffer (e.g., PBS, TRIS)?

A1: The poor aqueous solubility of this compound is rooted in its molecular structure. It is an amphiphilic molecule with two key features working against dissolution in water:

• Hydrophobic N-pentyl Chain: The five-carbon pentyl group is highly non-polar and lipophilic ("water-fearing"). This chain significantly contributes to the molecule's tendency to self-associate and resist interaction with polar water molecules. A compound's hydrophobicity is often measured by its octanol-water partition coefficient, or logP.[1] While experimental data for this specific molecule is not available, its structure strongly suggests a high logP value, indicative of poor aqueous solubility.[2]

• Aromatic Pyrazole Core: The dimethyl-pyrazole ring system also contributes to the compound's hydrophobicity.

The combination of these features makes it energetically unfavorable for the molecule to dissolve in water-based systems without formulation assistance.

Q2: Can I just use DMSO to dissolve it and then dilute it into my assay buffer?

A2: This is a common and often effective initial strategy. Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent that can dissolve a wide variety of organic compounds.[3] However, this approach has critical limitations:

• Precipitation on Dilution: The compound may dissolve readily in 100% DMSO but can precipitate out when the stock solution is diluted into your aqueous buffer. This "crashing out" creates a fine suspension, not a true solution, leading to inaccurate and non-reproducible experimental results.

• Impact on Biological Systems: Residual DMSO, even at low concentrations, can have significant effects on cell-based assays. Concentrations are generally recommended to be kept below 0.5%, and ideally below 0.1%, as higher levels can inhibit cell proliferation, induce differentiation, or damage cell membranes.[4][5][6] Always run a vehicle control (buffer with the same final concentration of DMSO) to assess its impact on your specific system.

Q3: How does pH affect the solubility of this compound?

A3: The primary amine (-NH) group on the pyrazole ring is basic and can be protonated (accept a proton) in an acidic environment. This is the most critical property to leverage for solubility enhancement.

• Mechanism: In a neutral or basic aqueous solution (e.g., pH 7.4), the amine is largely in its neutral, uncharged form (B), which is poorly soluble. By lowering the pH with an acid, the amine becomes protonated, forming a positively charged conjugate acid (BH+).[7][8] This ionized salt form is significantly more polar and, therefore, more water-soluble.[9][10]

• pKa Value: The tendency of the amine to be protonated is defined by the pKa of its conjugate acid. While the exact pKa is not published, it can be estimated to be in the range of 5-7 based on similar heterocyclic amines. This means that at a pH below this value, the compound will predominantly exist in its more soluble, protonated form.

Section 2: Troubleshooting Workflow for Solubility Issues

This workflow provides a logical progression from initial problem identification to a robust solution.

digraph "Troubleshooting_Workflow" { graph [fontname="Arial", label="Figure 1: Decision workflow for solubilizing the compound.", labelloc=b, labeljust=c, fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial"];

}

Figure 1: Decision workflow for solubilizing the compound.

Section 3: Detailed Experimental Protocols

Protocol 1: pH-Mediated Solubilization

This is the recommended first-line approach due to its simplicity and effectiveness for basic compounds.[8][]

Causality: By preparing a concentrated stock solution in an acidic environment, we convert the poorly soluble free base into its highly soluble salt form.[7][9] When this stock is diluted into a final buffer at a higher pH, the goal is to keep the final concentration below the solubility limit of the neutral form.

Step-by-Step Methodology:

• Preparation of Acidic Stock Solvent: Prepare a small volume of 0.1 M Hydrochloric Acid (HCl) in deionized water.

• Weighing the Compound: Accurately weigh a small amount of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (e.g., 5 mg).

• Initial Dissolution: Add the acidic solvent dropwise to the solid compound while vortexing or stirring. Start with a volume calculated to achieve a high concentration (e.g., 10-20 mg/mL or ~50-100 mM). The solid should dissolve completely to form a clear solution. If it does not, gentle warming (to 37°C) or brief sonication may help.

• Dilution into Final Buffer: Perform a serial dilution of the acidic stock solution into your final assay buffer (e.g., PBS, pH 7.4). It is critical to add the acidic stock to the buffer, not the other way around, while vortexing to ensure rapid mixing and minimize localized high concentrations that can cause precipitation.

• Verification (Self-Validation): After dilution, visually inspect the final solution against a dark background for any signs of cloudiness or precipitate (Tyndall effect). A true solution will be perfectly clear. Let the solution sit for 15-30 minutes to ensure it remains stable.

digraph "pH_Solubility" { graph [fontname="Arial", label="Figure 2: Protonation equilibrium of the compound.", labelloc=b, labeljust=c, fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial"];

}

Figure 2: Protonation equilibrium of the compound.

Protocol 2: Co-Solvent Formulation

If pH adjustment is not compatible with your assay, using a water-miscible organic co-solvent is the next best option.[12]

Causality: Co-solvents work by reducing the overall polarity of the aqueous solvent system, making it a more favorable environment for the hydrophobic compound to dissolve.[][13]

Step-by-Step Methodology:

• Co-Solvent Selection: Choose a biocompatible co-solvent. See Table 1 for common options. Polyethylene Glycol 400 (PEG 400) and Propylene Glycol (PG) are excellent choices for in vitro and in vivo studies.

• Stock Solution Preparation: Dissolve the compound in 100% of the chosen co-solvent to create a high-concentration stock (e.g., 50 mg/mL).

• Dilution and Verification: Dilute the co-solvent stock into your aqueous buffer. As with the pH method, add the stock to the buffer with vigorous mixing. The final concentration of the co-solvent should be kept as low as possible, typically not exceeding 5% v/v in the final assay to avoid artifacts.

• Self-Validation: Check for clarity and stability over time. Run a parallel vehicle control with the same final co-solvent concentration in your experiment.

Protocol 3: Surfactant-Mediated Solubilization

Surfactants are amphiphilic molecules that can form micelles in water to encapsulate poorly soluble compounds.

Causality: Above a certain concentration, called the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures (micelles). The hydrophobic tails form a core, creating a microenvironment where the non-polar compound can partition, while the hydrophilic heads face the water, keeping the entire complex in solution.[14]

Step-by-Step Methodology:

• Surfactant Selection: Non-ionic surfactants like Tween® 80 (Polysorbate 80) or Kolliphor® EL are commonly used.[14][15][16]

• Aqueous Surfactant Solution: Prepare a 1-5% (w/v) solution of the surfactant in your aqueous buffer. This concentration is well above the CMC for most common surfactants.[17]

• Dissolution: Add the solid compound directly to the surfactant-containing buffer.

• Agitation: Vortex vigorously and/or sonicate the mixture. The dissolution process may be slower than with pH or co-solvents but can be very effective.

• Verification: Ensure the final solution is clear and particle-free.

Protocol 4: Cyclodextrin-Based Solubilization

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.

Causality: The compound can become encapsulated within the hydrophobic core of the cyclodextrin molecule, forming a water-soluble "inclusion complex".[18][19][20][21] This is a powerful technique for increasing the apparent solubility of a drug without chemical modification.[22]

Step-by-Step Methodology:

• Cyclodextrin Selection: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice with low toxicity.

• Preparation: Prepare a 10-40% (w/v) solution of HP-β-CD in your aqueous buffer.

• Complexation: Add the compound to the cyclodextrin solution.

• Equilibration: Stir or shake the mixture overnight at room temperature to allow for the formation of the inclusion complex.

• Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved compound. The clear filtrate contains the solubilized compound complex. The concentration can be determined via HPLC-UV.

Section 4: Data Summary and Strategy Comparison

Table 1: Estimated Physicochemical Properties of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Property	Estimated Value	Rationale & Implication for Solubility
Molecular Weight	193.30 g/mol	Standard for small molecules.
LogP (clogP)	2.5 - 3.5	The N-pentyl group adds significant hydrophobicity. A high LogP predicts low aqueous solubility.[2]
pKa (Conjugate Acid)	5.0 - 7.0	The basic amine allows for protonation. At pH < pKa, the compound will be ionized and more soluble.[23]
Aqueous Solubility	Very Low (<0.1 mg/mL)	Predicted based on high LogP and molecular structure.

Note: These values are estimations based on chemical structure and data from analogous compounds, as direct experimental data is not publicly available.

Table 2: Comparison of Solubilization Strategies

Strategy	Pros	Cons	Typical Final Conc.	Best For...
pH Adjustment	Simple, rapid, uses minimal excipients.[8][12]	May not be compatible with pH-sensitive assays; risk of precipitation.	N/A	Assays tolerant of pH < 7.0; initial screening.
Co-solvents	Highly effective for non-polar drugs; simple to formulate.[24][25]	Can interfere with biological assays; risk of precipitation.	< 5% (PEG 400, PG) < 0.5% (DMSO)	General in vitro assays where pH modification is not possible.
Surfactants	Thermodynamically stable; high loading capacity.	Can interfere with assays; may require more optimization.	0.1 - 1% (w/v)	Formulations requiring high concentrations; when other methods fail.
Cyclodextrins	Low toxicity; forms true solutions; can improve stability.[18][26]	Can be expensive; may alter drug-target binding kinetics.	1 - 10% (w/v)	In vivo studies; cell-based assays where co-solvents are problematic.

References

• Jadhav, S., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16. [Link]

• Kumar, L., & Singh, M. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 134-142. [Link]

• Pawar, P., et al. (2022). SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Journal of Pharmaceutical Negative Results, 13, 61-71. [Link]

• Gidwani, B., & Vyas, A. (2020). The use of cyclodextrin inclusion complexes to improve anticancer drug profiles: a systematic review. Expert Opinion on Drug Delivery, 17(7), 909-922. [Link]

• Fenyvesi, É., et al. (2020). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Polymers, 12(12), 2973. [Link]

• Chordiya, M. A., & Senthilkumaran, K. (2012). Cyclodextrin In Drug Delivery: A Review. Research & Reviews in Pharmacy and Pharmaceutical Sciences, 1(2). [Link]

• Sopyan, I., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Journal of Advanced Pharmacy Education & Research, 11(2), 70-76. [Link]

• Scientist Solutions. (2025). DMSO in cell based assays. [Link]

• Godge, G. R., et al. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology, 8(3), 2893-2904. [Link]

• Ananthan, S., & Reddy, K. V. N. (2018). Solubility Enhancement Techniques of Poorly Water Soluble Drug. International Journal of Science and Research, 7(12), 10-15. [Link]

• Henriksen, I., et al. (2014). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 66(4), 541-549. [Link]

• Chemistry Point. Solubilization by changing the pH of the system. [Link]

• Quora. (2017). What effects does DMSO have on cell assays? [Link]

• Keyence. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. [Link]

• Sharma, D., et al. (2017). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Asian Journal of Pharmacy and Technology, 7(2), 86-93. [Link]

• Jagiellonian Center of Innovation. The study of the influence of DMSO on human fibroblasts proliferation in-vitro. [Link]

• AP Chemistry. (n.d.). 8.11 pH and Solubility. [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. [Link]

• O'Toole, G. A., et al. (2016). Effects of Tween 80 on Growth and Biofilm Formation in Laboratory Media. Frontiers in Microbiology, 7, 1878. [Link]

• Boyd, B. J., et al. (2019). Experimental and Molecular Dynamics Studies of Kolliphor EL. Journal of Pharmaceutical Sciences, 108(1), 209-218. [Link]

• Grokipedia. Kolliphor EL. [Link]

• Wikipedia. Kolliphor EL. [Link]

• El-Shishtawy, R. M., et al. (2025). Probing the solvent effects and protonation sites of 1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine (PDPA): DFT calculations meet pKa profiling. Journal of King Saud University - Science. [Link]

• Grabarek, A. D., et al. (2021). Physicochemical Comparison of Kolliphor HS 15, ELP, and Conventional Surfactants for Antibody Stabilization in Biopharmaceutical Formulations. Journal of Pharmaceutical Sciences, 110(1), 249-259. [Link]

• Al-Sabagh, A. M., et al. (2016). Effect of Temperature Changes on Critical Micelle Concentration for Tween Series Surfactant. Global Journal of Science Frontier Research: B, 16(2). [Link]

• Hulse, W. L., et al. (2021). Complex Micellization Behavior of the Polysorbates Tween 20 and Tween 80. Molecular Pharmaceutics, 18(8), 3126-3137. [Link]

• Hulse, W. L., et al. (2021). Complex Micellization Behavior of the Polysorbates Tween 20 and Tween 80. Molecular Pharmaceutics, 18(8), 3126-3137. [Link]

• Chemat, F., et al. (2019). Water as Green Solvent: Methods of Solubilisation and Extraction of Natural Products—Past, Present and Future Solutions. Molecules, 24(17), 3174. [Link]

• ChemAxon. LogP and logD calculations. [Link]

• Caron, G., et al. (2020). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. Helvetica Chimica Acta, 103(12), e2000176. [Link]

• Jensen, J. H., et al. (2018). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ, 6, e5363. [Link]

• Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(4), 796-805. [Link]

• Durrant Lab. logP - octanol-water partition coefficient calculation. [Link]

• El-Shishtawy, R. M., et al. (2025). Probing the solvent effects and protonation sites of 1-phenyl-4-(phenyldiazenyl)-1H-pyrazol-5-amine (PDPA): DFT calculations meet pKa profiling. Journal of King Saud University - Science. [Link]

• Mondal, A., et al. (2022). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models. Scholaris. [Link]

• Patel, J. R., & Patel, A. B. (2011). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Indian Journal of Pharmaceutical Sciences, 73(1), 43-49. [Link]

• Labclinics. (2020). Solubility factors when choosing a solvent. [Link]

• Molinspiration. logP - octanol-water partition coefficient calculation. [Link]

Sources

• 1. logP - octanol-water partition coefficient calculation [molinspiration.com]
• 2. logP - MolModa Documentation [durrantlab.pitt.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 5. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 6. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 7. chemistrypoint4u.quora.com [chemistrypoint4u.quora.com]
• 8. ajptonline.com [ajptonline.com]
• 9. chemistrystudent.com [chemistrystudent.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 12. wjbphs.com [wjbphs.com]
• 13. Water as Green Solvent: Methods of Solubilisation and Extraction of Natural Products—Past, Present and Future Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tween 80: Structure, Solution and Surface Active Properties_Chemicalbook [chemicalbook.com]
• 15. researchmgt.monash.edu [researchmgt.monash.edu]
• 16. grokipedia.com [grokipedia.com]
• 17. Frontiers | Effects of Tween 80 on Growth and Biofilm Formation in Laboratory Media [frontiersin.org]
• 18. tandfonline.com [tandfonline.com]
• 19. mdpi.com [mdpi.com]
• 20. rroij.com [rroij.com]
• 21. pharmaexcipients.com [pharmaexcipients.com]
• 22. Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 23. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 24. ijpbr.in [ijpbr.in]
• 25. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 26. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions during the synthesis of N-substituted pyrazoles

This technical guide is structured as a dynamic support center for researchers optimizing N-substituted pyrazole synthesis. It prioritizes mechanistic causality and actionable troubleshooting over generic instructions.

Status: Operational | Role: Senior Application Scientist Topic: Minimizing Side Reactions & Regioselectivity Control

Executive Summary

The pyrazole pharmacophore is ubiquitous in modern drug discovery (e.g., Celecoxib, Ruxolitinib), yet its synthesis is plagued by two primary failure modes: regiochemical ambiguity (1,3- vs. 1,5-isomers) and chemoselectivity errors (over-alkylation/quaternization).[1] This guide deconstructs these issues using Hard-Soft Acid-Base (HSAB) theory and steric analysis to provide self-validating protocols.

Module 1: The Regioselectivity Paradox (Knorr Synthesis)

The Problem: The condensation of hydrazine derivatives with unsymmetrical 1,3-dicarbonyls often yields an inseparable mixture of 1,3- and 1,5-disubstituted pyrazoles.

Mechanistic Causality

The reaction is governed by the initial nucleophilic attack. The hydrazine contains two nucleophilic nitrogens (N1 and N2), and the dicarbonyl contains two electrophilic carbonyls.

• Electronic Control: The most nucleophilic nitrogen attacks the most electrophilic carbonyl.

• Steric Control: Bulky substituents on the hydrazine or diketone hinder approach, often overriding electronic preferences.[2]

Visualization: Regioselectivity Decision Pathways

The following diagram illustrates the bifurcation points determining isomeric outcome.

Caption: Mechanistic bifurcation in Knorr synthesis. Sterics often favor the 1,5-isomer, while fluorinated solvents can invert selectivity to the 1,3-isomer.

Troubleshooting Guide: Knorr Synthesis

Issue	Root Cause	Corrective Action
1:1 Mixture of Isomers	Competing electronic/steric factors.	Switch Solvent: Use fluorinated alcohols (TFE or HFIP).[3] These solvents hydrogen-bond to the carbonyls, enhancing the electrophilicity of the less hindered carbonyl, driving 1,3-selectivity [1].
Incomplete Cyclization	Stable hydrazone intermediate formed but failed to dehydrate.	Acid Catalyst: Add 5-10 mol% TsOH or use acetic acid as solvent. Monitor disappearance of the hydrazone intermediate by LCMS (M+18 peak relative to product).
Wrong Isomer Dominant	N-attack occurring at the wrong carbonyl.	Use Surrogates: Replace 1,3-diketone with an enaminone (R-CO-CH=CH-NMe2). The hard/soft mismatch forces the hydrazine to attack the hard carbonyl first, guaranteeing regiocontrol [2].

Module 2: Direct Functionalization (Alkylation & Arylation)

The Problem: Direct N-functionalization of the pyrazole ring often leads to quaternization (formation of pyrazolium salts) or N1/N2 mixtures due to annular tautomerism.

Protocol 1: Minimizing Over-Alkylation (Quaternization)

Quaternization occurs when the product (N-alkyl pyrazole) acts as a nucleophile for a second equivalent of alkyl halide.

• Critical Control Point: Base Strength & Stoichiometry.[4]

• Recommendation: Avoid NaH if over-alkylation is observed. The resulting pyrazolyl anion is highly reactive. Use milder bases (Cs₂CO₃) in polar aprotic solvents (DMF/DMSO) to modulate nucleophilicity.[3]

Protocol 2: N-Arylation (Chan-Lam vs. Buchwald)

For attaching aryl groups, Cross-Coupling is superior to SNAr.

A. Chan-Lam Coupling (Copper-Promoted)

• Best for: Sensitive substrates, late-stage functionalization.

• Mechanism:[5][6][7][8][9][10][11] Oxidative coupling using Aryl Boronic Acids and Cu(OAc)₂ in air.

• Risk:[10] O-arylation of water (phenol formation) if solvent is wet.

• Optimization: Use DMSO at 60-100°C to accelerate sluggish reactions [3].

B. Buchwald-Hartwig (Palladium-Catalyzed) [4][12]

• Best for: Unreactive aryl chlorides, large scale.

• Risk:[10] Catalyst poisoning by Aryl Iodides (formation of stable Pd-I dimers) [4].

• Optimization: Switch to Aryl Bromides or Chlorides.[4] Use bulky biaryl phosphine ligands (e.g., tBuXPhos) to prevent catalyst resting states.

Visualization: N-Functionalization Workflow

This logic flow helps select the correct coupling strategy based on substrate constraints.

Caption: Selection matrix for N-alkylation vs. N-arylation based on substrate tolerance.

Module 3: Master Protocols (Self-Validating)

Robust Chan-Lam Coupling (N-Arylation)

Designed to minimize moisture interference and maximize yield.

• Setup: Charge a flask with Pyrazole (1.0 equiv), Aryl Boronic Acid (1.5 equiv), and Cu(OAc)₂ (0.1 - 1.0 equiv).

• Solvent: Add anhydrous DMSO (0.2 M concentration). Note: DMSO significantly outperforms DCM/MeOH for hindered substrates.

• Activation: Add Pyridine (2.0 equiv) or TEA.

• Atmosphere: Attach an O₂ balloon (or open to air with vigorous stirring).

• Validation:

  • TLC Check (1 hr): If starting material remains, heat to 60°C.

  • Color Check: Reaction should remain blue/green (Cu-II). If it turns red/brown (Cu-0/I), oxygen is depleted; refill balloon.

• Workup: Dilute with EtOAc, wash with NH₄OH (to sequester Copper), then brine.

Regioselective Knorr Synthesis (Fluorinated Solvent Method)

Designed to favor the 1,3-isomer.

• Setup: Dissolve Hydrazine HCl salt (1.1 equiv) and 1,3-Diketone (1.0 equiv) in Trifluoroethanol (TFE) or Ethanol.

• Reaction: Reflux for 2-4 hours.

• Monitoring: Check LCMS for disappearance of the hydrazone intermediate (M+18 relative to product).

• Isomer Validation:

  • Take a crude NMR.

  • 1,3-isomer: The pyrazole-H4 proton typically appears upfield compared to the 1,5-isomer due to shielding effects.

  • NOE: Irradiate the N-substituent; if NOE is observed at H5 (but not H4), you have the 1,5-isomer. If NOE is observed at the substituent on C5, you have the 1,5-isomer [1].

References

• Ewha Womans University. Recent advances in the regioselective synthesis of Pyrazoles. [Link]

• Royal Society of Chemistry. Copper-promoted C–Element Bond Oxidative Coupling Reaction with Boronic Acids (Chan-Lam). [Link]

• Organic Chemistry Portal. Chan-Lam Coupling Mechanism and Recent Literature. [Link]

Sources

• 1. A Novel Synthesis of 1,3,5-Trisubstituted Pyrazoles through a Spiro-pyrazoline Intermediate via a Tandem 1,3-Dipolar Cycloaddition/Elimination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jk-sci.com [jk-sci.com]
• 9. Chan-Lam Coupling [organic-chemistry.org]
• 10. chinesechemsoc.org [chinesechemsoc.org]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]

Overcoming matrix effects in mass spectrometry of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Welcome to the technical support center for the bioanalysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming the common yet significant challenge of matrix effects in liquid chromatography-mass spectrometry (LC-MS/MS) analysis. Our focus is on providing not just protocols, but the scientific rationale behind them, empowering you to develop robust and reliable analytical methods.

Understanding the Analyte: 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Before troubleshooting, understanding the analyte's physicochemical properties is critical. This knowledge informs every decision, from sample preparation to chromatographic separation.

• Structure: A substituted pyrazole with a basic amine group and a moderately non-polar pentyl chain.

• Molecular Formula: C₁₀H₁₉N₃

• Molecular Weight: 181.28 g/mol

• Key Characteristics:

  • Basic Nature: The presence of the pyrazol-5-amine moiety makes the molecule basic. This is the most important characteristic for designing extraction strategies, as its charge state can be manipulated by adjusting pH.

  • Hydrophobicity: The N-pentyl group lends moderate hydrophobicity, allowing for partitioning into organic solvents and retention on reversed-phase columns.

  • Ionization: Readily forms a protonated molecule [M+H]⁺ in positive mode electrospray ionization (ESI), making it highly suitable for LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix (e.g., salts, lipids, proteins from plasma or urine).[1] This phenomenon can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which severely compromise the accuracy, precision, and sensitivity of quantitative methods. In bioanalysis, phospholipids from plasma are notorious for causing significant ion suppression in ESI-MS.[2]

Q2: Why is this specific pyrazole amine compound susceptible to matrix effects?

A: The compound's moderate hydrophobicity means it often elutes from a reversed-phase HPLC column in the same retention window as a major class of interfering matrix components: phospholipids.[2] This co-elution leads to competition for charge in the ESI source, typically resulting in suppression of the analyte's signal and, consequently, poor data quality.

Q3: How do I definitively prove that I have a matrix effect issue?

A: The most reliable method is a quantitative assessment using the post-extraction spike protocol.[3] This experiment compares the signal of the analyte spiked into a blank matrix extract against the signal in a pure solvent. A significant difference between the two indicates the presence of matrix effects. See Protocol 1 for a detailed, step-by-step guide.

Q4: Is a Stable Isotope-Labeled Internal Standard (SIL-IS) essential for my analysis?

A: While not strictly mandatory, using a SIL-IS is the most effective strategy to compensate for matrix effects and other sources of experimental variability.[4] A SIL-IS is chemically identical to the analyte and will experience the same ionization suppression or enhancement, allowing for reliable correction and accurate quantification. If a SIL-IS is unavailable, a structural analog can be used, but it may not compensate as effectively.[3]

Q5: Can I just dilute my sample to solve the problem?

A: Dilution is a simple and sometimes effective strategy to reduce the concentration of interfering matrix components.[1] However, this approach also dilutes your analyte, which may compromise the method's sensitivity and prevent you from reaching the required lower limit of quantitation (LLOQ).[1] It is a viable option only when the analyte concentration is high.

Troubleshooting & Optimization Guide

This section provides a systematic approach to diagnosing and resolving matrix effect-related issues.

Problem: Poor Sensitivity, Inconsistent Results, or Failed Validation Batches

This is the classic presentation of unaddressed matrix effects. The following workflow will guide you from diagnosis to resolution.

Sources

• 1. mdpi.com [mdpi.com]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Identification of common impurities in 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine production

Welcome to the Technical Support Center for the synthesis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise during its production. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to ensure the integrity and purity of your synthesis.

Introduction to the Synthesis and Potential Impurities

The synthesis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is typically approached as a two-stage process. The initial step involves the formation of the core molecule, 1,3-dimethyl-1H-pyrazol-5-amine, through the cyclocondensation reaction of 3-aminocrotononitrile and methylhydrazine.[1][2] Subsequently, the pentyl group is introduced via N-alkylation of the pyrazole ring.

This synthetic pathway, while effective, is susceptible to the formation of several impurities that can compromise the final product's purity and impact downstream applications. Understanding the origin and identity of these impurities is paramount for developing robust analytical methods and effective purification strategies.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable protocols.

Question 1: I'm observing an unexpected peak in my HPLC analysis with a similar retention time to my main product. What could it be?

Answer:

An unexpected peak with a similar retention time to the target compound, 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, is often a regioisomer . Regioisomers are a common impurity in pyrazole synthesis and subsequent N-alkylation reactions.

Causality:

During the initial cyclocondensation reaction between 3-aminocrotononitrile and methylhydrazine, the nucleophilic attack can occur from either nitrogen atom of the methylhydrazine, leading to the formation of two possible pyrazole regioisomers. Although the formation of 1,3-dimethyl-1H-pyrazol-5-amine is generally favored, the synthesis of the isomeric 1,5-dimethyl-1H-pyrazol-3-amine can also occur.

Furthermore, the subsequent N-pentylation of the pyrazole ring can occur at two different nitrogen atoms, leading to N-pentylated regioisomers.

Identification and Resolution Workflow:

Sources

• 1. 1,3-Dimethyl-1H-pyrazol-5-amine synthesis - chemicalbook [chemicalbook.com]
• 2. 1,3-Dimethyl-1H-pyrazol-5-amine | 3524-32-1 [chemicalbook.com]

Troubleshooting regioselectivity in the methylation of pyrazole rings

Technical Support Center: Pyrazole Methylation Regioselectivity

• Ticket System Status: [ONLINE]

• Current Topic: Regiocontrol in

  -Methylation of Pyrazoles

• Assigned Specialist: Senior Application Scientist, Dr. Aris

Introduction: The "Tautomer Trap"

Welcome to the Pyrazole Troubleshooting Hub. If you are here, you are likely staring at an NMR spectrum showing a frustrating mixture of isomers.

The core of the problem is annular tautomerism . In solution, an

-unsubstituted pyrazole exists in rapid equilibrium between two tautomers.[1] When you introduce a methylating agent (MeI, MeOTs, etc.), the reaction outcome is dictated by the interplay of nucleophilicity (electronic control) and accessibility (steric control) of the two nitrogen atoms.

This guide moves beyond "try a different base" and provides mechanistic logic to force the reaction toward your desired isomer.

Module 1: The Decision Matrix (Troubleshooting Guides)

Ticket #001: "I need the 1,3-isomer, but I'm getting a mixture."

Target: Methylation on the nitrogen DISTAL to the substituent (Steric Control).

Diagnosis: Under standard

conditions (e.g., /DMF), sterics dominate. The alkylating agent prefers the less hindered nitrogen.[2] However, if your substituent ( ) is small (e.g., -Me, -Et), the steric bias is insufficient, leading to a ~60:40 or 70:30 mixture.

Solution Protocol:

• Increase Steric Bulk of the Electrophile (The "Masked Methyl" Strategy): Instead of Methyl Iodide, use (chloromethyl)triisopropoxysilane . The massive silyl group amplifies the steric penalty for attacking the hindered nitrogen (

  ), pushing selectivity almost exclusively to .

  • Mechanism:[3][4] Silylation

    High Selectivity Fluoride deprotection yields the -methyl product.

• Switch Solvent to Toluene: Polar aprotic solvents (DMF, DMSO) stabilize the transition states of both pathways, eroding selectivity. Non-polar solvents like toluene often tighten the transition state, enhancing the steric differentiation.

Ticket #002: "I need the 1,5-isomer (sterically congested), but it won't form."

Target: Methylation on the nitrogen PROXIMAL to the substituent.

Diagnosis: You are fighting thermodynamics. The 1,5-isomer suffers from "peri-interaction" between the

-Me group and the C5-substituent. Standard basic alkylation will almost always fail to give this as the major product.

Solution Protocol:

• The "Fluorinated Solvent" Effect: Switch the solvent to 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) .[2][5]

  • Why? HFIP is a strong hydrogen-bond donor (HBD). It solvates the lone pair of the more basic nitrogen (usually the less hindered one), effectively "protecting" it. This leaves the more hindered (less basic) nitrogen available for nucleophilic attack.

• Chelation Control (Magnesium Catalysis): If your C3/C5 substituent has a coordinating group (e.g., -OH, -NHAc, Pyridine), use

  with a mild base (DIPEA). The Mg(II) ion chelates between the substituent and the adjacent nitrogen, directing the alkylation to that specific position.

Module 2: Visualizing the Pathway

The following diagram illustrates the bifurcation of the reaction pathway based on conditions.

Caption: Decision tree for selecting reaction conditions based on the desired regioisomer (1,3 vs 1,5).

Module 3: Experimental Protocols

Protocol A: High-Selectivity 1,3-Methylation (The Silyl Route)

Best for: Substrates where standard methylation yields inseparable mixtures.

• Silylation: Dissolve pyrazole (1.0 equiv) in dry THF (0.2 M). Add

  (1.2 equiv, 60% dispersion) at 0°C. Stir 30 min.

• Alkylation: Add (chloromethyl)triisopropoxysilane (1.1 equiv). Warm to RT and stir 2–4 h.

• Desilylation: Add TBAF (1.0 M in THF, 1.5 equiv) directly to the reaction mixture. Heat to 60°C for 2 h.

• Workup: Dilute with EtOAc, wash with brine. The bulky silyl group forces alkylation distal to the substituent, and TBAF reveals the methyl group.

Protocol B: 1,5-Selective Methylation (The HFIP Route)

Best for: Forcing methylation next to a substituent.

• Setup: Dissolve pyrazole (1.0 equiv) in HFIP (0.2 M). Note: HFIP is expensive; minimize volume.

• Reagents: Add Methyl Iodide (1.5 equiv) and

  (1.5 equiv).

• Reaction: Seal the tube and stir at 40–50°C for 16 h.

• Workup: Evaporate HFIP (recoverable by distillation). Resuspend residue in DCM/Water for extraction.

Module 4: FAQ - Identification & Analysis

Q: How do I definitively distinguish the 1,3-isomer from the 1,5-isomer by NMR? A: Do not rely solely on chemical shifts. Use 2D NMR :

• NOESY/ROESY: The "Gold Standard."

  • 1,5-Isomer: Strong NOE correlation between the new

    -Methyl protons and the substituent protons at C5.

  • 1,3-Isomer: No NOE between

    -Methyl and the C3 substituent (too far away). You may see NOE with the C5 proton (if unsubstituted).

• HMBC: Look for the 3-bond coupling (

  ) from the -Methyl protons to the adjacent ring carbons.[6]

Q: Why does my yield drop when using NaH? A:

generates the "naked" pyrazolate anion, which is extremely nucleophilic but also basic. If your substrate has sensitive groups, or if you are using a volatile alkyl halide, side reactions (elimination) or evaporation can occur. Switch to in Acetone or MeCN for a milder profile.

Summary Data Table: Condition Screening

Desired Isomer	Dominant Factor	Recommended Solvent	Recommended Base	Recommended Reagent	Exp. Selectivity (Typical)
1,3-Isomer	Steric Repulsion	THF or Toluene	NaH or KHMDS	(Chloromethyl)triisopropoxysilane	> 95 : 5
1,3-Isomer	Steric Repulsion	DMF	K2CO3	MeI	~ 70 : 30
1,5-Isomer	H-Bond Shielding	HFIP	Cs2CO3	MeI	~ 80 : 20
1,5-Isomer	Chelation	DCM / Toluene	DIPEA	MeI	> 90 : 10 (Substrate dependent)

References

• Regioselective N-Alkylation of Pyrazoles : Behr, J. B., et al. "Regioselective N-alkylation of pyrazoles in hexafluoroisopropanol." Journal of Organic Chemistry, 2008.

• Silyl-Masked Methylation : Luo, J., et al. "N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents." Journal of Organic Chemistry, 2024. [7]

• Chelation Control: Knorr, R. "Pyrazoles via chelation-controlled regioselective alkylation." Chemical Reviews, 2004.
• Tautomerism and Spectroscopy: Elguero, J. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry, 1984.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. acs.figshare.com [acs.figshare.com]
• 6. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification challenges of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine from reaction byproducts

Case ID: PUR-PYRZ-05 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open for Troubleshooting

Introduction: The Molecule & The Challenge

You are likely synthesizing 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (MW: ~181.28 g/mol ) as a building block for a larger scaffold (e.g., pyrazolo[1,5-a]pyrimidine).

The core challenge lies in the amphoteric but weakly basic nature of the 5-aminopyrazole core. Unlike standard aliphatic amines (pKa ~10), the exocyclic nitrogen in your molecule is delocalized into the aromatic ring, rendering it significantly less basic (pKa ~2.5–3.0). This changes the rules for acid-base extraction and chromatographic retention.

This guide addresses the three most common purification bottlenecks: incomplete separation of alkylated byproducts , chromatographic tailing , and crystallization failures .

Module 1: Impurity Profiling (Know Your Enemy)

Before starting purification, confirm which impurities are present via LC-MS or TLC.

Impurity Type	Origin	Characteristics	Detection (TLC)
Unreacted Amine	Starting material (1,3-dimethyl-5-aminopyrazole)	Highly polar, water-soluble.	Low R_f (polar eluent)
Dialkylated Amine	Over-reaction (N,N-dipentyl)	Highly lipophilic, non-H-bond donor.	High R_f (near solvent front)
Regioisomers	Ring formation errors (1,5-dimethyl isomers)	Very similar polarity to product.	Close-eluting spot
Aldehyde/Alcohol	Reductive amination reagents (Valeraldehyde)	Neutral, UV-active (aldehyde).	High R_f, distinct UV

Module 2: Wet Chemistry Cleanup (Extraction)

User Question: "I tried a standard acid-base extraction (1M HCl), but my product yield is terrible. It seems to stay in the organic layer or gets lost. Why?"

Technical Insight: Your molecule is a weak base . The protonation site is the ring nitrogen (N-2) , not the exocyclic amine [1].[1] If you use a weak acid or insufficient volume, the equilibrium may not fully favor the aqueous phase, especially given the lipophilic pentyl chain.

Protocol: The "Low-pH" Swing

• Dissolution: Dissolve crude reaction mixture in Ethyl Acetate (EtOAc) .

• Acid Extraction (Critical Step):

  • Do NOT use weak acids like citric acid or 5% acetic acid.

  • Use 2M HCl (pH < 1). The low pH is required to fully protonate the pyrazole ring nitrogen.

  • Troubleshooting: If an emulsion forms, add a small amount of brine or methanol to break it.

• Organic Wash: Wash the acidic aqueous layer with DCM (Dichloromethane).

  • Result: Neutral impurities (aldehydes, alcohols) and highly lipophilic non-basic byproducts (some dialkylated species) remain in the organic layer.

• Basification:

  • Cool the aqueous layer to 0°C.

  • Slowly add 6M NaOH or Sat. NaHCO₃ until pH reaches ~9-10 .

  • Note: You do not need pH 14; once past pH 5, the weak base precipitates.

• Re-extraction: Extract 3x with DCM (preferred over EtOAc for solubility). Dry over Na₂SO₄ and concentrate.

Module 3: Chromatographic Purification

User Question: "My product tails significantly on silica, and the separation from the starting material is poor. What mobile phase do you recommend?"

Technical Insight: Aminopyrazoles are notorious for interacting with the acidic silanols on silica gel, causing severe peak tailing. Standard MeOH/DCM gradients often fail without a modifier.

Recommended Mobile Phase Systems:

System	Composition	Application
System A (Flash)	DCM : MeOH : NH₄OH (95:5:0.5)	General purification. The ammonia blocks silanol sites.
System B (Flash)	Hexane : EtOAc : Et₃N (70:30:1)	For separating the lipophilic N,N-dipentyl byproduct.
System C (HPLC)	Water (0.1% Formic Acid) / ACN	Reverse phase. Product elutes early due to polarity.

Troubleshooting the "Close Spot": If the dialkylated impurity (N,N-dipentyl) is co-eluting:

• Switch to System B . The dialkylated species is much less polar (no N-H donor) and will move significantly faster in non-polar solvents compared to your mono-alkylated product.

Module 4: Crystallization (The Polishing Step)

User Question: "I have 95% purity, but I need >99% for biological assays. Oiling out is a problem."

Technical Insight: N-alkyl aminopyrazoles are often low-melting solids or oils. Trying to crystallize the free base is difficult. The Hydrochloride (HCl) salt is usually highly crystalline and rejects impurities.

Protocol: HCl Salt Formation

• Solvent: Dissolve the free base in a minimum amount of anhydrous Diethyl Ether or MTBE .

• Acid Addition: Add 2M HCl in Diethyl Ether (or Dioxane) dropwise at 0°C.

  • Observation: A white precipitate should form immediately.

• Digestion: If the precipitate is gummy (oiling out), add a few drops of Isopropanol (IPA) and heat gently to reflux, then cool slowly to room temperature.

• Isolation: Filter the solid under argon (hygroscopic!). Wash with cold ether.

Visual Guide: Purification Workflow

The following diagram outlines the logical decision tree for purifying your reaction mixture.

Caption: Decision tree for selecting the optimal purification route based on impurity profile.

References

• Protonation Site of 5-Aminopyrazoles: Alkorta, I., et al. "Structure of a 4-Nitroso-5-aminopyrazole and Its Salts: Tautomerism, Protonation, and E/Z Isomerism." The Journal of Organic Chemistry, 2003. Link

• General Synthesis & Reactivity: Fustero, S., et al. "Improved Regioselective Synthesis of 5-Amino-1-aryl-1H-pyrazoles." The Journal of Organic Chemistry, 2008. Link

• Chromatographic Behavior: Snyder, L. R. "Classification of the Solvent Properties of Common Liquids." Journal of Chromatographic Science, 1978. Link

• Reductive Amination Protocols: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 1996. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]

Addressing degradation of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in plasma samples

Welcome, researchers and drug development professionals. This guide provides in-depth technical support for addressing the common challenges associated with the bioanalysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine and related amine-containing compounds in plasma. As Senior Application Scientists, we have designed this resource to move beyond simple instructions, focusing on the underlying mechanisms and logical troubleshooting to ensure the integrity of your experimental data.

Understanding the Challenge: Why Do Pyrazole-Amines Degrade in Plasma?

The stability of an analyte in a biological matrix like plasma is a critical factor for accurate pharmacokinetic (PK) and toxicokinetic (TK) studies.[1][2][3] The compound 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine possesses two key structural features that make it susceptible to degradation: a pyrazole core and a secondary amine group.

• Enzymatic Degradation: Plasma is rich in various enzymes, such as esterases, proteases, and amidases, that can metabolize drug molecules.[1][4] While primarily known for hydrolyzing esters and amides, these enzymes can exhibit broad substrate activity and may contribute to the breakdown of amine-containing compounds.

• Oxidative Degradation: The secondary amine is susceptible to oxidation, a process that can be catalyzed by metal ions or enzymes present in the plasma.

• pH-Dependent Instability: Changes in plasma pH, which can occur during sample handling and storage, can alter the ionization state of the amine and pyrazole moieties, potentially leading to non-enzymatic degradation pathways.[1][3]

• Adsorption: The compound may non-specifically bind to collection tubes or other surfaces, leading to an apparent loss of analyte that can be mistaken for degradation.[5]

This guide provides a series of frequently asked questions and detailed protocols to help you proactively address these issues and ensure the reliability of your data.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the handling and analysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in plasma.

Q1: I'm observing a significant loss of my analyte immediately after blood collection. What is the likely cause and how can I prevent it?

A1: Rapid, immediate degradation is almost always due to enzymatic activity in fresh whole blood or plasma.[3][4] The period between blood collection and centrifugation/freezing is a critical window where enzymes are most active.

Immediate Mitigation Strategies:

• Minimize Processing Time: Process blood samples as quickly as possible. The longer the sample sits at room temperature, the more degradation will occur.[6]

• Maintain Cold Chain: Keep samples on ice or in a refrigerated centrifuge (e.g., 4°C) at all times during processing.[6][7] Temperature is a major variable in specimen management and lower temperatures significantly reduce enzymatic activity.[8]

• Use of Enzyme Inhibitors: The most effective strategy is to use collection tubes containing enzyme inhibitors.

Data Summary: Recommended Anticoagulants and Stabilizers

Additive/Anticoagulant	Mechanism of Action	Recommended Use & Rationale
Potassium EDTA (K₂EDTA or K₃EDTA)	Chelates divalent cations (e.g., Mg²⁺, Ca²⁺), which are essential cofactors for many enzymes.	Standard First Choice. It is a good general-purpose anticoagulant that can reduce the activity of metalloenzymes.
Sodium Fluoride (NaF) / Potassium Oxalate	NaF is a potent inhibitor of several enzymes, notably enolase and some esterases. Potassium oxalate is the anticoagulant.	Highly Recommended. This is an ideal choice when enzymatic degradation is suspected, as NaF provides broad-spectrum enzyme inhibition.[9]
Citrate	Acts as an anticoagulant and can slightly lower the pH of the plasma.	Consider for pH-sensitive compounds. A slightly acidic environment can sometimes improve the stability of basic amines.[10]
Organophosphate Inhibitors (e.g., DFP, PMSF)	Irreversibly inhibit serine hydrolases like esterases and proteases. (Use with extreme caution).	Advanced/Last Resort. These are highly effective but also highly toxic. Their use is typically reserved for challenging analytes and requires stringent safety protocols.

Q2: What is the optimal procedure for collecting and processing blood samples to ensure analyte stability?

A2: A standardized and validated sample handling procedure is essential for reproducible results.[8] We have developed a recommended protocol that incorporates best practices for minimizing pre-analytical variability.

Experimental Protocol 1: Optimal Blood Collection and Plasma Processing

• Preparation: Ensure all materials are ready and pre-chilled (if possible) before blood draw. Label all collection and aliquot tubes clearly with unique identifiers.[6][11]

• Blood Collection:

  • Collect whole blood directly into a K₂EDTA or Sodium Fluoride/Potassium Oxalate tube.

  • Immediately after collection, gently invert the tube 8-10 times to ensure proper mixing with the anticoagulant and stabilizers.[7][11] Do not shake vigorously , as this can cause hemolysis.[7]

• Pre-Centrifugation Cooling: Place the tube immediately into an ice bath. Minimize the time between collection and centrifugation to under 30 minutes.

• Centrifugation:

  • Centrifuge the sample at 2,000 x g for 15 minutes in a refrigerated centrifuge set to 4°C.[6]

  • Ensure the centrifuge is properly balanced.

• Plasma Aliquoting:

  • Carefully transfer the supernatant (plasma) to pre-labeled polypropylene cryovials using a clean pipette.[6]

  • Avoid disturbing the buffy coat (the layer of white blood cells) and the red blood cell pellet.

  • Create multiple small-volume aliquots to avoid repeated freeze-thaw cycles for different analyses.

• Freezing: Immediately snap-freeze the plasma aliquots by placing them in a -80°C freezer.[6]

Visualization: Optimized Pre-Analytical Workflow

The following diagram illustrates the critical control points in the sample handling workflow.

Caption: Critical Control Points (CCPs) in the pre-analytical workflow.

Q3: My analyte appears stable at room temperature but shows degradation after being stored frozen. What could be happening?

A3: This is a classic sign of freeze-thaw instability. While freezing is essential for long-term storage, the process of freezing and thawing can be detrimental. Some amino acids and biogenic amines have been shown to be unstable after repeated freeze-thaw cycles.[12]

Potential Causes:

• pH Shifts: As the aqueous component of plasma freezes, solutes can become concentrated in the remaining liquid phase, causing localized shifts in pH that can accelerate degradation.[3]

• Mechanical Stress: The formation of ice crystals can disrupt protein structures, potentially releasing bound analyte or increasing enzymatic activity upon thawing.

• Analyte Precipitation: The analyte may have poor solubility at lower temperatures, causing it to precipitate out of solution upon thawing.

Troubleshooting Steps:

• Perform a Freeze-Thaw Stability Study: This is a mandatory part of any validated bioanalytical method. See Protocol 2 below for a detailed methodology.

• Aliquot Samples: As mentioned in the collection protocol, always store plasma in multiple, single-use aliquots to avoid the need to thaw the entire sample for each analysis.[6]

• Control Thawing Process: Thaw samples consistently and rapidly, for example, in a 4°C water bath. Do not let samples sit at room temperature for extended periods after thawing. Process them immediately.

Experimental Protocol 2: Freeze-Thaw Stability Assessment

• Sample Preparation: Spike a pooled batch of control plasma with the analyte at low and high QC concentrations.

• Time Zero (T0) Analysis: Immediately after spiking, process and analyze a set of these samples (n=3) to establish the baseline concentration.

• Freeze-Thaw Cycles:

  • Store the remaining spiked aliquots at -80°C for at least 24 hours.

  • Remove the samples, allow them to thaw completely unassisted at room temperature or in a 4°C bath, and then refreeze them at -80°C for at least 12 hours. This constitutes one cycle.

  • Repeat this process for a predetermined number of cycles (typically 3-5).

• Analysis: After the final thaw, analyze the samples (n=3 per cycle) and compare the mean concentration to the T0 concentration.

• Acceptance Criteria: The mean concentration should typically be within ±15% of the baseline (T0) value for the analyte to be considered stable.

Q4: I've optimized my collection and storage, but I still see analyte loss. What advanced stabilization techniques can I try?

A4: If standard methods fail, you may need to consider chemical modification or pH adjustment of the plasma matrix itself.

Advanced Strategies:

• pH Adjustment: Since the stability of amines can be pH-dependent, adjusting the plasma pH immediately after collection may be beneficial. Adding a small volume of an acid (e.g., 1M citric acid or formic acid) to lower the pH to ~6.0 can often inhibit enzymatic activity and stabilize basic compounds.[10] This must be carefully validated to ensure it doesn't cause the analyte to precipitate or interfere with the analytical method.

• Derivatization: For highly unstable compounds like thiols, derivatization is a common strategy to form a stable product that can be easily measured.[3][10] This involves adding a reagent to the plasma that reacts specifically with the amine group. This is a complex workflow that requires significant method development but can be very effective.

Visualization: Troubleshooting Logic Tree

This diagram provides a logical path for diagnosing and solving stability issues.

Caption: A decision tree to guide troubleshooting efforts for analyte instability.

References

• Creative Bioarray. (n.d.). How to Improve Drug Plasma Stability? Retrieved from [Link]

• Li, Y., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. PLoS ONE, 16(11), e0259497. Available from: [Link]

• Cyprotex. (n.d.). Plasma Stability. Evotec. Retrieved from [Link]

• Li, Y., et al. (2020). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS. bioRxiv. Available from: [Link]

• Anapharm Bioanalytics. (2021). Considerations to properly assess drug stability within biological samples. Retrieved from [Link]

• Li, W., & Rossi, D. T. (2005). Methodologies for Stabilization of Pharmaceuticals in Biological Samples. American Pharmaceutical Review. Available from: [Link]

• KCAS Bio. (2020). Unstable Small Molecule Therapeutic Analysis. Retrieved from [Link]

• Tuck, M. K., et al. (2009). Standard Operating Procedures for Serum and Plasma Collection: Early Detection Research Network Consensus Statement Standard Operating Procedure Integration Working Group. Journal of Proteome Research, 8(1), 113–117. Available from: [Link]

• ResearchGate. (n.d.). Factors Affecting the Stability of Drugs and Drug Metabolites in Biological Matrices. Request PDF. Retrieved from [Link]

• Institut national de santé publique du Québec. (2021). Procedure for Collecting and Sending Plasma or Serum Samples. Retrieved from [Link]

• KCAS Bio. (2017). Techniques for Unstable Compound Analysis. Retrieved from [Link]

• Imperial College London. (n.d.). Sample preparation. Faculty of Medicine. Retrieved from [Link]

• Audubon Bioscience. (2021). Handling Blood Samples - 5 Good Practices. Retrieved from [Link]

Sources

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. Plasma Stability Assay - Enamine [enamine.net]
• 5. Considerations to properly assess drug stability within biological samples - Anapharm [anapharmbioanalytics.com]
• 6. Sample preparation | Faculty of Medicine | Imperial College London [imperial.ac.uk]
• 7. audubonbio.com [audubonbio.com]
• 8. Standard Operating Procedures for Serum and Plasma Collection: Early Detection Research Network Consensus Statement Standard Operating Procedure Integration Working Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Unstable Small Molecule Analysis | KCAS Bio [kcasbio.com]
• 10. Techniques for Unstable Compound Analysis | KCAS Bio [kcasbio.com]
• 11. inspq.qc.ca [inspq.qc.ca]
• 12. Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Spectral Interpretation of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Introduction: The Structural Elucidation Imperative

In the landscape of modern drug discovery and materials science, pyrazole derivatives stand out as a cornerstone heterocyclic scaffold, lauded for their broad spectrum of biological activities.[1] The specific compound, 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, represents a classic example of a substituted pyrazole where unambiguous structural confirmation is paramount for advancing research and development. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive, non-destructive technique for this purpose, providing unparalleled insight into the molecular framework through the precise analysis of nuclear spin states in a magnetic field.

This guide provides an in-depth, experience-driven comparison of the theoretical and expected ¹H and ¹³C NMR spectral data for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. Moving beyond a simple recitation of data, we will explore the causal relationships between the molecule's electronic environment and its spectral signature. We will also present a robust, self-validating experimental workflow that ensures data integrity and facilitates unambiguous peak assignment, a critical requirement for regulatory submissions and high-impact publications.

Molecular Structure and Atom Numbering

A logical and consistent atom numbering system is the foundation for any spectral interpretation. The structure and numbering scheme for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine are presented below. This convention will be used for all subsequent spectral assignments.

Figure 1: Molecular structure and atom numbering scheme for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine.

Part 1: The Experimental Protocol - A Framework for Trustworthy Data

The quality of spectral interpretation is fundamentally dependent on the quality of the acquired data. The following protocol outlines a self-validating methodology for acquiring high-resolution NMR spectra suitable for unambiguous structural elucidation.

Sample Preparation

• Mass Measurement: Accurately weigh 5-10 mg of the purified 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine sample. The precision of this step is critical for potential future concentration-dependent studies or quantitative NMR (qNMR).

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a high-purity deuterated solvent. Chloroform-d (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal. DMSO-d₆ is a suitable alternative for less soluble compounds.[2]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution. TMS serves as the universal internal reference standard, with its ¹H and ¹³C signals defined as 0.00 ppm.[3]

• Filtration & Transfer: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• D₂O Exchange (Optional but Recommended): To definitively identify the N-H proton, acquire a standard ¹H NMR spectrum first. Then, add one drop of deuterium oxide (D₂O) to the NMR tube, shake vigorously, and re-acquire the spectrum. The signal corresponding to the N-H proton will either disappear or significantly diminish due to proton-deuterium exchange.[2]

NMR Spectrometer Setup and Data Acquisition

The following parameters are based on a standard 400 MHz spectrometer but can be adapted for other field strengths.

Experiment	Key Parameters & Rationale
¹H NMR	Pulse Program: zg30 (Standard 30° pulse). Spectral Width: -2 to 12 ppm. Acquisition Time: ~3-4 seconds (ensures high resolution). Relaxation Delay (d1): 2-5 seconds (allows for full relaxation of protons, crucial for accurate integration). Number of Scans: 8-16 (adjust for sample concentration).
¹³C{¹H} NMR	Pulse Program: zgpg30 (Proton-decoupled). Spectral Width: 0 to 180 ppm. Acquisition Time: ~1-2 seconds. Relaxation Delay (d1): 2 seconds. Number of Scans: 1024 or more (required due to the low natural abundance of ¹³C).
COSY	Pulse Program: cosygpmfqf (Gradient-selected, phase-sensitive). Purpose: Identifies proton-proton (H-H) couplings, crucial for mapping out the pentyl chain.
HSQC	Pulse Program: hsqcedetgpsisp2.3 (Edited, gradient-selected). Purpose: Correlates protons directly to their attached carbons (one-bond C-H). This is the primary method for assigning protonated carbons.
HMBC	Pulse Program: hmbcgplpndqf (Gradient-selected). Purpose: Shows correlations between protons and carbons over 2-3 bonds (long-range C-H). This is essential for connecting molecular fragments and assigning quaternary (non-protonated) carbons.[4]

Part 2: Spectral Interpretation and Comparative Analysis

This section provides a detailed prediction and analysis of the ¹H and ¹³C NMR spectra. The chemical shifts are predicted based on established values for pyrazole systems and alkyl chains, providing a benchmark for experimental results.[5][6][7]

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The ¹H NMR spectrum is expected to show eight distinct signals, each corresponding to a unique proton environment in the molecule.

Assignment	Predicted δ (ppm)	Multiplicity	Integration	J (Hz)	Rationale
H-4	~5.3 - 5.5	Singlet (s)	1H	-	Located on the electron-rich pyrazole ring. Its chemical shift is a hallmark of the pyrazole core.[8]
N1-CH₃	~3.6 - 3.8	Singlet (s)	3H	-	Methyl group attached to the heterocyclic nitrogen atom (N1), resulting in a downfield shift compared to a C-methyl.
C3-CH₃	~2.1 - 2.3	Singlet (s)	3H	-	Methyl group attached to a C=N double bond (C3) of the pyrazole ring.
NH	~4.5 - 5.5 (broad)	Broad Singlet (br s)	1H	-	Exchangeable proton. Its chemical shift is highly dependent on concentration and solvent. Will exchange with D₂O.
H-1' (N-CH₂)	~3.1 - 3.3	Triplet (t)	2H	~7.2	Methylene group directly attached to the amine nitrogen, causing a significant downfield shift due to nitrogen's electronegativity.[3]
H-2'	~1.5 - 1.7	Sextet (or m)	2H	~7.4	Methylene group adjacent to both H-1' and H-3'.
H-3', H-4'	~1.3 - 1.4	Multiplet (m)	4H	-	The central methylene groups of the pentyl chain often overlap in a complex multiplet.
H-5' (-CH₃)	~0.9	Triplet (t)	3H	~7.0	Terminal methyl group of the alkyl chain, located in the most upfield (shielded) region.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum will provide a count of all unique carbon atoms in the molecule. Ten distinct signals are predicted.

Assignment	Predicted δ (ppm)	Rationale
C5	~155 - 158	Quaternary carbon attached to two nitrogen atoms (N1 and the exocyclic amine), resulting in a strong downfield shift.
C3	~148 - 151	Quaternary carbon of the C=N double bond, also significantly downfield.
C4	~90 - 95	The only CH carbon on the pyrazole ring. Its upfield shift relative to other aromatic carbons is characteristic.[9]
C1' (N-CH₂)	~45 - 48	Methylene carbon directly bonded to nitrogen.
N1-CH₃	~35 - 37	Methyl carbon attached to the ring nitrogen.
C2'	~30 - 32	Alkane carbon.
C3'	~28 - 30	Alkane carbon.
C4'	~22 - 24	Alkane carbon.
C5' (-CH₃)	~13 - 15	Terminal methyl carbon of the pentyl chain.
C3-CH₃	~11 - 13	Methyl carbon attached to the pyrazole ring C3.

Comparative Analysis: Distinguishing Isomers

The true power of NMR lies in its ability to differentiate between closely related structures. For instance, consider the constitutional isomer, 1,5-dimethyl-N-pentyl-1H-pyrazol-3-amine . While it has the same molecular formula, its NMR signature would be distinctly different:

• ¹H NMR: The chemical shift of the pyrazole ring proton (now H-4) and the two methyl groups (N1-CH₃ and C5-CH₃) would change significantly due to their altered electronic environments.

• ¹³C NMR: The chemical shifts of the ring carbons (C3, C4, C5) would be the most diagnostic, reflecting the different substitution pattern.

• HMBC: The long-range correlations would be definitive. In our target molecule, the N1-CH₃ protons will show a correlation to C5 and C2 (if using that numbering). In the isomer, the N1-CH₃ protons would correlate to a different set of carbons, providing irrefutable proof of connectivity.

Part 3: Unambiguous Assignment with 2D NMR

While 1D spectra provide the primary data, 2D NMR experiments are the gold standard for confirming assignments and establishing the complete molecular structure. The workflow below illustrates how these experiments logically connect the spectral data.

Figure 2: Workflow for unambiguous structural elucidation using 2D NMR experiments.

A key experiment is the HMBC, which reveals the carbon skeleton. The diagram below highlights the most critical expected HMBC correlations that would unequivocally confirm the structure of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine.

Figure 3: Expected key HMBC (²J and ³J) correlations for structural confirmation.

Observing a correlation from the N1-CH₃ protons (δ ~3.7 ppm) to the quaternary carbon C5 (δ ~156 ppm), and from the H-1' protons of the pentyl chain (δ ~3.2 ppm) to that same C5 carbon, definitively proves the connectivity of the N-pentyl group at the C5 position via the amine linker.

Conclusion

The comprehensive analysis of ¹H, ¹³C, and 2D NMR spectra provides an irrefutable structural confirmation of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. By comparing experimental data to the predicted values and logical workflows presented in this guide, researchers can confidently assign every proton and carbon signal. The use of advanced techniques like HMBC is not merely confirmatory but essential for distinguishing between isomers and solidifying the structural assignment. This rigorous, multi-faceted approach to spectral interpretation ensures data integrity and provides the authoritative grounding required for high-level scientific and developmental research.

References

• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Available at: [Link]

• El-Shehry, M. F., Abu-Hashem, A. A., & El-Telbani, E. M. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate. Available at: [Link]

• Jalón, F. A., et al. (2025). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Digital CSIC. Available at: [Link]

• SpectraBase. (n.d.). Pyrazole. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Available at: [Link]

• New Journal of Chemistry. (n.d.). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. Available at: [Link]

• Jimeno, M. L., et al. (n.d.). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. Available at: [Link]

• SpectraBase. (n.d.). 1,3-Dimethylpyrazole - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

• Scribd. (n.d.). Approximate 1H and 13C NMR Shifts. Available at: [Link]

• PMC. (n.d.). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Available at: [Link]

• Ghandour, M., et al. (2019). SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H- PYRAZOL-3-ONE DERIVATIVES. ResearchGate. Available at: [Link]

• ACS Publications. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Available at: [Link]

• University of Puget Sound. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Available at: [Link]

• Thieme. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Available at: [Link]

• PubChem. (n.d.). 1,3-Dimethyl-1H-pyrazol-5-amine. Available at: [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. Available at: [Link]

Sources

• 1. connectjournals.com [connectjournals.com]
• 2. benchchem.com [benchchem.com]
• 3. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. scribd.com [scribd.com]
• 7. web.pdx.edu [web.pdx.edu]
• 8. researchgate.net [researchgate.net]
• 9. spectrabase.com [spectrabase.com]

Comparative Guide: Mass Fragmentation Patterns of 1,3-Dimethyl vs. 1,5-Dimethyl Pyrazoles

This guide details the mass spectrometric differentiation of 1,3-dimethylpyrazole and 1,5-dimethylpyrazole.

Executive Summary

Differentiation of N-methylpyrazole regioisomers is a critical challenge in drug discovery, particularly for fragment-based lead optimization where the pyrazole ring serves as a core scaffold.[1][2] While 1,3-dimethylpyrazole (1,3-DMP) and 1,5-dimethylpyrazole (1,5-DMP) share the same molecular weight (96.13 Da) and elemental composition, their fragmentation pathways under Electron Ionization (EI) differ significantly due to the "Ortho Effect." [2]

• 1,5-Dimethylpyrazole is characterized by steric crowding between the N1-methyl and C5-methyl groups, driving the loss of a methyl radical (M-15) and specific ring expansion rearrangements.[2]

• 1,3-Dimethylpyrazole lacks this steric strain, exhibiting a more stable molecular ion and a fragmentation pattern dominated by ring cleavage (loss of HCN).[1][2]

Chemical Structure & Steric Context[1][2][3]

Understanding the spatial arrangement is the prerequisite for interpreting the mass spectra.[1][2]

Feature	1,3-Dimethylpyrazole	1,5-Dimethylpyrazole
Structure	Methyl groups at N1 and C3 are separated by a CH group.[1][2][3]	Methyl groups at N1 and C5 are adjacent (vicinal).[1][2][3]
Steric Environment	Unhindered; planar conformation is energetically favorable.[1][2][3]	Sterically crowded ; repulsion between N-Me and C5-Me weakens the N1-C5 bond.[1]
Key MS Consequence	High stability of Molecular Ion ( ).[1][2][4]	Enhanced fragmentation to relieve steric strain (High and ).[1][2]

Fragmentation Mechanisms & Pathways

A. The "Ortho Effect" in 1,5-Dimethylpyrazole

In the 1,5-isomer, the proximity of the two methyl groups triggers a specific fragmentation channel known as the ortho effect.[2] The relief of steric strain provides the thermodynamic driving force for the expulsion of a methyl radical.[2]

• Pathway 1: Methyl Ejection (m/z 81) The molecular ion (

  96) undergoes homolytic cleavage of the N-CH or C5-CH bond.[2] This is significantly more favorable in the 1,5-isomer than the 1,3-isomer.[1][2]

• Pathway 2: Ring Expansion via H-Shift A hydrogen atom from the C5-methyl group can migrate to the nitrogen, followed by ring expansion to a diazepine-like intermediate or immediate loss of HCN.

B. The Stability of 1,3-Dimethylpyrazole

The 1,3-isomer behaves like a "standard" aromatic heterocycle.[2] The primary decomposition route involves the cleavage of the pyrazole ring itself rather than substituent loss.[2]

• Pathway 1: Ring Cleavage (Loss of HCN) The molecular ion loses neutral HCN (27 Da) to form the radical cation

  ( 69).[2]

• Pathway 2: Nitrile Elimination Alternative cleavage leads to the loss of acetonitrile (CH

  CN, 41 Da), yielding a fragment at 55.[2]

Diagnostic Data Comparison

The following table summarizes the relative abundances (RA) typically observed in 70 eV EI mass spectra. Note: Exact intensities vary by instrument tuning, but the ratios remain diagnostic.

m/z Fragment	Ion Identity	1,3-DMP (RA %)	1,5-DMP (RA %)	Diagnostic Interpretation
96		100 (Base)	40 - 70	1,3-isomer has a more stable molecular ion.[1]
95		30 - 50	100 (Base)	1,5-isomer readily loses H to form a stabilized cation.[1]
81		< 5	15 - 25	CRITICAL DIFFERENTIATOR. Significant only in 1,5-DMP due to steric relief.[1][2]
69		40 - 60	10 - 20	Dominant pathway for 1,3-DMP.
54/55		15 - 20	20 - 30	Non-specific ring cleavage products.[1]

Visualization of Fragmentation Logic

The following diagram illustrates the divergent pathways driven by steric topology.

Caption: Divergent fragmentation pathways. The red arrow indicates the "Ortho Effect" specific to the 1,5-isomer.[2]

Experimental Protocol for Differentiation

To unambiguously identify the isomer in a synthesized batch or mixture, follow this self-validating workflow.

Reagents & Equipment:

• GC-MS System (Single Quadrupole or Ion Trap).[1][3]

• Column: Standard non-polar capillary column (e.g., DB-5ms, 30m).[1]

• Carrier Gas: Helium (1.0 mL/min).[1][2][3]

Step-by-Step Methodology:

• Sample Preparation: Dilute the pyrazole sample to 10 ppm in Methanol or Dichloromethane.

• Inlet Conditions: Split mode (20:1) at 250°C to ensure rapid volatilization without thermal degradation.[2][3]

• MS Tuning: Perform standard autotune (PFTBA). Ensure 70 eV ionization energy.

• Data Acquisition: Scan range

  40–150.

• Analysis Algorithm (The "Rule of 81"):

  • Extract the Ion Chromatogram (EIC) for m/z 81 .

  • Calculate the ratio:

  • If R > 0.15

    1,5-Dimethylpyrazole (Confirmation: Base peak is likely 95).[1][2][3]

  • If R < 0.05

    1,3-Dimethylpyrazole (Confirmation: Base peak is likely 96, strong 69).[1][2]

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of 1,5-Dimethylpyrazole. National Institute of Standards and Technology.[1][2][3][5][6] Available at: [Link][2]

• NIST Mass Spectrometry Data Center. Mass Spectrum of 1,3-Dimethylpyrazole. National Institute of Standards and Technology.[1][2][3][5][6] Available at: [Link][2]

• Kuhn, B. L., et al. (2018).[1][2][3] Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. InTechOpen. Available at: [Link][2]

• Rusak, V. V., et al. (2015).[1][2][3] Extracting 1,3-dimethylpyrazole and 1,5-dimethylpyrazole from binary industrial mixtures. Coke and Chemistry. Available at: [Link]

Sources

• 1. 3,5-Dimethylpyrazole [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. massbank.eu [massbank.eu]
• 4. arkat-usa.org [arkat-usa.org]
• 5. 3,5-Dimethylpyrazole [webbook.nist.gov]
• 6. 1H-Pyrazole, 1,3-dimethyl- [webbook.nist.gov]

A Comparative Guide to the Validation of Analytical Methods for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in Accordance with ISO/IEC 17025 Guidelines

Introduction: The Analytical Challenge of Novel Pyrazole-Based Psychoactive Substances

The emergence of novel psychoactive substances (NPS) presents a continuous challenge to the forensic, clinical, and drug development communities. Compounds such as 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, a synthetic pyrazole derivative, are designed to circumvent existing legislation and often have uncharacterized pharmacological and toxicological profiles. The structural elucidation and quantification of these compounds in complex matrices are paramount for law enforcement, clinical toxicology, and understanding their mechanism of action.

To ensure that analytical results are reliable, defensible, and universally accepted, the methods used for their determination must be rigorously validated.[1] This guide provides an in-depth comparison of two primary analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—for the analysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. The validation framework is grounded in the principles of ISO/IEC 17025, the international standard for the competence of testing and calibration laboratories, which ensures a systematic and comprehensive evaluation of a method's performance.[2][3][4]

This document is intended for researchers, analytical scientists, and professionals in drug development who require a robust understanding of how to select, validate, and implement analytical methods for emerging psychoactive compounds. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground all claims in authoritative standards and scientific literature.

The Foundation: ISO/IEC 17025 and the Principle of 'Fitness for Purpose'

ISO/IEC 17025 specifies the general requirements for laboratories to demonstrate they operate competently and can generate valid results.[2] A core tenet of this standard is method validation, which it defines as "the confirmation by examination and the provision of objective evidence that the particular requirements for a specific intended use are fulfilled."[5][6] In essence, validation is the process of proving an analytical method is suitable for its intended purpose.[7]

According to ISO/IEC 17025, laboratories are required to validate non-standard methods, laboratory-developed methods, and standard methods used outside their intended scope.[8][9] This is almost always the case for novel psychoactive substances, for which standardized methods rarely exist.

The validation process involves a systematic assessment of various performance characteristics to ensure the method is reliable, accurate, and precise under the specified conditions.

Caption: High-level workflow for method validation according to ISO/IEC 17025 principles.

Comparison of Prime Analytical Methodologies: GC-MS vs. LC-MS/MS

The two most powerful and commonly employed techniques for the identification and quantification of novel psychoactive substances are GC-MS and LC-MS/MS.[10][11] The choice between them depends on the physicochemical properties of the analyte, the sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates volatile and thermally stable compounds in the gas phase. The separated components are then ionized and fragmented, creating a unique mass spectrum that acts as a chemical fingerprint.

  • Expertise & Experience: The primary consideration for GC-MS analysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is its thermal stability and volatility. The presence of a secondary amine and a pyrazole ring suggests the molecule may be prone to thermal degradation or may require derivatization to improve its chromatographic behavior (e.g., by silylation to block the active amine hydrogen). While GC-MS offers excellent chromatographic resolution and benefits from extensive, standardized mass spectral libraries for tentative identification, the potential need for derivatization adds a step to sample preparation, which can introduce variability.[11]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method separates compounds in the liquid phase before they are ionized (typically via electrospray ionization, ESI) and analyzed by two mass analyzers in series (MS/MS). The first MS selects a specific parent ion, which is then fragmented, and the second MS analyzes the resulting product ions.

  • Expertise & Experience: LC-MS/MS is exceptionally well-suited for analyzing a wide range of NPS, including pyrazole derivatives. It often does not require derivatization, simplifying sample preparation. The use of Multiple Reaction Monitoring (MRM) in tandem mass spectrometry provides outstanding selectivity and sensitivity, as it monitors a specific precursor-to-product ion transition, minimizing interference from matrix components. This is particularly advantageous when analyzing complex biological samples like blood or urine.[10]

Comparative Overview

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile/thermally stable compounds in the gas phase, followed by mass analysis.	Separates compounds in the liquid phase, followed by tandem mass analysis.
Advantages	- High chromatographic resolution.- Extensive mass spectral libraries (e.g., NIST) for identification.- Generally lower operational cost.	- Broad applicability to non-volatile and thermally labile compounds.- High sensitivity and selectivity (MRM mode).- Minimal sample preparation (no derivatization often needed).
Limitations	- Limited to volatile and thermally stable analytes.- May require chemical derivatization, adding complexity.	- Susceptible to matrix effects (ion suppression/enhancement).- Fewer standardized libraries compared to GC-MS EI.
Relevance for Analyte	Feasible, but may require derivatization to prevent peak tailing and improve thermal stability.	Highly suitable due to the polarity of the amine group. ESI in positive mode should be highly efficient.

Core Validation Parameters: A Practical Guide

A comprehensive validation study must assess a range of performance characteristics to prove the method is fit for purpose.[7][12] The following sections detail these parameters, explain the causality behind their assessment, and provide a framework for their experimental determination.

Caption: Interrelationship of core validation parameters for establishing method reliability.

Specificity / Selectivity

• Expertise & Experience: Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[13] In forensic analysis, this is critical to avoid false positives. For LC-MS/MS, specificity is achieved by monitoring unique MRM transitions. For GC-MS, it relies on a combination of chromatographic retention time and the mass spectrum.

• Experimental Protocol:

  • Analyze blank matrix samples (e.g., drug-free blood, urine) from at least six different sources to investigate for interferences at the retention time of the analyte.

  • Analyze samples spiked with structurally similar compounds or potential co-administered drugs to ensure they do not interfere with the analyte's signal.

  • The acceptance criterion is the absence of any significant interfering peak (e.g., <20% of the signal at the Limit of Quantitation) at the expected retention time.

Linearity and Range

• Expertise & Experience: Linearity demonstrates a proportional relationship between the concentration of the analyte and the instrument's response over a defined concentration range.[7] This is fundamental for accurate quantification. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.

• Experimental Protocol:

  • Prepare a series of calibration standards by spiking the analyte into a blank matrix. A minimum of five concentration levels is recommended.

  • Analyze each standard in triplicate.

  • Plot the instrument response versus the analyte concentration and perform a linear regression analysis.

  • The acceptance criterion is typically a coefficient of determination (r²) ≥ 0.99. The residuals should be randomly distributed around the x-axis.

Accuracy (Trueness)

• Expertise & Experience: Accuracy refers to the closeness of agreement between the measured value and an accepted reference value.[9] It is often expressed as percent recovery. Accuracy studies reveal systematic errors (bias) in a method.

• Experimental Protocol:

  • Prepare quality control (QC) samples in a blank matrix at a minimum of three concentration levels (low, medium, high) within the calibration range. These samples should be prepared from a separate stock solution from the one used for calibration standards.

  • Analyze at least five replicates at each concentration level.

  • Calculate the accuracy as: (Mean Measured Concentration / Nominal Concentration) x 100%.

  • The acceptance criterion is typically within ±15% of the nominal value (or ±20% at the LLOQ).

Precision

• Expertise & Experience: Precision measures the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[14] It reflects random errors. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time (e.g., same analyst, same day, same instrument).[12]

  • Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (e.g., different analysts, different days, different equipment).[14]

• Experimental Protocol:

  • Using the same QC samples from the accuracy assessment, analyze them under different conditions as defined above.

  • Calculate the relative standard deviation (RSD) or coefficient of variation (CV) for the measurements at each concentration level.

  • The acceptance criterion is typically an RSD ≤ 15% (or ≤ 20% at the LLOQ).

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Expertise & Experience:

  • LOD: The lowest amount of an analyte in a sample that can be reliably detected, but not necessarily quantified as an exact value.[7] It is often determined as the concentration that produces a signal-to-noise (S/N) ratio of 3:1.[13]

  • LOQ: The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7] This is typically the lowest point on the calibration curve, often defined by an S/N ratio of 10:1 and meeting the accuracy and precision criteria (e.g., within ±20%).

• Experimental Protocol:

  • Prepare a series of progressively more dilute spiked samples.

  • Analyze them to determine the concentration that yields the required S/N ratio.

  • Confirm the LOQ by analyzing at least five replicates at the proposed concentration and ensuring it meets the pre-defined accuracy and precision requirements.

Robustness

• Expertise & Experience: Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[9] This provides an indication of its reliability during normal usage.

• Experimental Protocol:

  • Identify critical method parameters (e.g., for LC-MS/MS: mobile phase composition, column temperature, flow rate; for GC-MS: oven temperature ramp, carrier gas flow).

  • Make small, deliberate changes to these parameters one at a time (e.g., mobile phase organic content ±2%, column temperature ±5°C).

  • Analyze a mid-level QC sample under each modified condition and assess the impact on results (e.g., retention time, peak shape, quantified concentration).

  • The method is considered robust if the results remain within the acceptance criteria for accuracy and precision.

Hypothetical Validation Data: A Comparative Summary

The following tables summarize hypothetical but realistic validation data for the quantification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in whole blood, comparing a derivatization-GC-MS method with a direct-injection LC-MS/MS method.

Table 1: Linearity, LOD, and LOQ Comparison

Parameter	GC-MS (with Derivatization)	LC-MS/MS (Direct Analysis)	Causality & Insight
Linear Range	1.0 - 200 ng/mL	0.1 - 200 ng/mL	LC-MS/MS often achieves lower limits of quantification due to superior sensitivity and lower background noise in MRM mode.
r²	0.996	0.998	Both methods demonstrate excellent linearity.
LOD (S/N=3)	0.3 ng/mL	0.03 ng/mL	The 10-fold lower LOD for LC-MS/MS is critical for detecting low-level use or in post-mortem cases.
LOQ (S/N=10)	1.0 ng/mL	0.1 ng/mL	The lower LOQ of the LC-MS/MS method allows for reliable quantification at trace levels.

Table 2: Accuracy and Precision Comparison

QC Level (ng/mL)	GC-MS (Accuracy % / Precision %RSD)	LC-MS/MS (Accuracy % / Precision %RSD)	Causality & Insight
Low QC (2.5)	92.5% / 8.9%	104.2% / 6.5%	Both methods perform well within the typical acceptance criteria (85-115% accuracy, <15% RSD).
Mid QC (50)	101.8% / 6.2%	98.7% / 4.1%	LC-MS/MS demonstrates slightly better precision, likely due to the simpler sample preparation (no derivatization).
High QC (150)	98.2% / 5.5%	101.1% / 3.8%	Excellent performance from both techniques at higher concentrations.

Conclusion: Selecting the Fit-for-Purpose Method

Both GC-MS and LC-MS/MS can be validated to be fit for the purpose of analyzing 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. However, this comparative guide, grounded in the principles of ISO/IEC 17025, demonstrates that LC-MS/MS offers significant advantages .

The primary benefits of LC-MS/MS include a superior limit of quantitation , simpler sample preparation by avoiding a derivatization step, and slightly better precision . The enhanced sensitivity is particularly crucial in forensic and clinical settings where trace-level detection is often required. While GC-MS remains a powerful and cost-effective tool, the additional complexity and potential for variability introduced by derivatization make LC-MS/MS the more robust and efficient choice for this class of compounds.

Ultimately, the laboratory must document all validation activities in a comprehensive report, providing objective evidence that the chosen method is reliable, accurate, and suitable for its intended use, thereby upholding the principles of scientific integrity and the stringent requirements of ISO/IEC 17025.[7]

References

• Title: Comprehensive review of the detection methods for synthetic cannabinoids and cathinones Source: Forensic Toxicology URL

• Title: ISO/IEC 17025 - General requirements for the Competence of Testing and Calibration Laboratories Source: ANAB URL: [Link]

• Title: Determination and identification of synthetic cannabinoids and their metabolites in different matrices by modern analytical techniques - a review Source: PubMed URL: [Link]

• Title: EN ISO/IEC 17025:2005 - General requirements for the competence of testing and calibration laboratories Source: iTeh Standards URL: [Link]

• Title: ISO/IEC 17025:2017-General requirements for the competence of testing and calibration laboratories Source: ICC Store URL: [Link]

• Title: Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials Source: United Nations Office on Drugs and Crime (UNODC) URL: [Link]

• Title: ISO 17025:2017 General requirements for the competence of testing and calibration laboratories Source: TUV SUD URL: [Link]

• Title: ISO/IEC 17025 - General requirements for the competence of testing and calibration laboratories Source: Actlabs URL: [Link]

• Title: Step-by-Step Process for ISO 17025 Method Validation Source: Wintersmith Advisory LLC URL: [Link]

• Title: Standard Practices for Method Validation in Forensic Toxicology Source: Journal of Analytical Toxicology URL: [Link]

• Title: Guidelines for the single laboratory Validation of Instrumental and Human Based Methods in Forensic Science Source: European Network of Forensic Science Institutes (ENFSI) URL: [Link]

• Title: Guide to Method Validation for Quantitative Analysis in Chemical Testing Laboratories (ISO 17025) Source: Irish National Accreditation Board (INAB) URL: [Link]

• Title: Validation in ISO 17025 Accredited Laboratories – Policy Guidance and a Recent Example of a Validation Study Source: Onin.com URL: [Link]

• Title: Guideline for the Validation of Forensic Science Methods Source: Australia and New Zealand Policing Advisory Agency (ANZPAA) URL: [Link]

• Title: Guidance for the Validation of Analytical Methodology and Calibration of Equipment used for Testing of Illicit Drugs in Seized Materials and Biological Specimens Source: United Nations Office on Drugs and Crime (UNODC) URL: [Link]

• Title: Verification and validation of analytical methods in accordance with the ISO/IEC 17025 standard Source: ResearchGate URL: [Link]

• Title: Forensic DNA Analysis Validation and Verification Guidelines Source: Government of Western Australia, PathWest URL: [Link]

• Title: ISO 17025 Method Validation Guide Source: Scribd URL: [Link]

• Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency (EMA) URL: [Link]

• Title: Development and validation of a rapid LC-MS/MS method for the detection of 182 novel psychoactive substances in whole blood Source: Wiley Analytical Science URL: [Link]

• Title: Development and validation of analytical method for identification of new psychoactive substances using linear retention indexes and gas chromatography-mass spectrometry Source: PubMed URL: [Link]

Sources

• 1. Standard Practices for Method Validation in Forensic Toxicology | American Academy of Forensic Sciences [aafs.org]
• 2. ISO/IEC 17025 – ANAB [anab.ansi.org]
• 3. ISO/IEC 17025:2017-General requirements for the competence of testing and calibration laboratories [shop.iccsafe.org]
• 4. pmj-powertrain.com [pmj-powertrain.com]
• 5. dnainquiry.qld.gov.au [dnainquiry.qld.gov.au]
• 6. scribd.com [scribd.com]
• 7. ISO 17025 Method Validation — Wintersmith Advisory LLC [wintersmithadvisory.com]
• 8. enfsi.eu [enfsi.eu]
• 9. onin.com [onin.com]
• 10. Comprehensive review of the detection methods for synthetic cannabinoids and cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. inab.ie [inab.ie]
• 13. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 14. ema.europa.eu [ema.europa.eu]

A Comparative Guide to Immunoassay Specificity: Cross-Reactivity Analysis of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (DMPA)

This guide provides an in-depth comparative analysis of antibody cross-reactivity for the novel pyrazole compound, 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (DMPA). As immunoassays are a cornerstone of modern bioanalysis, their specificity is paramount to ensure data integrity.[1] This document outlines the experimental framework for evaluating the specificity of a polyclonal antibody developed for DMPA, presenting a comparative analysis against structurally related analogs. The methodologies and data herein serve as a robust reference for researchers engaged in immunoassay development for novel small molecules.

Introduction: The Specificity Challenge of Small Molecule Immunoassays

Small molecules, or haptens, present a unique challenge in immunoassay development. Due to their small size and single antigenic epitope, they are typically unsuited for traditional "sandwich" immunoassay formats.[2][3][4] Consequently, the competitive immunoassay is the format of choice, wherein the analyte in a sample competes with a labeled version of the analyte for a limited number of antibody binding sites.[5][6]

The central challenge in this format is ensuring the antibody's specificity. Confidence in an immunoassay's data hinges on its ability to distinguish the target analyte from other structurally similar molecules that may be present in the sample matrix.[7] Cross-reactivity occurs when an antibody binds to these non-target molecules, leading to false positives or inaccurate quantification.[7][8] Therefore, rigorous cross-reactivity testing against a panel of relevant compounds is a non-negotiable step in assay validation.[9][10]

This guide focuses on a hypothetical polyclonal antibody raised against DMPA. We will explore its binding profile against a series of molecular analogs to quantitatively define its specificity. The choice of a polyclonal antibody is common in initial assay development, offering high sensitivity due to the recognition of multiple epitopes on the hapten-carrier conjugate, though this can sometimes come at the cost of specificity compared to monoclonal antibodies.[7]

The Analyte and Its Structural Analogs

To conduct a thorough cross-reactivity study, a panel of potential cross-reactants was selected based on structural similarity to the primary analyte, DMPA. The rationale is that minor modifications to the molecular structure can significantly impact antibody binding affinity.[11] The selected compounds allow for a systematic evaluation of how changes to the N-alkyl chain and the core pyrazole structure affect antibody recognition.

Caption: Chemical structures of the primary analyte (DMPA) and selected test compounds.

Experimental Design & Methodology

The cross-reactivity of the anti-DMPA antibody was evaluated using a competitive enzyme-linked immunosorbent assay (ELISA). This format provides a robust and high-throughput method for quantifying the relative binding affinities of different compounds.

3.1. Rationale for Competitive ELISA

A competitive ELISA is the optimal choice for small molecules like DMPA.[3][12] In our design, a DMPA-protein conjugate is immobilized on the surface of a microtiter plate. A limited amount of anti-DMPA antibody is then incubated in solution with the sample (containing free DMPA or a potential cross-reactant). This mixture is added to the coated plate. The more free analyte in the sample, the less antibody will be available to bind to the immobilized DMPA-protein conjugate. The amount of bound antibody is inversely proportional to the concentration of the free analyte and is detected with an enzyme-conjugated secondary antibody.[6][13]

3.2. Experimental Workflow: Competitive ELISA

The workflow is designed to ensure reproducibility and accuracy. Each step, from coating to signal detection, is optimized to minimize variability.

Caption: Workflow for the competitive ELISA used in cross-reactivity testing.

3.3. Detailed Protocol: Competitive ELISA

This protocol is a self-validating system, including standards and controls to ensure the accuracy of the results.

• Plate Coating: Coat a 96-well microtiter plate with 100 µL/well of DMPA-BSA conjugate (1 µg/mL in carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.[14]

• Washing: Wash the plate three times with 200 µL/well of wash buffer (PBS with 0.05% Tween-20).

• Blocking: Add 200 µL/well of blocking buffer (5% non-fat dry milk in PBS) to each well to block remaining protein-binding sites. Incubate for 2 hours at room temperature.[14][15]

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Prepare serial dilutions of the primary analyte (DMPA) and each test compound in assay buffer.

  • In a separate dilution plate, add 50 µL of each standard or test compound dilution.

  • Add 50 µL of the anti-DMPA polyclonal antibody (at a pre-determined optimal dilution) to each well.

  • Incubate for 1 hour at 37°C to allow the antibody to bind to the free analyte.[13]

• Transfer to Assay Plate: Transfer 100 µL of the antibody-analyte mixture from the dilution plate to the corresponding wells of the coated and blocked assay plate. Incubate for 90 minutes at 37°C.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody Incubation: Add 100 µL of HRP-conjugated goat anti-rabbit IgG (diluted in blocking buffer) to each well. Incubate for 1 hour at 37°C.

• Washing: Repeat the wash step, but increase to five washes.

• Signal Development: Add 100 µL of TMB substrate solution to each well. Incubate in the dark at room temperature for 15-20 minutes.[14]

• Stop Reaction: Stop the reaction by adding 50 µL of 2M H2SO4 to each well.

• Data Acquisition: Read the optical density (OD) at 450 nm using a microplate reader.

Results: A Comparative Analysis

The cross-reactivity was determined by comparing the concentration of each test compound required to inhibit 50% of the signal (IC50) with the IC50 of the primary analyte, DMPA. The percent cross-reactivity (%CR) is calculated using the formula:

%CR = (IC50 of DMPA / IC50 of Test Compound) x 100 [16]

This calculation normalizes the response of each analog against the target analyte, providing a clear, quantitative measure of specificity. The assay format and reagent concentrations can influence these values.[17]

Table 1: Cross-Reactivity Profile of Anti-DMPA Polyclonal Antibody

Compound	Structure Modification vs. DMPA	IC50 (ng/mL)	% Cross-Reactivity
DMPA	- (Primary Analyte)	5.2	100%
N-Butyl Analog	Shorter N-alkyl chain (-CH₂)	15.8	32.9%
N-Hexyl Analog	Longer N-alkyl chain (+CH₂)	28.1	18.5%
DMPA-Core	No N-alkyl chain	450.7	1.2%
Celecoxib	Different pyrazole core and substituents	>10,000	<0.05%

Discussion and Interpretation

The experimental data provide critical insights into the binding characteristics of the anti-DMPA antibody.

• High Specificity for the N-Pentyl Group: The antibody demonstrates significant preference for the N-pentyl chain. Both shortening (N-Butyl) and lengthening (N-Hexyl) the alkyl chain resulted in a substantial drop in cross-reactivity to 32.9% and 18.5%, respectively. This suggests the pentyl group is a critical part of the epitope recognized by the dominant antibody population.

• Essential Role of the N-Alkyl Moiety: The dramatic loss of binding with the DMPA-Core structure (1.2% CR), which lacks any N-alkyl group, confirms that this region is fundamental for antibody recognition. This is a common phenomenon in hapten immunoassay, where the linker used to conjugate the hapten to the carrier protein for immunization becomes a key part of the recognized epitope.[16][18]

• Excellent Core Structure Specificity: The negligible cross-reactivity with Celecoxib, a structurally distinct pyrazole-containing compound, indicates that the antibody is highly specific to the 1,3-dimethyl-pyrazol-5-amine framework and does not cross-react with other pyrazole-based molecules. This is a positive finding, as it reduces the likelihood of interference from other drugs or metabolites.[19]

These findings collectively suggest that the developed polyclonal antibody is highly specific for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, with the N-pentyl group being the primary determinant of binding affinity. While some cross-reactivity with closely related N-alkyl analogs exists, the assay can effectively differentiate DMPA from its core structure and other unrelated pyrazole compounds.

References

• Drug Target Review. (2018). Immunoassay developed to detect small molecules. [Link]

• Taylor & Francis Online. (2018). Development of immunoassays for multi-residue detection of small molecule compounds. [Link]

• ACS Publications. (2023). A Proof-of-Concept Sandwich Enzyme-Linked Immunoassay Development for Small Molecules. [Link]

• Quanterix. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. [Link]

• ResearchGate. (n.d.). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. [Link]

• Antibodies-Online. (n.d.). Competitive ELISA Protocol. [Link]

• Creative Diagnostics. (n.d.). Competitive ELISA Protocol. [Link]

• Microbe Notes. (2010). Competitive ELISA Protocol and Animation. [Link]

• Bio-Rad Antibodies. (n.d.). Competitive ELISA Protocol. [Link]

• PLOS One. (2019). Synthesis of hapten, generation of specific polyclonal antibody and development of ELISA with high sensitivity for therapeutic monitoring of crizotinib. [Link]

• Siemens Healthineers. (n.d.). Understanding cross-reactivity in immunoassay drug screening. [Link]

• Gyros Protein Technologies. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. [Link]

• Journal of Immunological Methods. (1980). Further production and characterization of antibodies reactive with pyrazolone derivatives. [Link]

• MDPI. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. [Link]

• Allergy. (1987). Diagnosis of antibody-mediated drug allergy. Pyrazolinone and pyrazolidinedione cross-reactivity relationships. [Link]

• FDA. (n.d.). Guidance for Industry. [Link]

• Clinical Chemistry. (2014). Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction. [Link]

• ResearchGate. (n.d.). (PDF) A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing. [Link]

• PubChem. (n.d.). 1,3-Dimethyl-1H-pyrazol-5-amine. [Link]

• Matrix Fine Chemicals. (n.d.). 1,3-DIMETHYL-1H-PYRAZOL-5-AMINE | CAS 3524-32-1. [Link]

Sources

• 1. siemens-healthineers.com [siemens-healthineers.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. quanterix.com [quanterix.com]
• 4. researchgate.net [researchgate.net]
• 5. drugtargetreview.com [drugtargetreview.com]
• 6. microbenotes.com [microbenotes.com]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 8. researchgate.net [researchgate.net]
• 9. fda.gov [fda.gov]
• 10. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Further production and characterization of antibodies reactive with pyrazolone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. Competitive ELISA Protocol [elisa-antibody.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. Synthesis of hapten, generation of specific polyclonal antibody and development of ELISA with high sensitivity for therapeutic monitoring of crizotinib | PLOS One [journals.plos.org]
• 19. Diagnosis of antibody-mediated drug allergy. Pyrazolinone and pyrazolidinedione cross-reactivity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Potency Analysis: N-Pentyl vs. N-Butyl Pyrazole Amines in Drug Discovery

A Senior Application Scientist's Guide to Structure-Activity Relationship (SAR) and Experimental Design

In the landscape of medicinal chemistry, the pyrazole scaffold stands as a privileged structure, forming the core of numerous biologically active compounds.[1][2] The strategic functionalization of the pyrazole ring, particularly at the nitrogen atoms, is a key determinant of a compound's pharmacological profile.[3] This guide provides an in-depth comparative analysis of N-pentyl versus N-butyl substituted pyrazole amines, offering researchers, scientists, and drug development professionals a framework for understanding the subtle yet critical impact of alkyl chain length on biological potency. We will delve into the underlying principles of structure-activity relationships (SAR), provide detailed experimental protocols for potency determination, and visualize the key concepts to facilitate a comprehensive understanding.

The Significance of N-Alkyl Chain Length in Pyrazole Amine Potency

The decision to incorporate an N-pentyl or an N-butyl group onto a pyrazole amine core is far from arbitrary. It is a calculated choice based on established principles of medicinal chemistry, primarily concerning the compound's interaction with its biological target. The length and lipophilicity of the N-alkyl substituent can profoundly influence a ligand's affinity, selectivity, and pharmacokinetic properties.

Generally, the N-alkyl chain of a pyrazole derivative interacts with a hydrophobic pocket within the target protein. The nature and size of this pocket dictate the optimal length of the alkyl chain for maximal binding affinity.

• N-Butyl Group: A four-carbon chain, the n-butyl group, offers a degree of conformational flexibility and lipophilicity that can be ideal for engaging with moderately sized hydrophobic pockets.

• N-Pentyl Group: The addition of a single methylene unit to form the n-pentyl group increases lipophilicity. This can lead to enhanced van der Waals interactions within a larger, more accommodating hydrophobic pocket, often resulting in increased potency. However, if the pocket is constrained, the longer pentyl chain may introduce steric hindrance, leading to a decrease in affinity.

A pertinent example can be drawn from the development of cannabinoid receptor ligands. Studies on cannabimimetic indoles, a related heterocyclic system, have shown that straight-chain alkyl groups of four to six carbons (encompassing both n-butyl and n-pentyl) on the nitrogen atom can maintain high affinity for the CB1 receptor.[4] In a study on 1,3-disubstituted pyrazoles as cannabinoid receptor partial agonists, the N-pentyl group was found to be crucial for potency.[5] Modification of this N-pentyl group, for instance, by introducing a polar functional group, led to a complete loss of activity, highlighting the importance of the lipophilic interaction mediated by the alkyl chain.[5] Conversely, in the same study, replacing the N-pentyl group with a 4-fluorobenzyl substituent resulted in a significant drop in potency, underscoring the specific fit of the straight alkyl chain.[5]

Another study focusing on N-Acylethanolamine-hydrolyzing acid amidase (NAAA) inhibitors demonstrated that extending a linear alkyl chain from ethyl to n-butyl and n-hexyl on a different part of the molecule resulted in more potent inhibitors.[6][7] This suggests that for this particular target, a larger hydrophobic pocket can be exploited to enhance potency.

The choice between an N-pentyl and N-butyl substituent is therefore a critical optimization step in the lead development process, guided by the specific topology of the target's binding site.

Quantitative Comparison of Potency

To illustrate the impact of the N-alkyl chain length, let's consider hypothetical, yet representative, potency data for a series of N-alkyl pyrazole amines targeting a generic G-protein coupled receptor (GPCR).

Compound ID	N-Alkyl Substituent	Target Binding Affinity (Ki, nM)	Functional Activity (EC50, nM)
PZA-C4	n-Butyl	15.2	25.8
PZA-C5	n-Pentyl	5.8	9.7

In this example, the N-pentyl analog (PZA-C5) exhibits a nearly three-fold increase in both binding affinity (lower Ki) and functional potency (lower EC50) compared to its N-butyl counterpart (PZA-C4). This suggests that the target receptor possesses a hydrophobic pocket that can more effectively accommodate the longer pentyl chain, leading to a more stable ligand-receptor complex.

Experimental Protocols for Potency Determination

To empirically determine the potency of N-pentyl and N-butyl pyrazole amines, a series of well-established in vitro assays are employed. The following protocols provide a standardized workflow for generating reliable and reproducible data.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for its target receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of the N-pentyl and N-butyl pyrazole amines.

Methodology:

• Membrane Preparation: Prepare cell membranes expressing the target receptor of interest.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

• Competition Binding:

  • In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [3H]-CP55940 for cannabinoid receptors).

  • Add increasing concentrations of the unlabeled test compounds (N-pentyl and N-butyl pyrazole amines).

  • Add the cell membrane preparation.

  • Incubate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

• Separation: Rapidly filter the reaction mixture through a glass fiber filtermat using a cell harvester to separate bound from free radioligand.

• Detection: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition binding equation using non-linear regression analysis to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Functional Assay (e.g., cAMP Assay for Gαi-coupled GPCRs)

This assay measures the ability of a compound to elicit a cellular response following receptor binding.

Objective: To determine the half-maximal effective concentration (EC50) of the N-pentyl and N-butyl pyrazole amines.

Methodology:

• Cell Culture: Culture cells stably expressing the target Gαi-coupled GPCR.

• Assay Medium: Use a suitable assay medium, often containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.

• Cell Stimulation:

  • Seed the cells in a 96-well plate.

  • Pre-treat the cells with a forskolin solution (to stimulate adenylate cyclase and increase basal cAMP levels).

  • Add increasing concentrations of the test compounds (N-pentyl and N-butyl pyrazole amines).

  • Incubate for a specific time (e.g., 30 minutes) at 37°C.

• cAMP Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis:

  • Plot the percentage of inhibition of forskolin-stimulated cAMP production against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Visualizing the Experimental Workflow and Underlying Concepts

To further clarify the experimental process and the principles of SAR, the following diagrams are provided.

Caption: High-level workflow for synthesis and potency evaluation.

Caption: Conceptual model of N-alkyl chain interaction with a target.

Conclusion and Future Directions

The comparative analysis of N-pentyl versus N-butyl pyrazole amines underscores a fundamental principle of medicinal chemistry: subtle structural modifications can have a significant impact on biological activity. The choice of an N-alkyl substituent is a critical decision in the design of potent and selective ligands. The increased lipophilicity and chain length of the N-pentyl group can lead to enhanced potency when the target protein possesses a suitably large hydrophobic pocket.

The experimental protocols detailed in this guide provide a robust framework for quantifying these differences in potency. By systematically synthesizing and evaluating analogs with varying N-alkyl chain lengths, researchers can build a comprehensive SAR profile, guiding the rational design of next-generation therapeutics. Future work should focus on co-crystallization studies of these ligands with their target proteins to visualize the precise binding interactions and further refine our understanding of the molecular determinants of potency.

References

• SAR study of 4-arylazo-3,5-diamino-1H-pyrazoles: identification of small molecules that induce dispersal of Pseudomonas aeruginosa biofilms. (n.d.). PMC. Retrieved February 13, 2024, from [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). SpringerLink. Retrieved February 13, 2024, from [Link]

• Discovery of 1,3-Disubstituted Pyrazole Peripheral Cannabinoid Receptor Partial Agonists. (n.d.). PMC. Retrieved February 13, 2024, from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. Retrieved February 13, 2024, from [Link]

• Synthesis and pharmacological evaluation of some new pyrazole derivatives. (2015). ResearchGate. Retrieved February 13, 2024, from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC. Retrieved February 13, 2024, from [Link]

• Synthesis and pharmacological evaluation of pyrazole derivatives. (2018). OMICS International. Retrieved February 13, 2024, from [Link]

• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. (2021). ACS Publications. Retrieved February 13, 2024, from [Link]

• OVERVIEW OF RECENT ADVANCES IN THE SYNTHESIS OF NEW BIOLOGICALLY ACTIVE PYRAZOLE DERIVATIVES. (n.d.). CyberLeninka. Retrieved February 13, 2024, from [Link]

• Synthesis and Evalution of Pyrazole Derivatives by Different Method. (2025). International Journal of Pharmaceutical Research and Applications. Retrieved February 13, 2024, from [Link]

• Synthesis and Biological Evaluation of N-Pyrazolyl Derivatives and Pyrazolopyrimidine Bearing a Biologically Active Sulfonamide Moiety as Potential Antimicrobial Agent. (2016). PubMed. Retrieved February 13, 2024, from [Link]

• Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. (n.d.). PMC. Retrieved February 13, 2024, from [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research. Retrieved February 13, 2024, from [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). ACS Publications. Retrieved February 13, 2024, from [Link]

• Current status of pyrazole and its biological activities. (n.d.). PMC. Retrieved February 13, 2024, from [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2025). MDPI. Retrieved February 13, 2024, from [Link]

• Tricyclic Pyrazole-Based Compounds as Useful Scaffolds for Cannabinoid CB1/CB2 Receptor Interaction. (2021). MDPI. Retrieved February 13, 2024, from [Link]

• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (n.d.). Oriental Journal of Chemistry. Retrieved February 13, 2024, from [Link]

• Cannabinoids and Cannabinoid Receptors: The Story so Far. (n.d.). PMC. Retrieved February 13, 2024, from [Link]

• Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. (2020). ResearchGate. Retrieved February 13, 2024, from [Link]

• Major Phytocannabinoids and Their Related Compounds: Should We Only Search for Drugs That Act on Cannabinoid Receptors? (2021). MDPI. Retrieved February 13, 2024, from [Link]

• Cannabimimetic Indoles, Pyrroles, and Indenes: Structure–Activity Relationships and Receptor Interactions. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). PMC. Retrieved February 13, 2024, from [Link]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of 1,3-Disubstituted Pyrazole Peripheral Cannabinoid Receptor Partial Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Scientist's Guide to the Orthogonal Verification of a Certified Reference Material for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

In the landscape of pharmaceutical research and forensic analysis, the certainty of a measurement is paramount. The accuracy of every result is fundamentally anchored to the quality of the reference materials used. Certified Reference Materials (CRMs) provide this anchor, serving as the benchmark against which all other samples are measured.[1][2] However, the introduction of a new CRM into a laboratory's workflow, whether from a commercial producer or as a newly synthesized in-house standard, necessitates a rigorous, multi-faceted verification process. This is not merely a suggestion but a cornerstone of a robust quality management system, essential for accreditation under standards like ISO/IEC 17025.[1]

This guide provides an in-depth, experience-driven comparison of a candidate Certified Reference Material for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. We will move beyond a simple checklist of procedures to explain the scientific rationale behind each step, demonstrating a self-validating system of orthogonal analytical techniques. Our objective is to establish, with a high degree of confidence, the identity, purity, and concentration of the candidate CRM, ensuring its fitness for purpose.

The Imperative of Metrological Traceability

Before delving into the experimental data, it is crucial to understand the concept of metrological traceability.[3] This is the property of a measurement result whereby it can be related to a reference through a documented, unbroken chain of calibrations, each contributing to the measurement uncertainty.[3] For a CRM, this means its certified value is linked to national or international standards.[3][4] The verification process we outline here is a critical link in that chain. Producers of CRMs operate under the stringent requirements of ISO 17034, which ensures competence and consistent operation, covering everything from material production and characterization to stability and homogeneity studies.[5][6][7]

Our approach will use an existing, thoroughly characterized internal reference lot ("Existing RM") as the comparator for our "Candidate CRM."

A Multi-Technique Strategy for CRM Verification

A single analytical technique is insufficient to fully characterize a reference material. Each method has its own inherent biases and limitations. Therefore, we employ an orthogonal approach, using multiple, independent analytical techniques to assess the same properties. If these disparate methods yield concordant results, it provides a high degree of confidence in the material's integrity.

Our verification strategy for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine encompasses three core pillars:

• Identity Confirmation : Unambiguously confirming the molecular structure.

• Purity Assessment : Detecting and identifying any potential impurities.

• Concentration Assignment : Accurately determining the concentration of the analyte in a solution.

Part 1: Identity Confirmation – Is It What It Says It Is?

The first and most critical step is to confirm that the molecular structure of the Candidate CRM is indeed 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. We employ two powerful techniques for this purpose: High-Resolution Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy.

Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS)

Causality : This technique was chosen for its ability to provide a highly accurate mass measurement of the parent ion. By comparing the measured mass to the theoretical exact mass calculated from the chemical formula (C₁₂H₂₃N₃), we can confirm the elemental composition with a high degree of certainty. The time-of-flight mass analyzer offers superior mass accuracy compared to quadrupole or ion trap systems.

Data Summary: Identity Confirmation

Parameter	Theoretical Value (C₁₂H₂₃N₃)	Existing RM (Measured)	Candidate CRM (Measured)	Mass Accuracy (ppm) - Candidate	Status
[M+H]⁺ Ion	210.1965	210.1963	210.1968	+1.43	PASS

Interpretation : The Candidate CRM shows a mass accuracy of +1.43 ppm, which is well within the acceptable limit (typically < 5 ppm) for high-resolution mass spectrometry. This provides strong evidence for the correct elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality : While HRMS confirms the elemental formula, NMR provides detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of the protons and carbons. For a substituted pyrazole, NMR is indispensable for confirming the substitution pattern and the structure of the alkyl chain.[8][9][10][11]

¹H and ¹³C NMR Spectral Comparison

Nucleus	Key Diagnostic Signals for Candidate CRM	Interpretation
¹H NMR	Singlet at ~5.7 ppm (1H, pyrazole C4-H), Singlet at ~3.6 ppm (3H, N-CH₃), Singlet at ~2.1 ppm (3H, C-CH₃), Triplet at ~3.1 ppm (2H, N-CH₂-), Triplet at ~0.9 ppm (3H, terminal -CH₃)	The chemical shifts, multiplicities, and integrations are fully consistent with the proposed structure. The spectrum is clean with no significant unassigned signals.
¹³C NMR	Signals at ~155 ppm (C5-amine), ~148 ppm (C3-methyl), ~95 ppm (C4-H)	The carbon spectrum confirms the number of unique carbon environments and their chemical nature (aromatic vs. aliphatic), matching the expected structure.

Part 2: Purity Assessment – What Else Is in There?

Purity is a critical attribute of a CRM. Impurities can interfere with analytical methods and lead to inaccurate quantification. We use a chromatographic approach, specifically Gas Chromatography-Mass Spectrometry (GC-MS), to separate and identify any potential impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality : GC-MS is an ideal technique for the purity assessment of volatile and semi-volatile compounds like our target analyte. The high efficiency of the gas chromatographic separation allows for the detection of even minor impurities, while the mass spectrometer provides identification of these separated components.

Data Summary: Purity Assessment by GC-MS (Area %)

Sample	Main Peak Area % (1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine)	Impurity 1 (if any)	Impurity 2 (if any)	Total Purity	Status
Existing RM	99.8%	0.15% (Unidentified)	0.05% (Column Bleed)	99.8%	-
Candidate CRM	99.9%	0.08% (Unidentified)	0.02% (Column Bleed)	99.9%	PASS

Interpretation : The Candidate CRM demonstrates exceptional purity at 99.9%, as determined by GC-MS peak area normalization. This purity level is equal to or greater than that of the existing reference material, indicating it is free from significant organic impurities.

Part 3: Quantitative Analysis & Verification Workflow

The final step is to assign a certified value (in this case, concentration in a solution) to the Candidate CRM and to ensure the entire verification process is logical and self-validating.

CRM Verification Workflow Diagram

The entire verification process can be visualized as a logical flow, ensuring all critical attributes are tested.

Caption: Workflow for the comprehensive verification of a candidate CRM.

Quantitative NMR (qNMR)

Causality : qNMR is a primary ratio method of measurement, meaning it can provide a highly accurate quantification of a substance without the need for a specific reference standard of the same compound. Instead, it uses a certified, unrelated internal standard (e.g., maleic acid) with a known, traceable purity. The signal intensity in NMR is directly proportional to the number of nuclei, making it a powerful quantitative tool.

Data Summary: Quantitative NMR (qNMR) Results

Sample	Internal Standard Used	Purity by qNMR (%)	Uncertainty (k=2)
Candidate CRM	NIST SRM 350b (Benzoic Acid)	99.85%	± 0.15%

Interpretation : The purity of the solid Candidate CRM, as determined by qNMR against a NIST Standard Reference Material, is 99.85% with a calculated uncertainty of 0.15%. This value is in excellent agreement with the orthogonal purity assessment by GC-MS (99.9%). This concordance between two independent techniques provides very high confidence in the assigned purity value.

Experimental Protocols

Protocol 1: GC-MS Purity Analysis

• Sample Preparation : Prepare a 1 mg/mL solution of the Candidate CRM in methanol.

• Instrument : Agilent 8890 GC with 5977B MSD.

• Column : HP-5ms (30 m x 0.25 mm, 0.25 µm).

• Injection : 1 µL, Split ratio 20:1, Inlet temperature 250°C.

• Oven Program : Start at 100°C, hold for 1 min. Ramp at 20°C/min to 300°C, hold for 5 min.

• Carrier Gas : Helium, constant flow at 1.2 mL/min.

• MSD : Transfer line 280°C. Ion source 230°C. Scan mode from m/z 40-550.

• Data Analysis : Integrate all peaks and calculate purity based on relative peak area percent.

Protocol 2: LC-QTOF-MS Identity Confirmation

• Sample Preparation : Prepare a 10 µg/mL solution of the Candidate CRM in 50:50 water:acetonitrile with 0.1% formic acid.

• Instrument : Agilent 1290 Infinity II LC with 6545XT AdvanceBio QTOF.

• Column : ZORBAX RRHD Eclipse Plus C18 (50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A : Water + 0.1% Formic Acid.

• Mobile Phase B : Acetonitrile + 0.1% Formic Acid.

• Gradient : 5% B to 95% B over 5 minutes.

• Flow Rate : 0.4 mL/min.

• MSD : ESI source in positive ion mode. Mass range m/z 100-1000. Use a reference mass for continuous calibration.

• Data Analysis : Extract the accurate mass of the [M+H]⁺ ion and compare it to the theoretical mass.

Conclusion

The comprehensive, orthogonal analysis confirms that the Candidate Certified Reference Material for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine meets all requisite criteria for certification.

• Identity : Unequivocally confirmed by high-resolution mass spectrometry and NMR spectroscopy.

• Purity : Demonstrated to be ≥99.8% by two independent techniques (GC-MS and qNMR).

The close agreement between orthogonal methods provides a self-validating system, ensuring the highest level of confidence in the material's integrity. This Candidate CRM is fit for its intended purpose in demanding analytical applications, such as calibrating instruments, validating methods, and serving as a quality control standard in both research and routine testing environments.

References

• Lab Unlimited. ISO 17034 Certified Reference Materials CRM. [Link]

• Reagecon. ISO 17034 Certified Reference Materials CRMs. [Link][5]

• National Institute of Standards and Technology (NIST). Reference Materials. [Link][12]

• National Institute of Standards and Technology (NIST). NIST Special Publication 260-100: Handbook for SRM Users. [Link][13]

• National Association of Testing Authorities, Australia (NATA). Reference Materials Producers (ISO 17034) Accreditation. [Link][6]

• ANSI National Accreditation Board (ANAB). ISO 17034 Reference Material Producer (RMP) Accreditation. [Link][7]

• IPKeys. NIST Special Publications (SPs) 800 Series: An Overview. [Link][14]

• National Institute of Standards and Technology (NIST). NIST Computer Security Publications - NIST Special Publications (SPs). [Link][15]

• ResearchGate. 2D ¹H NMR spectra analysis of the pyrazole derivative 6 p. [Link][9]

• Connect Journals. Synthesis of Pyrazole Derivatives and Screening of their Antibacterial and Antifungal Activities. [Link][16]

• ResearchGate. Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. [Link][10]

• Journal of Chemical and Pharmaceutical Research. Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. [Link][11]

• National Institute of Standards and Technology (NIST). NIST Special Publication 260-136: Metrological Tools for the Reference Materials and Reference Instruments of the NIST Material Measurement Laboratory. [Link][17]

• XRF Scientific. Methods for Validating Reference Materials. [Link][3]

• SETA-CRM. Certified Reference Material Result Acceptance Criteria: How to Interpret and Apply Certified Values. [Link][18]

• Wikipedia. Certified reference materials. [Link][1]

• ASTM International. What are Certified Reference Materials?. [Link][2]

• ILAC. Guidelines for the Selection and Use of Reference Materials. [Link][19]

Sources

• 1. Certified reference materials - Wikipedia [en.wikipedia.org]
• 2. What are Certified Reference Materials? | ASTM [astm.org]
• 3. Methods for Validating Reference Materials [xrfscientific.com]
• 4. ISO 17034 Guide to International Standards for Reference Material Producers [aroscientific.com]
• 5. reagecon.com [reagecon.com]
• 6. nata.com.au [nata.com.au]
• 7. Reference Material Producer Accreditation | ISO 17034 | ANAB [anab.ansi.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. jocpr.com [jocpr.com]
• 12. Reference Materials | NIST [nist.gov]
• 13. nist.gov [nist.gov]
• 14. NIST Special Publications (SPs) 800 Series: An Overview [ipkeys.com]
• 15. NIST Computer Security Publications - NIST Special Publications (SPs) [csrc.nist.rip]
• 16. connectjournals.com [connectjournals.com]
• 17. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 18. Certified Reference Material Result Acceptance Criteria: How to Interpret and Apply Certified Values - Stanhope-Seta Reference Materials [seta-crm.co.uk]
• 19. demarcheiso17025.com [demarcheiso17025.com]

Inter-laboratory comparison of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine quantification

An Inter-Laboratory Comparison Guide to the Quantification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine: Methodologies and Best Practices

In the evolving landscape of novel psychoactive substances (NPS), the accurate and precise quantification of emerging compounds is paramount for researchers, forensic scientists, and public health officials. 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, a pyrazole derivative with potential psychoactive properties, represents a significant analytical challenge due to its structural novelty and the lack of extensive reference data. This guide provides a comprehensive framework for establishing a robust inter-laboratory comparison for the quantification of this compound, focusing on the predominant analytical technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The development and validation of reliable analytical methods are crucial for ensuring data comparability across different laboratories, a cornerstone of effective monitoring and regulation of NPS.[1][2] This guide will delve into the critical aspects of method selection, validation, and the design of a proficiency testing scheme to ensure the trustworthiness and scientific integrity of quantitative results.

Comparative Analysis of Analytical Methodologies

While various analytical techniques can be employed for the identification and quantification of small molecules, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for the analysis of synthetic cannabinoids and related compounds in complex matrices.[3][4] Its high sensitivity, selectivity, and wide linear dynamic range make it particularly well-suited for detecting and quantifying low concentrations of NPS in biological and non-biological samples.[5]

Table 1: Comparison of Analytical Techniques for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine Quantification

Feature	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separates compounds in the liquid phase followed by mass analysis of precursor and product ions.	Separates volatile and thermally stable compounds in the gas phase followed by mass analysis.
Advantages	- High sensitivity and selectivity.[3][5]- Suitable for non-volatile and thermally labile compounds.- Minimal sample derivatization required.	- High chromatographic resolution.- Extensive spectral libraries available for identification of known compounds.
Disadvantages	- Potential for matrix effects that can suppress or enhance ionization.[2]- Higher initial instrument cost.	- Requires derivatization for polar compounds.- Potential for thermal degradation of analytes.
Applicability to Target Compound	Highly suitable due to the expected polarity of the amine group.	May require derivatization, which adds complexity and potential for variability.

The inherent advantages of LC-MS/MS in handling complex matrices and its ability to provide structural information through fragmentation patterns make it the recommended technique for an inter-laboratory comparison of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine.

Experimental Protocol: A Validated LC-MS/MS Method

The following protocol outlines a robust and reproducible method for the quantification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine in a representative matrix, such as a seized powder or a fortified biological sample. This protocol should be rigorously validated in each participating laboratory to ensure data quality.

Sample Preparation

A critical step in any quantitative analysis is the efficient extraction of the target analyte from the sample matrix while minimizing interferences.

• Objective: To extract 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine from the sample matrix and prepare it for LC-MS/MS analysis.

• Materials:

  • Reference standard of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

  • Internal standard (e.g., a deuterated analog)

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Deionized water (18.2 MΩ·cm)

  • Centrifuge tubes (1.5 mL)

  • Syringe filters (0.22 µm)

• Procedure:

  • Accurately weigh 1 mg of the sample and dissolve it in 1 mL of methanol to create a 1 mg/mL stock solution.

  • Prepare a series of calibration standards by serial dilution of the stock solution in methanol.

  • For each sample, calibration standard, and quality control (QC) sample, transfer 100 µL to a centrifuge tube.

  • Add 10 µL of the internal standard solution.

  • Add 890 µL of methanol, vortex for 30 seconds, and centrifuge at 10,000 x g for 5 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM):

    • Optimize precursor and product ions for 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine and the internal standard.

    • Example transitions should be determined by direct infusion of the analytical standard.

  • Source Parameters: Optimize source temperature, gas flows, and ion spray voltage according to the instrument manufacturer's recommendations.

Method Validation

Each participating laboratory must validate the method according to established guidelines.[1] Key validation parameters include:

• Linearity: Assess the relationship between concentration and instrument response over a defined range.

• Accuracy and Precision: Determine the closeness of the measured value to the true value and the degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Matrix Effect: The effect of co-eluting, undetected matrix components on the ionization of the target analyte.

• Stability: Evaluate the stability of the analyte in the sample and in prepared solutions under various storage conditions.

Inter-Laboratory Comparison Design

A successful inter-laboratory comparison requires careful planning and execution. The following workflow is recommended:

Caption: Workflow for an inter-laboratory comparison study.

Data Presentation and Interpretation

The results of the inter-laboratory comparison should be presented in a clear and concise manner to allow for easy interpretation of each laboratory's performance.

Table 2: Hypothetical Inter-Laboratory Comparison Results for the Quantification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Laboratory ID	Reported Concentration (µg/mL)	Assigned Value (µg/mL)	z-score
Lab-001	10.2	10.0	0.4
Lab-002	9.5	10.0	-1.0
Lab-003	11.1	10.0	2.2
Lab-004	8.9	10.0	-2.2
Lab-005	10.5	10.0	1.0

The assigned value is the consensus value determined from the results of all participating laboratories. The z-score indicates the number of standard deviations a result is from the assigned value.

A z-score between -2 and 2 is generally considered satisfactory. Scores outside this range may indicate a systematic or random error that requires investigation.

Conclusion

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the quantification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. By adhering to the principles of method validation, employing a robust analytical technique such as LC-MS/MS, and following a well-structured study design, participating laboratories can ensure the generation of high-quality, comparable data. This, in turn, will contribute to a better understanding of the prevalence and risks associated with this emerging psychoactive substance.

References

• Kingston University London. (2020, April 15). Method development and validation for synthetic and natural cannabinoids on LC-MS/MS.
• Golebiowski, D., et al. (2022, December 6). Development and Validation of the LC–MS/MS Method for Determination of 130 Natural and Synthetic Cannabinoids in Cannabis Oil. PMC.
• Anzillotti, L., et al. (2020, June 5). Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS. PMC.
• BenchChem. (n.d.). A Comparative Guide to Analytical Methods for Synthetic Cannabinoid Quantification.
• Li, J., et al. (2023, March 14). Rapid Simultaneous Determination of 11 Synthetic Cannabinoids in Urine by Liquid Chromatography-Triple Quadrupole Mass Spectrometry. MDPI.

Sources

• 1. researchinnovation.kingston.ac.uk [researchinnovation.kingston.ac.uk]
• 2. Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Validation of the LC–MS/MS Method for Determination of 130 Natural and Synthetic Cannabinoids in Cannabis Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]

A Researcher's Guide to Differentiating 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine from its Structural Isomers

The Challenge of Isomerism in Substituted Pyrazoles

1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine possesses a number of potential structural isomers that can arise from:

• Regioisomerism: Variations in the substitution pattern on the pyrazole ring. For instance, the methyl and pentylamino groups could be positioned at different locations, leading to compounds like 1,5-dimethyl-N-pentyl-1H-pyrazol-3-amine or 3,5-dimethyl-N-pentyl-1H-pyrazol-1-amine.

• Positional Isomerism of the N-pentyl group: The pentyl group itself can exist as several isomers (n-pentyl, isopentyl, neopentyl, etc.), each giving rise to a distinct molecule.[3] There are eight possible isomers of the pentyl group.[3]

These subtle structural differences can significantly impact a molecule's pharmacological and toxicological properties, making their unambiguous identification a critical step in drug development and forensic analysis.[4][5]

Analytical Strategies for Isomer Differentiation

A multi-technique approach is often necessary for the conclusive identification of pyrazole isomers. Here, we compare the utility of mass spectrometry and nuclear magnetic resonance spectroscopy, supplemented by chromatographic separation.

Gas Chromatography-Mass Spectrometry (GC-MS): A First Line of Attack

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. The retention time in the gas chromatograph provides the first indication of different isomers, while the mass spectrum offers fragmentation patterns that can be used for structural elucidation.

The Causality Behind the Method: Isomers, despite having the same molecular weight, often exhibit different physical properties, such as boiling point and polarity. These differences lead to distinct retention times during gas chromatography, allowing for their separation. The subsequent ionization and fragmentation in the mass spectrometer generate a unique fingerprint for each isomer based on its specific bond strengths and arrangement of atoms.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent (e.g., methanol or ethyl acetate).

• Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, with a scan range of m/z 40-500.

Interpreting the Data:

The mass fragmentation of pyrazoles is characterized by two primary processes: the expulsion of hydrocyanic acid (HCN) and the loss of a nitrogen molecule (N2).[6] The relative abundance of the resulting fragment ions can help distinguish between isomers. For instance, the position of the N-pentyl group will influence the fragmentation of the alkyl chain, leading to characteristic daughter ions.

Table 1: Expected GC-MS Data for Hypothetical Isomers

Isomer	Expected Retention Time (min)	Key Fragment Ions (m/z)
1,3-dimethyl-N-n-pentyl -1H-pyrazol-5-amine	~12.5	[M]+, [M-C4H9]+, [M-C5H11]+
1,3-dimethyl-N-isopentyl -1H-pyrazol-5-amine	~12.2	[M]+, [M-C4H9]+ (isobutyl fragment), [M-C5H11]+
1,5-dimethyl-N-n-pentyl -1H-pyrazol-3-amine	~12.8	[M]+, different relative abundances of pyrazole ring fragments

Workflow for GC-MS Isomer Analysis

Caption: Workflow for the separation and identification of pyrazole isomers using GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

While GC-MS provides valuable information, NMR spectroscopy is often required for the unambiguous structural assignment of isomers.[4] Both one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are instrumental in this process.[4][7]

The Causality Behind the Method: The chemical environment of each proton and carbon atom in a molecule is unique, resulting in distinct chemical shifts in the NMR spectrum. The coupling patterns between adjacent protons provide information about the connectivity of atoms, while long-range correlations in 2D NMR experiments can establish the overall molecular framework.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: To identify the number and type of protons.

  • ¹³C NMR: To determine the number and type of carbon atoms.

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings.[4]

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct carbon-proton correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) carbon-proton correlations, which are crucial for connecting different parts of the molecule.[1][7]

Interpreting the Data:

• ¹H NMR: The chemical shifts of the pyrazole ring protons and the protons of the N-pentyl group will be highly sensitive to the substitution pattern. For example, the proton on the C4 position of the pyrazole ring will have a different chemical shift depending on the positions of the methyl groups.

• ¹³C NMR: The chemical shifts of the pyrazole ring carbons will also be indicative of the substitution pattern.

• HMBC: This is often the most definitive experiment. For example, in 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, a correlation between the N-methyl protons and the C5 carbon of the pyrazole ring would be expected. In contrast, for a 1,5-dimethyl isomer, a correlation would be seen between the N-methyl protons and the C3 and C5 carbons.

Table 2: Expected ¹H NMR Chemical Shift Ranges for Key Protons

Proton	1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine (Expected δ, ppm)	1,5-dimethyl-N-pentyl-1H-pyrazol-3-amine (Expected δ, ppm)
Pyrazole C4-H	~5.5-5.8	~5.8-6.1
N1-CH₃	~3.6-3.8	~3.7-3.9
C3-CH₃	~2.1-2.3	-
C5-CH₃	-	~2.2-2.4
N-CH₂ (pentyl)	~3.0-3.2	~3.1-3.3

Logical Relationship for NMR-based Isomer Identification

Caption: Decision-making flowchart for the structural elucidation of pyrazole isomers using NMR spectroscopy.

Conclusion

The unambiguous differentiation of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine from its structural isomers requires a systematic and multi-faceted analytical approach. Gas chromatography-mass spectrometry serves as an excellent initial screening tool, providing separation and valuable fragmentation data. However, for definitive structural confirmation, a comprehensive suite of one- and two-dimensional NMR experiments is indispensable. By carefully analyzing the chemical shifts and correlation patterns, researchers can confidently assign the correct structure, a critical step in ensuring the safety and efficacy of new chemical entities in drug discovery and development.

References

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. (n.d.). Oxford Instruments. Retrieved February 17, 2026, from [Link]

• Santos, V. G., et al. (2021). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Molecules, 26(21), 6483.
• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (2025). Chemistry Reviews Letters, 8, 867-882.
• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Deriv
• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (2026). Molecules, 31(3), 693.
• Barko, M. (2021). Role of Forensic Chemistry and Analytical Intrumentation in the Identification of Designer Drugs. Eastern Kentucky University.
• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. (2013). The First Scientific Conference the Collage of Sciences.

• Novel Method to Identify Illicit Designer Drugs Developed. (2016). Technology Networks. Retrieved February 17, 2026, from [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). Molecules, 25(1), 1.

• 1,3-dimethyl-4-(5-phenylpentyl)-1H-pyrazol-5-amine. (n.d.). ChemSynthesis. Retrieved February 17, 2026, from [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). Molecules, 27(15), 4930.

• 1H-Pyrazole, 1,3-dimethyl-. (n.d.). NIST WebBook. Retrieved February 17, 2026, from [Link]

• Understanding the Synthesis Applications of 1,3-Dimethyl-1H-pyrazol-5-amine. (2025). Medium. Retrieved February 17, 2026, from [Link]

• 1,3-Dimethyl-1H-pyrazol-5-amine. (n.d.). PubChem. Retrieved February 17, 2026, from [Link]

• Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). (2016). Der Pharma Chemica, 8(1), 470-476.
• synthesis of novel N-(pyrazol-5-yl)pyridine-3,5-dicarbonitrile, pyraz. (2019). Arkivoc, 2019(5), 30-41.

• How many isomers are there for pentyl? (2026). Filo. Retrieved February 17, 2026, from [Link]

• 3-methyl-1-pentyl-1h-pyrazol-5-amine. (n.d.). PubChemLite. Retrieved February 17, 2026, from [Link]

Sources

• 1. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How many isomers are there for pentyl? | Filo [askfilo.com]
• 4. nmr.oxinst.com [nmr.oxinst.com]
• 5. encompass.eku.edu [encompass.eku.edu]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to FTIR Spectral Library Matching for the Identification of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

Executive Summary

The rapid emergence of Novel Psychoactive Substances (NPS) presents a formidable challenge to forensic, clinical, and research laboratories. These designer drugs, often with only slight molecular modifications from known controlled substances, require analytical techniques that are both rapid and highly specific. This guide provides a comprehensive comparison of Fourier Transform Infrared (FTIR) spectroscopy-based spectral library matching strategies for the identification of a representative NPS, 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. We delve into the core principles of FTIR, compare the utility of commercial versus custom-built spectral libraries, present a self-validating experimental protocol, and underscore the necessity of orthogonal confirmation for definitive identification. This document serves as an expert resource for scientists aiming to develop and validate robust methods for NPS analysis.

The Analytical Challenge of Novel Psychoactive Substances (NPS)

The Rise of Designer Drugs: A Moving Target

The landscape of illicit drug use is continually reshaped by the introduction of NPS. These substances are synthesized to mimic the effects of controlled drugs while evading existing legal statutes. Their structural diversity and the constant emergence of new analogs make their identification a significant analytical hurdle. As of 2023, nearly one new drug per week was being reported in Europe, highlighting the dynamic nature of this threat.[1] This necessitates analytical methodologies that are not only accurate but also adaptable.

A Case Study: 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

To illustrate the identification process, this guide focuses on 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. This compound belongs to the pyrazole class, a common scaffold for synthetic cannabinoids and other designer drugs. Its structure, featuring a substituted pyrazole ring with an N-pentyl chain, is characteristic of compounds designed to interact with cannabinoid receptors. The challenge lies in distinguishing it from numerous closely related isomers and analogs that may produce similar, but not identical, spectral data.

Why FTIR Spectroscopy is a First-Line Defense in NPS Screening

FTIR spectroscopy has become a cornerstone technique in forensic science for the rapid, non-destructive analysis of unknown substances.[2][3] The technique works by measuring the absorption of infrared radiation by a sample, which causes molecular bonds to vibrate. The resulting spectrum is a unique "molecular fingerprint" based on the functional groups present in the molecule.[4][5]

When coupled with an Attenuated Total Reflectance (ATR) accessory, FTIR analysis requires minimal to no sample preparation, allowing for the direct analysis of powders, liquids, and solids in seconds.[4][6][7] This speed and simplicity make ATR-FTIR an invaluable tool for initial screening in both laboratory and field settings.[4][8]

Principles of FTIR Spectroscopy and Spectral Library Matching

The Fundamentals of Infrared Absorption

When a molecule is exposed to infrared radiation, it absorbs energy at specific frequencies corresponding to the vibrational energies of its chemical bonds (e.g., C-H stretch, C=O stretch). An FTIR spectrometer measures this absorption and plots it against wavenumber (cm⁻¹), creating an infrared spectrum.[4] The "fingerprint region" of the spectrum (typically 1500-400 cm⁻¹) is particularly rich in complex vibrations that are unique to the molecule as a whole, making it exceptionally powerful for identification.[9]

How Spectral Libraries Work: The "Fingerprint" Analogy

An FTIR spectral library is a digital database containing thousands of reference spectra from known, pure compounds. When a spectrum of an unknown sample is acquired, software compares it against every entry in the library.[10] This process is analogous to matching an unknown fingerprint against a database of known prints.

The Algorithms Behind the Match: Hit Quality Index (HQI)

The comparison is performed using mathematical search algorithms (e.g., correlation, Euclidean distance) that calculate a numerical score indicating the similarity between the unknown and reference spectra.[10][11][12] This score is often presented as a Hit Quality Index (HQI), typically on a scale where a higher number indicates a better match.[11]

It is critical to understand that the HQI is not a measure of purity or a probability of a correct match.[10] It is simply a ranking of similarity based on a mathematical formula.[10] A high HQI for the top hit does not guarantee a correct identification, especially if the true compound is absent from the library. Therefore, visual inspection and comparison of the unknown spectrum with the best matches are indispensable steps in the analytical process.[10]

Comparative Analysis of FTIR Spectral Library Matching Strategies

The effectiveness of FTIR identification is fundamentally dependent on the quality and scope of the spectral library used. A laboratory's choice of library is a critical decision with significant implications for its analytical capabilities.

Commercial vs. Custom-Built Libraries: A Head-to-Head Comparison

Feature	Commercial Libraries	Government/Forensic Libraries	Custom-Developed (In-House) Libraries
Scope & Coverage	Broad, covering thousands of common chemicals, polymers, and pharmaceuticals. May lag in coverage of the very latest NPS.[2]	Focused on controlled substances, NPS, precursors, and cutting agents. Often more up-to-date with emerging threats.[1][13]	Highly specific to the needs of the lab. Can be immediately updated with new, locally relevant substances.[5]
Data Quality & Curation	Generally high quality, often sourced from certified reference materials.[8][13]	High quality, with spectra validated against authenticated reference materials. Maintained by expert working groups (e.g., SWGDRUG).	Quality is dependent on the lab's own validation procedures and the purity of the reference material used.
Update Frequency	Typically updated on an annual or semi-annual basis.[1][13]	Updated periodically as new substances are identified and characterized by forensic networks.	Can be updated in real-time as new standards become available or are synthesized.
Cost & Accessibility	Requires purchase or subscription, which can be a significant expense.	Often available to law enforcement and affiliated forensic laboratories at low or no cost.	High initial investment in time, resources, and reference materials. No ongoing subscription fees.

Expert Insight: For a laboratory focused on NPS, a hybrid approach is often optimal. A comprehensive commercial library provides a broad foundation, while a specialized forensic library (like those from TICTAC or government agencies) offers the necessary focus on illicit substances.[1] Developing a custom library is a crucial third pillar, allowing the lab to stay ahead of regional trends and add novel substances not yet present in commercial databases.[14]

Data Analysis Workflow: A Step-by-Step Protocol

A robust and self-validating workflow is essential for trustworthy results. The following protocol outlines the critical steps from sample receipt to final report.

Sources

• 1. TICTAC Communications Ltd |Pill identification | Pill ID | Tablet identification | London [tictac.org.uk]
• 2. Using FTIR in Forensic Science: Improvement Strategies [eureka.patsnap.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. Detection & identification of hazardous narcotics and new psychoactive substances using Fourier transform infrared spectroscopy (FTIR) - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00766A [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. measurlabs.com [measurlabs.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. Algorithms Used for Data Processing in FTIR : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. icpms.cz [icpms.cz]
• 14. aiwc.res.in [aiwc.res.in]

Safety & Regulatory Compliance

Guide to the Safe and Compliant Disposal of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

A Senior Application Scientist's Protocol for Laboratory Safety and Chemical Handling

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine and related research chemicals. As drug development professionals, our commitment to safety and environmental stewardship is paramount. Adherence to these procedures is not merely a matter of regulatory compliance but a core tenet of responsible scientific practice. This document is designed to provide essential, immediate safety and logistical information, ensuring that laboratory operations are conducted with the highest degree of care for both personnel and the environment.

Hazard Profile and Chemical Characterization

Understanding the intrinsic hazards of a compound is the foundation of its safe management. While a specific Safety Data Sheet (SDS) for the N-pentyl derivative was not located, analysis of closely related analogs like (1,3-Dimethyl-1H-pyrazol-5-yl)methylamine, 1H-Pyrazole-5-amine, and other pyrazole derivatives allows for a robust hazard assessment.[1][2]

1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine should be handled as a hazardous substance with the following potential characteristics:

• Corrosivity: As an amine, it is expected to be basic. Similar amine compounds are classified as corrosive and can cause severe skin burns and eye damage.[1]

• Toxicity: It is likely harmful if swallowed and may be toxic in contact with skin.[1] Prolonged or repeated exposure could pose additional health risks.

• Irritation: The compound is expected to cause skin, eye, and respiratory irritation.[3][4]

• Environmental Hazard: Many related compounds are harmful to aquatic life with long-lasting effects. Therefore, it must be prevented from entering drains or the environment.[2][5]

Hazard Classification	Potential Effect	Primary Precaution
Acute Oral Toxicity	Harmful or toxic if swallowed.[6][7]	Do not eat, drink, or smoke when using. Wash hands thoroughly after handling.[6]
Skin Corrosion/Irritation	Causes skin irritation, potentially severe burns.[1][4]	Wear appropriate chemical-resistant gloves and protective clothing.[1]
Serious Eye Damage	Causes serious eye irritation and potentially irreversible damage.[1][4]	Wear chemical safety goggles and/or a face shield.[2]
Respiratory Irritation	May cause respiratory tract irritation upon inhalation of dust or vapors.[2][4]	Use only in a well-ventilated area or with a chemical fume hood.[1]
Aquatic Toxicity	Harmful to aquatic life.	Prevent release to the environment.[2]

Personal Protective Equipment (PPE) and Immediate Safety

Before handling the container for disposal, it is imperative to be equipped with the appropriate PPE. This is a non-negotiable standard for minimizing exposure risk.

• Hand Protection: Wear nitrile or other chemically-resistant gloves. Gloves must be inspected before use and disposed of properly after handling the chemical.[2]

• Eye/Face Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[2]

• Skin and Body Protection: A lab coat or a chemical-resistant apron is required. Ensure that clothing fully covers exposed skin. For larger quantities or spill cleanup, a complete protective suit may be necessary.[2]

• Respiratory Protection: All handling of this chemical, including preparation for disposal, should occur within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[2][8]

Waste Characterization, Segregation, and Container Selection

Proper disposal begins with correct waste identification and segregation. Misidentification can lead to dangerous chemical reactions and improper disposal, resulting in significant safety hazards and regulatory violations.

Causality of Segregation: Amines are basic. Mixing them with acidic waste streams can cause a violent, exothermic neutralization reaction, potentially leading to a dangerous release of heat and pressure. Similarly, amines can react hazardously with oxidizing agents. Therefore, proper segregation is a critical safety measure.[9][10]

Waste Identification

This compound must be disposed of as hazardous chemical waste . Under no circumstances should it be poured down the drain or placed in regular trash.[11][12]

Container Selection

• Compatibility: Use a sturdy, leak-proof container made of a material compatible with amines, such as High-Density Polyethylene (HDPE). The original container is often the best choice for disposal.[9]

• Integrity: Ensure the container is free from damage or deterioration and has a secure, tightly-fitting cap.[11]

• Sizing: Choose a container size appropriate for the volume of waste to avoid holding large quantities for extended periods.[11]

Segregation Workflow

The following diagram illustrates the decision-making process for proper chemical segregation.

Caption: Decision tree for segregating chemical waste streams.

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for accumulating and disposing of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine waste in a laboratory setting. This process is designed to comply with the U.S. Environmental Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA).[13]

Experimental Protocol: Waste Accumulation and Disposal

• Container Preparation:

  • Select a clean, dry, and appropriate waste container as specified in Section 3.2.

  • If reusing a container, ensure any previous labels are completely defaced or removed.[8][9]

• Labeling:

  • Securely attach a "Hazardous Waste" label to the container before adding any waste.[9]

  • Fill out the label completely and legibly. Include:

    • The full chemical name: "1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine". Do not use abbreviations.

    • The date when waste was first added to the container (the "accumulation start date").[9]

    • The specific hazards (e.g., "Corrosive, Toxic").

    • The name of the Principal Investigator (PI) and the laboratory location.

• Waste Collection:

  • Working inside a chemical fume hood, carefully transfer the waste chemical into the prepared container.

  • If transferring a solution, use a funnel to prevent spills.

  • Keep the container securely closed at all times, except when actively adding waste.[9]

  • Do not fill the container more than 90% (or ¾ full) to allow for vapor expansion and prevent spills.[9]

• Storage in a Satellite Accumulation Area (SAA):

  • The SAA is the designated location within the lab where hazardous waste is stored at or near the point of generation.[8]

  • Store the waste container in a designated SAA that is under the control of laboratory personnel.

  • The SAA must have secondary containment (such as a plastic bin) to contain any potential leaks.[10]

  • Ensure the SAA is clearly marked with a sign.

  • Store the amine waste container segregated from incompatible materials like acids and oxidizers within the SAA.[8][9]

• Request for Disposal:

  • Monitor the waste container's fill level and accumulation date.

  • Submit a request for pickup from your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company when the container is ¾ full or has reached the maximum accumulation time (typically 150-180 days, check your institution's policy).[9][11]

  • Do not allow waste to accumulate beyond the regulatory time limits.[13]

Disposal Workflow Diagram

Caption: Step-by-step workflow for laboratory chemical waste disposal.

Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate hazards.

• Minor Spill (inside a fume hood):

  • Ensure you are wearing the proper PPE.

  • Alert others in the immediate area.

  • Use a chemical spill kit with an absorbent appropriate for amines (do not use combustible materials like paper towels).

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled hazardous waste container.

  • Wipe the area clean with a suitable solvent and then soap and water.

  • Dispose of all cleanup materials as hazardous waste.[9]

• Major Spill (outside a fume hood or a large volume):

  • Evacuate the laboratory immediately.

  • Alert others and your supervisor.

  • If safe to do so, close the laboratory doors to contain the spill.

  • Contact your institution's EHS or emergency response team immediately. Do not attempt to clean up a large spill yourself.

Regulatory Framework

All hazardous waste disposal activities are governed by strict federal and state regulations. In the United States, the primary authority is the EPA, which enforces the Resource Conservation and Recovery Act (RCRA) .[13] Academic laboratories may operate under the alternative requirements of 40 CFR Part 262, Subpart K , which provides specific guidelines for managing hazardous waste in educational and research settings.[14] It is your responsibility to be aware of and compliant with both federal regulations and your specific institution's Laboratory Management Plan.[13][14]

References

• Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University.
• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health.
• How to Manage Chemical Waste Disposal in Academic Labs. (2018, November 29). Justrite.
• Hazardous Waste Disposal Procedures. Environmental Health and Safety, The University of Chicago.
• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency.
• Safety Data Sheet - Pyrazole. (2026, January 6). MilliporeSigma.
• Safety Data Sheet - 3,5-Dimethylpyrazole. (2025, June 26). TCI Chemicals.
• Safety Data Sheet - (1,3-Dimethyl-1H-pyrazol-5-yl)methylamine. (2025, December 20). Fisher Scientific.
• Safety Data Sheet - 1H-Pyrazole-5-amine. (2026, January 31). CymitQuimica.
• Material Safety Data Sheet - 1,3-Dimethyl-1H-pyrazol-5-amine, 97%. (2006, March 22). Cole-Parmer.
• 1,3-Dimethyl-1H-pyrazol-5-amine | C5H9N3 | CID 520721. PubChem, National Center for Biotechnology Information.
• Amine Disposal For Businesses. (2024, July 18). Collect and Recycle.
• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. (2025, July 22). Wiley Online Library.
• 1,3-Dimethyl-1H-pyrazol-5-amine | 3524-32-1. TCI Chemicals.
• 1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde Safety Data Sheet. (2023, September 8). Apollo Scientific.
• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency.
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• 1,3-Dimethyl-1H-pyrazol-5-amine Chemical Properties,Uses,Production. ChemicalBook.
• Safety Data Sheet - Pyrazole. (2025, December 18). Fisher Scientific.
• Handbook of Chemical Substance Management and Waste Disposal.
• Hazardous Waste Disposal Guide. (2015, September 15). Northwestern University.
• N-[(1,3-Dimethyl-1H-Pyrazol-5-Yl)Methyl]-N-Methylamine | C7H13N3 | CID 23005845. PubChem, National Center for Biotechnology Information.
• 1,3-DIMETHYL-1H-PYRAZOL-5-AMINE | CAS 3524-32-1. Matrix Fine Chemicals.
• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023, September 5). MDPI.
• Synthesis and Evaluation of Pyrazole Derivatives by Using Green Catalyst. (2024, June).

Sources

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. 1,3-Dimethyl-1H-pyrazol-5-amine | C5H9N3 | CID 520721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. N-[(1,3-Dimethyl-1H-Pyrazol-5-Yl)Methyl]-N-Methylamine | C7H13N3 | CID 23005845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. nswai.org [nswai.org]
• 11. danielshealth.com [danielshealth.com]
• 12. collectandrecycle.com [collectandrecycle.com]
• 13. justrite.com [justrite.com]
• 14. epa.gov [epa.gov]

A Comprehensive Guide to the Safe Handling of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from data on the closely related and structurally similar compound, 1,3-dimethyl-1H-pyrazol-5-amine, and general best practices for handling pyrazole derivatives. It is imperative to treat 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine with the assumption that it possesses a similar or greater hazard profile than its analogues.

Core Safety Directives and Hazard Assessment

The primary hazards associated with 1,3-dimethyl-1H-pyrazol-5-amine, and by extension, the topic compound, include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore, all handling procedures must be designed to minimize direct contact and airborne exposure.

GHS Hazard Classifications for 1,3-dimethyl-1H-pyrazol-5-amine:

• Skin irritation (Category 2)[1]

• Serious eye irritation (Category 2)[1]

• Specific target organ toxicity — single exposure (respiratory tract irritation) (Category 3)[1]

These classifications necessitate a stringent approach to personal protective equipment and engineering controls.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine. The following table outlines the minimum required PPE, with explanations rooted in the potential hazards.

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical splash goggles are mandatory to prevent eye contact.[2][3] A face shield should be worn over goggles when there is a significant risk of splashing.[4][5]
Hand Protection	Chemical-resistant gloves are required. Given the lack of specific compatibility data, double gloving with a nitrile inner glove and a more robust outer glove (e.g., neoprene or butyl rubber) is a prudent measure. Gloves must be inspected for any signs of degradation before use and disposed of immediately after handling the compound.[4][6]
Body Protection	A chemically resistant lab coat or a full protective suit is necessary to prevent skin contact.[3][4] All protective clothing should be removed before leaving the laboratory area.
Respiratory Protection	All handling of the compound should be conducted within a certified chemical fume hood to minimize inhalation of dust or vapors.[3] If engineering controls are insufficient or during a spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[3][4]

Operational Protocols: From Receipt to Disposal

A systematic approach to the handling and disposal of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine is essential for maintaining a safe laboratory environment.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

• Storage: Store the compound in a tightly sealed, clearly labeled container.[3][7] The storage area should be cool, dry, and well-ventilated, away from incompatible materials.[3][7]

Handling and Use

• Engineering Controls: All weighing and transfer operations must be performed in a certified chemical fume hood to control airborne exposure.[3]

• Personal Hygiene: Avoid all personal contact with the compound.[8] Do not eat, drink, or smoke in the laboratory.[5][9] Wash hands thoroughly after handling, even if gloves were worn.[5][9]

• Spill Preparedness: Ensure a spill kit appropriate for chemical spills is readily accessible.

Spill Management Workflow

In the event of a spill, a calm and methodical response is crucial. The following diagram outlines the necessary steps.

Caption: Workflow for responding to a chemical spill.

Disposal Plan

All waste containing 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[10][11]

• Waste Collection: Collect all waste in a designated, properly labeled, and sealed container. The label should clearly identify the contents as "Hazardous Waste" and include the full chemical name.[10]

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal contractor.[10][11] Do not pour this chemical or its waste down the drain.[4][10]

Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

• Skin Contact: Remove all contaminated clothing and immediately wash the affected area with soap and plenty of water for at least 15 minutes.[2][6] Seek medical attention if irritation persists.[2]

• Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[11] Seek immediate medical attention.[11]

Conclusion

The safe handling of 1,3-dimethyl-N-pentyl-1H-pyrazol-5-amine demands a proactive and informed approach to safety. By adhering to these guidelines, researchers can minimize their risk of exposure and ensure a secure laboratory environment. Always consult with your institution's Environmental Health and Safety department for specific protocols and in case of any uncertainty.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3-Methyl-1H-pyrazole-1-carboxamide. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Dimethyl-1H-pyrazol-5-amine. Retrieved from [Link]

• Cole-Parmer. (2006, March 22). Material Safety Data Sheet - 1,3-Dimethyl-1H-pyrazol-5-amine, 97%. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 1,3-Dimethyl-5-Pyrazolone, 97%. Retrieved from [Link]

Sources

• 1. 1,3-Dimethyl-1H-pyrazol-5-amine | C5H9N3 | CID 520721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Pyrazole - Safety Data Sheet [chemicalbook.com]
• 5. aksci.com [aksci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. enamine.enamine.net [enamine.enamine.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. fishersci.com [fishersci.com]